2-Nitrophenyl diphenylcarbamate

• CAS: 354552-03-7

Core Science & Biosynthesis

The Chemical Properties and Synthetic Utility of 2-Nitrophenyl Diphenylcarbamate in Organic Synthesis

Executive Summary

In the landscape of modern organic synthesis and drug discovery, the precise construction of unsymmetrical ureas and complex carbamates is a recurring challenge. As a Senior Application Scientist, I have evaluated numerous acyl transfer reagents, and 2-Nitrophenyl diphenylcarbamate (CAS 354552-03-7) consistently emerges as a superior electrophile for transferring the diphenylcarbamoyl moiety. Unlike traditional phosgene-derivatives or unactivated esters, this reagent offers a highly controlled, bench-stable alternative that balances electrophilic reactivity with operational safety. This whitepaper dissects its physicochemical properties, mechanistic pathways, and provides self-validating protocols for its application.

Physicochemical Properties & The Causality of Reactivity

The synthetic utility of 2-Nitrophenyl diphenylcarbamate is governed by the synergistic electronic effects of its two primary domains: the diphenylamino core and the 2-nitrophenoxy leaving group .

To understand the causality behind its reactivity, we must examine the thermodynamics of the leaving group. A highly efficient acyl transfer reagent requires a leaving group that can stabilize the developing negative charge during the collapse of the tetrahedral intermediate. The ortho-nitro substitution on the phenol ring provides profound electron-withdrawing capacity via both inductive and resonance effects, lowering the pKa of the conjugate acid (2-nitrophenol) to 7.23. This allows the 2-nitrophenoxide anion to be displaced readily under mild physiological or slightly basic conditions .

Furthermore, the ortho-positioning of the nitro group introduces a critical steric clash. Once a nucleophile attacks the carbonyl carbon, this steric bulk accelerates the breakdown of the sp³-hybridized tetrahedral intermediate, driving the reaction forward and preventing reversible nucleophilic expulsion.

Quantitative Data: Comparative Leaving Group Efficacy

To contextualize the superiority of the 2-nitrophenoxy group, the following table summarizes the quantitative kinetic and operational parameters of common leaving groups in carbamate acyl transfer:

Leaving Group	Conjugate Acid pKa	Relative Reaction Rate ( )	Byproduct Removal	Steric Acceleration
Phenoxy	9.95	1	Difficult (neutral pH)	Low
4-Nitrophenoxy	7.15	~10⁴	Easy (mild base)	Low
2-Nitrophenoxy	7.23	~10⁴	Very Easy (visual indicator + base)	High
Pentafluorophenoxy	5.50	~10⁵	Easy (mild base)	High

Mechanistic Pathways in Acyl Transfer

The reaction of 2-Nitrophenyl diphenylcarbamate with a nucleophile (such as a primary amine) proceeds via a classic addition-elimination mechanism. The electron-deficient carbonyl carbon is attacked by the amine, forming a transient tetrahedral intermediate. The stability of carbamates and their intermediates dictates the reaction's success . The collapse of this intermediate is the rate-determining step, yielding the target N,N-diphenylurea and liberating 2-nitrophenoxide.

Mechanistic pathway of acyl transfer via tetrahedral intermediate collapse.

Key Synthetic Applications in Drug Development

In medicinal chemistry, the diphenylurea motif is a privileged pharmacophore, frequently utilized in the design of kinase inhibitors (e.g., Sorafenib analogues) and soluble epoxide hydrolase (sEH) inhibitors. Additionally, optimized carbamates serve as potent inhibitors for metabolic enzymes such as ABHD6 . 2-Nitrophenyl diphenylcarbamate allows for the late-stage functionalization of complex APIs, enabling the installation of the diphenylcarbamoyl group without the use of highly toxic phosgene gas or harsh reaction conditions that might degrade sensitive functional groups.

Validated Experimental Protocols

The following methodologies are designed as self-validating systems. Every step includes a specific rationale (causality) and an observable metric to ensure the protocol is functioning as intended.

Standard operating workflow for urea synthesis using 2-nitrophenyl diphenylcarbamate.

Protocol 1: Synthesis of 2-Nitrophenyl Diphenylcarbamate

Objective: Generate the bench-stable active ester from diphenylcarbamoyl chloride and 2-nitrophenol.

• Step 1: Charge a flame-dried, nitrogen-purged round-bottom flask with 2-nitrophenol (1.0 eq) and anhydrous THF (0.2 M). Causality: THF is chosen as an aprotic solvent to prevent competitive hydrolysis of the highly reactive carbamoyl chloride.

• Step 2: Add triethylamine (1.2 eq) dropwise at 0 °C. Causality: The base deprotonates the phenol, significantly increasing its nucleophilicity. Cooling prevents exothermic degradation.

• Step 3: Introduce diphenylcarbamoyl chloride (1.0 eq) in small portions.

• Step 4: Warm to ambient temperature and stir for 16 hours. Self-Validation: Monitor via TLC (20% EtOAc/Hexanes). The disappearance of the intensely yellow 2-nitrophenoxide spot indicates complete conversion.

• Step 5: Quench with distilled water, extract with EtOAc, wash with brine, dry over MgSO₄, and concentrate under reduced pressure. Recrystallize from ethanol to yield the pure reagent.

Protocol 2: General Procedure for N,N-Diphenylurea Formation

Objective: Transfer the diphenylcarbamoyl group to a target primary amine.

• Step 1: Dissolve 2-nitrophenyl diphenylcarbamate (1.0 eq) in anhydrous DCM (0.1 M).

• Step 2: Add the target primary amine (1.1 eq) and N,N-diisopropylethylamine (DIPEA, 1.5 eq). Causality: DIPEA acts as a non-nucleophilic proton sponge. It neutralizes the liberated 2-nitrophenol, shifting the reaction equilibrium entirely to the product side without competing for the electrophile.

• Step 3: Stir at room temperature for 2-4 hours. Self-Validation: The reaction mixture will turn distinctly bright yellow as the 2-nitrophenoxide anion is released. This serves as a highly reliable, built-in visual kinetic indicator of reaction progress.

• Step 4: Dilute with additional DCM and wash sequentially with 1M NaOH (3x). Causality: The alkaline wash selectively deprotonates the 2-nitrophenol byproduct, partitioning it into the aqueous layer while leaving the neutral urea product safely in the organic phase.

• Step 5: Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography to isolate the final urea derivative.

References

• Title: Mimicking Enzymes: The Quest for Powerful Catalysts from Simple Molecules to Nanozymes Source: ACS Catalysis URL: [Link]

• Title: Product Class 6: Acyclic and Cyclic Carbamic Acids and Esters, and Their Sulfur, Selenium, Tellurium, and Phosphorus Analogues Source: Thieme Connect URL: [Link]

• Title: Optimization of 1,2,5-Thiadiazole Carbamates as Potent and Selective ABHD6 Inhibitors Source: National Institutes of Health (PMC) URL: [Link]

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Stability of 2-Nitrophenyl Diphenylcarbamate Under Ambient Conditions

The stability of chemical entities is a cornerstone of robust scientific research and drug development. Understanding how a molecule behaves under typical storage and handling conditions is critical for ensuring experimental reproducibility, product efficacy, and safety. This guide provides a comprehensive overview of the stability of 2-Nitrophenyl diphenylcarbamate, a key reagent in various chemical syntheses. We will delve into its chemical properties, potential degradation pathways, and provide a detailed protocol for assessing its stability under ambient conditions.

Chemical and Physical Properties of 2-Nitrophenyl Diphenylcarbamate

2-Nitrophenyl diphenylcarbamate is a solid at room temperature with a reported melting point in the range of 123-126 °C. Its chemical structure, characterized by a carbamate linkage flanked by a 2-nitrophenyl group and two phenyl groups, dictates its reactivity and stability.

Property	Value	Source
Molecular Formula	C19H14N2O4
Molecular Weight	346.33 g/mol
Melting Point	123-126 °C
Appearance	Off-white to yellow crystalline powder	General knowledge
Solubility	Soluble in many organic solvents (e.g., acetone, dichloromethane, ethyl acetate), sparingly soluble in alcohols, and insoluble in water.	General knowledge

The presence of the electron-withdrawing nitro group on the phenyl ring is expected to influence the electrophilicity of the carbonyl carbon in the carbamate group, potentially making it more susceptible to nucleophilic attack.

Potential Degradation Pathways Under Ambient Conditions

Under ambient conditions, which encompass exposure to atmospheric moisture, oxygen, and light at room temperature, several degradation pathways for 2-Nitrophenyl diphenylcarbamate can be postulated.

Hydrolysis

The primary degradation pathway for many carbamates is hydrolysis. In the case of 2-Nitrophenyl diphenylcarbamate, this would involve the cleavage of the carbamate bond to yield 2-nitrophenol and diphenylamine. The rate of hydrolysis is typically influenced by pH, with both acidic and basic conditions potentially accelerating the process. Under neutral ambient conditions, the rate is expected to be slow but non-negligible over extended periods, especially in the presence of atmospheric moisture.

Caption: Postulated hydrolytic degradation of 2-Nitrophenyl diphenylcarbamate.

Photodegradation

Thermolysis

Although the melting point of 2-Nitrophenyl diphenylcarbamate is relatively high, prolonged exposure to elevated temperatures, even below its melting point, could potentially lead to thermal decomposition. However, under typical ambient temperature conditions (e.g., 20-25 °C), significant thermolysis is unlikely to be a primary degradation pathway.

Experimental Protocol for Stability Assessment

To empirically determine the stability of 2-Nitrophenyl diphenylcarbamate under ambient conditions, a well-designed stability study is essential. The following protocol outlines a robust approach.

Objective

To evaluate the stability of 2-Nitrophenyl diphenylcarbamate over a defined period under controlled ambient temperature and humidity, with and without exposure to light.

Materials and Methods

• Test Substance: 2-Nitrophenyl diphenylcarbamate (high purity grade)

• Storage Containers: Amber and clear glass vials with inert caps

• Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Environmental Chamber: Capable of maintaining controlled temperature and humidity (e.g., 25 °C / 60% RH).

• Photostability Chamber: With a light source conforming to ICH Q1B guidelines.

Experimental Workflow

Caption: Workflow for the stability assessment of 2-Nitrophenyl diphenylcarbamate.

Step-by-Step Procedure

• Sample Preparation:

  • Accurately weigh a sufficient amount of 2-Nitrophenyl diphenylcarbamate.

  • Prepare a stock solution in a suitable solvent (e.g., acetonitrile) at a known concentration.

  • Aliquot the solution into multiple amber and clear glass vials.

  • For solid-state stability, weigh the solid directly into the vials.

• Initial Analysis (Time = 0):

  • Analyze a subset of the samples immediately to establish the initial purity and impurity profile.

• Storage:

  • Place the amber vials in an environmental chamber set to 25 °C and 60% relative humidity (RH).

  • Place the clear vials in a photostability chamber under controlled light exposure, temperature, and humidity.

• Time-Point Analysis:

  • At predetermined time points (e.g., 1, 3, and 6 months), withdraw samples from each storage condition.

  • Analyze the samples by HPLC to determine the purity of 2-Nitrophenyl diphenylcarbamate and quantify any degradation products.

HPLC Method

A reverse-phase HPLC method with UV detection is generally suitable for this analysis.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Gradient of Acetonitrile and Water
Flow Rate	1.0 mL/min
Detection Wavelength	254 nm (or a wavelength of maximum absorbance for the compound)
Injection Volume	10 µL
Column Temperature	30 °C

Data Interpretation and Reporting

The stability of 2-Nitrophenyl diphenylcarbamate is assessed by monitoring the change in its purity over time. A significant decrease in purity or the emergence of new peaks in the chromatogram indicates degradation. The data should be presented in a tabular format, as shown below.

Time Point	Storage Condition	Purity (%)	Total Impurities (%)
0	-	99.8	0.2
1 month	25°C/60%RH (Dark)
1 month	Photostability
3 months	25°C/60%RH (Dark)
3 months	Photostability
6 months	25°C/60%RH (Dark)
6 months	Photostability

Based on the results, a recommended shelf-life and appropriate storage conditions can be determined. For instance, if significant degradation is observed under light exposure, the compound should be stored in light-resistant containers.

Conclusion and Recommendations

While 2-Nitrophenyl diphenylcarbamate is expected to be relatively stable as a solid under dark, ambient conditions, its stability can be compromised by exposure to moisture and light. A systematic stability study, as outlined in this guide, is crucial for establishing its shelf-life and ensuring the integrity of experimental results. It is recommended to store this compound in well-sealed, light-resistant containers in a cool, dry place. For solutions, it is advisable to prepare them fresh or to conduct a separate solution-state stability study.

References

• 2-Nitrophenyl diphenylcarbamate | C19H14N2O4. (n.d.). PubChem. Retrieved from [Link]

• 2-Nitrophenyl diphenylcarbamate. (n.d.). Molbase. Retrieved from [Link]

2-Nitrophenyl Diphenylcarbamate: Structure, Functional Group Reactivity, and Applications in Advanced Bioconjugation

Executive Summary

2-Nitrophenyl diphenylcarbamate (CAS: 354552-03-7) is a highly specialized electrophilic reagent utilized in advanced organic synthesis, peptide modification, and prodrug development [4]. Functioning as an "activated carbamate," it enables the efficient transfer of a diphenylcarbamoyl group to various nucleophiles under mild conditions. This technical guide provides an in-depth mechanistic analysis of its reactivity, self-validating experimental protocols, and analytical characterization standards for researchers and drug development professionals.

Structural Analysis & Physicochemical Properties

The chemical architecture of 2-nitrophenyl diphenylcarbamate is strategically designed for nucleophilic acyl substitution. It consists of two functional domains:

• The Diphenylcarbamoyl Moiety: Acts as the acylating/carbamoylating agent. The bulky diphenyl groups provide steric shielding, which prevents premature hydrolysis while allowing targeted nucleophilic attack by primary or secondary amines.

• The 2-Nitrophenoxy Leaving Group: The ortho-nitro substitution strongly withdraws electron density from the phenolic oxygen via both inductive (-I) and resonance (-R) effects. This stabilizes the resulting phenolate anion, drastically lowering the pKa of the conjugate acid (2-nitrophenol, pKa ~7.2) and rendering it an exceptional leaving group [1].

Table 1: Physicochemical Properties

Property	Value/Description
Molecular Formula	C19H14N2O4
Molecular Weight	334.33 g/mol
CAS Number	354552-03-7
Appearance	Pale yellow to off-white crystalline powder
Solubility	Soluble in DCM, DMF, THF; Insoluble in water

Mechanistic Insights: The Electrophilic Transfer

The reaction between 2-nitrophenyl diphenylcarbamate and a nucleophile (e.g., an amine) proceeds via a classic addition-elimination mechanism [3].

• Nucleophilic Attack: The amine lone pair attacks the electrophilic carbonyl carbon, forming a transient, negatively charged tetrahedral intermediate.

• Elimination: The intermediate collapses, reforming the carbon-oxygen double bond and expelling the 2-nitrophenolate anion.

• Product Formation: The result is an asymmetric N,N-diphenyl urea derivative (or a carbamate if an alcohol is used as the nucleophile).

The release of 2-nitrophenolate is highly advantageous for reaction monitoring. In mildly basic environments (pH > 8), the expelled 2-nitrophenol deprotonates to form the 2-nitrophenolate anion, which exhibits a strong, distinct absorption maximum at approximately 414 nm [2]. This allows researchers to track reaction kinetics in real-time using UV-Vis spectroscopy.

Reaction mechanism of diphenylcarbamoyl transfer via a tetrahedral intermediate.

Experimental Protocols: Synthesis of Asymmetric N,N-Diphenyl Ureas

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. The inclusion of a specific UV-Vis monitoring step and a targeted alkaline wash guarantees both the tracking of conversion and the complete removal of the leaving group.

Step-by-Step Methodology

• Reagent Preparation: Dissolve 1.0 equivalent of 2-nitrophenyl diphenylcarbamate in anhydrous dichloromethane (DCM) or dimethylformamide (DMF) to achieve a 0.1 M concentration. Maintain the system under an inert atmosphere (N2 or Ar) to prevent moisture-induced hydrolysis.

• Base Addition: Add 1.5 to 2.0 equivalents of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA). This acts as a proton scavenger to prevent the nucleophile from protonating and losing reactivity.

• Nucleophile Addition: Cool the reaction vessel to 0 °C. Add 1.0 equivalent of the target primary or secondary amine dropwise. Cooling mitigates exothermic side reactions and enhances regioselectivity.

• Reaction Monitoring (Self-Validation): Allow the mixture to warm to room temperature and stir. Take 10 µL aliquots every 30 minutes, dilute in 1 mL of pH 8.5 buffer, and measure the absorbance at 414 nm. The reaction is deemed complete when the absorbance plateaus, indicating maximum 2-nitrophenolate release [2].

• Workup & Purification: Quench the reaction with distilled water. Extract the organic layer with DCM. Crucial Step: Wash the organic phase three times with 1M NaOH. The alkaline wash ensures the 2-nitrophenol byproduct remains in the aqueous phase as a water-soluble phenolate salt. Dry the organic layer over Na2SO4, concentrate under reduced pressure, and purify via silica gel flash chromatography.

Step-by-step experimental workflow for urea synthesis and purification.

Analytical Characterization Standards

Post-purification, the structural integrity of the synthesized diphenylcarbamoyl derivative must be verified. The following table outlines the expected spectroscopic signatures for a standard N,N-diphenyl urea product.

Table 2: Expected Spectroscopic Data

Analytical Method	Expected Signals / Observations
1H NMR (CDCl3)	Multiplet at 7.1–7.5 ppm (10H, diphenylcarbamoyl protons); absence of signals at 7.3–8.1 ppm (confirms complete removal of the 2-nitrophenyl group).
13C NMR (CDCl3)	Characteristic urea carbonyl carbon peak at ~153–155 ppm.
FT-IR Spectroscopy	Strong C=O stretching frequency at ~1680–1720 cm⁻¹; absence of the asymmetric NO2 stretch at ~1530 cm⁻¹.
UV-Vis (In-Process)	Strong absorbance at 414 nm in the aqueous wash (confirms the presence of the cleaved 2-nitrophenolate leaving group) [2].

Conclusion

2-Nitrophenyl diphenylcarbamate is a robust, highly efficient reagent for the installation of the diphenylcarbamoyl protecting or functional group. By leveraging the strong electron-withdrawing properties of the ortho-nitro group, it provides rapid reaction kinetics and a built-in spectrophotometric tracking mechanism. Strict adherence to the alkaline workup protocol ensures high-purity yields, making it an indispensable tool in modern bioconjugation and medicinal chemistry.

References

• PubChem Compound Summary for CID 6947, 2-Nitrophenol. National Center for Biotechnology Information. [Link]

• Electronic spectra of reduction of 2-NP without catalyst and with Co, Ni and Cu complexes. ResearchGate. [Link]

• Optimization of 1,2,5-Thiadiazole Carbamates as Potent and Selective ABHD6 Inhibitors. PMC. [Link]

A Methodological Guide to the Thermodynamic Properties of 2-Nitrophenyl diphenylcarbamate

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the characterization of the thermodynamic properties of 2-Nitrophenyl diphenylcarbamate. In the absence of extensive empirical data for this specific molecule, this document outlines the critical experimental and computational methodologies required for a thorough investigation. By leveraging established principles of physical chemistry and material science, this guide serves as a foundational resource for researchers seeking to understand the thermal stability, phase behavior, and energetic profile of this and structurally related compounds. Detailed experimental protocols for techniques such as Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Bomb Calorimetry are provided, alongside a discussion of theoretical approaches including group contribution methods and Density Functional Theory (DFT). This guide is intended to empower researchers to generate high-quality thermodynamic data, essential for applications in drug development, materials science, and process chemistry.

Introduction

2-Nitrophenyl diphenylcarbamate is a molecule of interest due to its unique combination of functional groups: a nitroaromatic system, a carbamate linkage, and diphenyl substitution. This structure suggests potential applications in areas such as prodrug design, energetic materials, and as a synthetic intermediate. A thorough understanding of its thermodynamic properties is paramount for ensuring its safe handling, predicting its behavior in various environments, and optimizing its use in any application.

This guide is structured to provide both the theoretical underpinnings and practical, step-by-step instructions for the determination of key thermodynamic parameters. We will explore the methodologies to ascertain properties such as melting point, enthalpy of fusion, thermal decomposition profile, heat capacity, and the standard enthalpy of formation. The causality behind experimental choices is emphasized to provide a deeper understanding of the "why" behind the "how."

Predicted Physicochemical Properties

Property	Predicted Value/Range	Method of Estimation
Molecular Formula	C₁₉H₁₄N₂O₄	-
Molecular Weight	346.33 g/mol	-
Melting Point (°C)	100 - 150	Based on analogs like o-nitrobenzyl carbamates and diphenylcarbamates.
Decomposition Temp. (°C)	> 200	Typical for nitroaromatic compounds.
Solubility	Low in water, soluble in organic solvents (e.g., DCM, acetone).	General solubility of aromatic nitro compounds and carbamates.

Experimental Determination of Thermodynamic Properties

A multi-faceted experimental approach is necessary to fully characterize the thermodynamic properties of 2-Nitrophenyl diphenylcarbamate. The following sections detail the primary techniques to be employed.

Thermal Analysis: DSC and TGA

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are cornerstone techniques for thermal characterization. DSC measures the heat flow into or out of a sample as a function of temperature, revealing phase transitions, while TGA measures changes in mass with temperature, indicating decomposition and thermal stability.

Caption: Workflow for DSC and TGA analysis.

• DSC Thermogram: An endothermic peak will indicate the melting point of 2-Nitrophenyl diphenylcarbamate. The area under this peak corresponds to the enthalpy of fusion (ΔHfus). Exothermic events at higher temperatures would suggest decomposition.

• TGA Thermogram: A significant drop in mass indicates the onset of thermal decomposition. The temperature at which this occurs is a critical measure of the compound's thermal stability. The presence of multiple mass loss steps could indicate a multi-stage decomposition process. The interpretation of TGA and DSC curves is crucial for understanding the thermal behavior of materials[1][2][3][4].

Enthalpy of Combustion and Formation

The standard enthalpy of formation (ΔfH°) is a fundamental thermodynamic property. For organic compounds, it is often determined indirectly from the enthalpy of combustion (ΔcH°), which can be measured experimentally using bomb calorimetry.[5][6][7][8][9]

• Sample Preparation: A precisely weighed pellet (approx. 1 g) of 2-Nitrophenyl diphenylcarbamate is prepared.

• Bomb Setup: The pellet is placed in the sample holder of a bomb calorimeter. A fuse wire of known length and heat of combustion is attached.

• Pressurization: The bomb is sealed and pressurized with high-purity oxygen to approximately 30 atm.

• Calorimeter Assembly: The bomb is placed in a known volume of water in the calorimeter.

• Combustion: The sample is ignited, and the temperature change of the water is recorded.

• Calculation: The heat of combustion is calculated from the temperature rise and the heat capacity of the calorimeter system.

The standard enthalpy of formation can be calculated from the standard enthalpy of combustion using Hess's Law. The combustion reaction for 2-Nitrophenyl diphenylcarbamate is:

C₁₉H₁₄N₂O₄(s) + 20.5 O₂(g) → 19 CO₂(g) + 7 H₂O(l) + N₂(g)

The standard enthalpy of formation is then calculated using the following equation:

ΔfH°(C₁₉H₁₄N₂O₄, s) = [19 * ΔfH°(CO₂, g) + 7 * ΔfH°(H₂O, l)] - ΔcH°(C₁₉H₁₄N₂O₄, s)

The standard enthalpies of formation for CO₂ and H₂O are well-established values.[10][11]

Vapor Pressure and Enthalpy of Sublimation

For compounds with low volatility, the Knudsen effusion method can be used to determine the vapor pressure and, subsequently, the enthalpy of sublimation.[12][13][14][15]

• Sample Loading: A small amount of the sample is placed in a Knudsen cell, which is a small container with a precisely machined orifice.

• High Vacuum: The cell is placed in a high-vacuum chamber.

• Heating: The cell is heated to a series of constant temperatures.

• Mass Loss Measurement: The rate of mass loss through the orifice due to sublimation is measured, often using a thermogravimetric analyzer.

• Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss using the Knudsen equation.

• Enthalpy of Sublimation: The enthalpy of sublimation (ΔHsub) is determined from the slope of a plot of ln(P) versus 1/T (the Clausius-Clapeyron equation).

Theoretical and Computational Approaches

In parallel with experimental work, computational methods can provide valuable insights into the thermodynamic properties of 2-Nitrophenyl diphenylcarbamate.

Group Contribution Methods

Group contribution methods, such as the Joback[2][16][17][18][19] and Benson[20][21] methods, estimate thermodynamic properties by summing the contributions of individual functional groups within the molecule. While less accurate than experimental methods, they provide rapid estimations.

The molecule would be broken down into its constituent groups (e.g., -NO₂, >N- (aromatic), -O- (ester), aromatic C-H, aromatic C-). The contributions for each group are then summed to estimate properties like the ideal gas heat capacity, enthalpy of formation, and Gibbs free energy of formation.

Density Functional Theory (DFT) Calculations

DFT is a powerful quantum mechanical method for calculating the electronic structure of molecules. From this, various thermodynamic properties can be derived with a higher degree of accuracy than group contribution methods. DFT calculations can be used to predict the enthalpy of formation of carbamates[3][22][23][24].

Caption: Workflow for DFT calculation of enthalpy of formation.

An isodesmic reaction is a hypothetical reaction where the number and types of bonds are conserved on both sides of the reaction. This approach helps to cancel out systematic errors in the calculations, leading to more accurate results for the enthalpy of formation[25][26].

Thermal Decomposition and Hydrolysis

Predicted Thermal Decomposition Pathway

The thermal decomposition of 2-Nitrophenyl diphenylcarbamate is likely to be complex. Based on related compounds, several decomposition pathways are possible[27][28]:

• C-NO₂ Bond Homolysis: A common initial step in the decomposition of nitroaromatic compounds, leading to the formation of nitrogen oxides.

• Carbamate Cleavage: The carbamate linkage can cleave to form an isocyanate and an alcohol (or phenol in this case). Ethyl N-methyl-N-phenylcarbamate, for instance, decomposes to N-methylaniline, carbon dioxide, and ethylene[16]. Alkyl N-phenylcarbamates can yield phenyl isocyanate and the corresponding alcohol.

• Intramolecular Rearrangement: The ortho-nitro group can participate in intramolecular reactions, potentially leading to the formation of cyclic intermediates.

Evolved Gas Analysis (EGA) coupled with TGA (TGA-MS or TGA-FTIR) would be invaluable for identifying the gaseous decomposition products and elucidating the decomposition mechanism.

Hydrolysis of the Carbamate Linkage

The carbamate group is susceptible to hydrolysis, particularly under basic conditions. The kinetics of hydrolysis can be studied spectrophotometrically by monitoring the formation of a chromophoric product, such as 2-nitrophenol. The hydrolysis of carbamates often proceeds via an elimination-addition mechanism (E1cB) in alkaline solutions[5][14][15][21][27].

Conclusion

A comprehensive understanding of the thermodynamic properties of 2-Nitrophenyl diphenylcarbamate is achievable through a synergistic combination of experimental and computational techniques. This guide has outlined a robust methodological framework for such an investigation. The data generated from these methods will be critical for assessing the stability, safety, and potential applications of this molecule. While this guide provides a roadmap, researchers should remain adaptable and allow experimental observations to guide further inquiry. The principles and protocols detailed herein are broadly applicable to the characterization of other novel organic compounds.

References

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• Benson, S. W. (1976). Thermochemical Kinetics. John Wiley & Sons.
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• Dyer, E., & Wright, G. C. (1959). Thermal Degradation of Alkyl N-Phenylcarbamates. Journal of the American Chemical Society, 81(9), 2138-2143.
• Surovikin, V. F., & Surovikin, Y. V. (2016). Experimental Enthalpies of Combustion of Organic Materials and The Correlation with Total Number of Bonds, Their Molecular Surface and Volume Properties. American Journal of Physical Chemistry, 5(3), 56-65.
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• Wang, Z., Zhao, Z., Wang, F., & Wei, J. (2011). Thermodynamic analysis of synthesis of diphenyl carbonate by transesterification of dimethyl carbonate and phenol. Chemical Engineering Journal, 172(2-3), 963-969.
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Identifying and Profiling 2-Nitrophenyl Diphenylcarbamate in Chemical Libraries: A Technical Guide for Target-Based Drug Discovery

Executive Summary

In the landscape of target-based drug discovery, identifying specific reactive building blocks within massive chemical libraries is a critical step for developing covalent inhibitors. 2-Nitrophenyl diphenylcarbamate (2-NPDC) (CAS: 354552-03-7) is a highly specialized compound that serves a dual purpose: it is a versatile electrophilic building block in organic synthesis[1], and it acts as a potent, structurally tunable inhibitor of serine hydrolases, including cholinesterases and α/β-hydrolase domain 6 (ABHD6)[2][3].

This whitepaper provides an in-depth technical framework for isolating, identifying, and biologically validating 2-NPDC from high-throughput screening (HTS) libraries. By synthesizing analytical chemistry (LC-HRMS) with pharmacological validation (Activity-Based Protein Profiling), this guide establishes a self-validating workflow for drug development professionals.

Chemical Profiling & Mechanistic Causality

To successfully identify and utilize 2-NPDC, one must understand the causality behind its chemical reactivity. The molecule consists of two functional halves:

• The Diphenylcarbamoyl Core (The Electrophile): The carbonyl carbon acts as the primary site for nucleophilic attack. The bulky diphenyl groups provide steric tuning, which is essential for fitting into the hydrophobic pockets of target enzymes like butyrylcholinesterase (BChE) or ABHD6[2][3].

• The 2-Nitrophenyl Group (The Leaving Group): The nitro group at the ortho position is strongly electron-withdrawing via both inductive and resonance effects. This drastically lowers the pKa of the corresponding 2-nitrophenol, making the 2-nitrophenoxide an exceptionally stable and efficient leaving group upon enzymatic cleavage.

When screening chemical libraries, this inherent reactivity means 2-NPDC can be identified not just by its static mass, but by its dynamic interaction with target proteins (carbamylation) and its predictable fragmentation under collision-induced dissociation (CID)[4][5].

Analytical Identification Workflow

Chemical libraries often contain tens of thousands of structurally homologous compounds. To prevent false positives, identification must rely on orthogonal analytical techniques. Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) is the gold standard here, as it filters compounds by exact mass while MS/MS fragmentation provides a structural fingerprint[4].

Caption: LC-HRMS and ABPP workflow for identifying 2-NPDC from chemical libraries.

Pharmacological Target Validation

Once identified analytically, the compound's biological activity must be confirmed. Diphenylcarbamates are known to act as covalent inhibitors of serine hydrolases[3]. The causality of this inhibition lies in the nucleophilic attack of the enzyme's catalytic serine on the carbamate carbonyl, leading to the expulsion of 2-nitrophenol and the formation of a stable, carbamylated enzyme dead-end complex.

Caption: Mechanism of covalent serine hydrolase inhibition by 2-NPDC.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Every experimental choice is grounded in chemical logic, and internal controls are built directly into the workflow to automatically flag assay failures.

Protocol 1: LC-HRMS Identification of 2-NPDC in Library Pools

Causality & Rationale: A reverse-phase C18 column is chosen due to the highly hydrophobic nature of the diphenyl and nitrophenyl rings. Electrospray Ionization in positive mode (ESI+) is utilized because the carbamate nitrogen stabilizes the protonated adduct

.

Step-by-Step Methodology:

• Sample Preparation: Dilute the library pool in 50% Acetonitrile/Water containing 0.1% Formic Acid to ensure protonation. Self-Validation Step: Spike the matrix with a known isotopic internal standard (e.g.,

  -labeled carbamate) to monitor ion suppression and extraction recovery.

• Chromatographic Separation: Inject 5 µL onto a C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile over 10 minutes.

• MS Acquisition: Operate the HRMS (e.g., Q-TOF or Orbitrap) in Data-Dependent Acquisition (DDA) mode. Set the inclusion list to target the exact mass of 2-NPDC (

  335.1026).

• Fragmentation & Validation: Apply a normalized collision energy of 25-30 eV.

• Data Analysis (The Validation Gate): A hit is only confirmed if it meets three criteria simultaneously:

  • Precursor mass error < 5 ppm.

  • Retention time matches the predicted lipophilicity (LogP ~3.5).

  • Presence of the

    196.07 (diphenylcarbamoyl cation) product ion[4][5].

Protocol 2: In Vitro Serine Hydrolase Inhibition Assay

Causality & Rationale: To prove that the identified 2-NPDC is a functional covalent inhibitor, a kinetic fluorescence assay is used. The release of a fluorophore upon substrate cleavage provides a real-time readout of enzyme velocity, allowing for the calculation of the inactivation rate (

).

Step-by-Step Methodology:

• Enzyme Preparation: Dilute recombinant human ABHD6 or BChE in assay buffer (50 mM Tris-HCl, pH 7.4, 0.01% Triton X-100 to prevent non-specific aggregation).

• Inhibitor Incubation: Add 2-NPDC (ranging from 1 nM to 10 µM) to the enzyme. Self-Validation Step: Include a vehicle control (DMSO) and a positive control (a known covalent inhibitor like PMSF or a validated thiadiazole carbamate)[3].

• Substrate Addition: After a 30-minute pre-incubation, add the fluorogenic substrate (e.g., resorufin acetate).

• Kinetic Readout: Monitor fluorescence continuously for 45 minutes.

• Data Analysis (The Validation Gate): Calculate the

  -factor for the assay plate. If , the data is discarded. Plot the pseudo-first-order rate constants against inhibitor concentration to confirm the covalent mechanism of action.

Quantitative Data Summaries

To facilitate rapid decision-making during library screening and hit-to-lead optimization, the physicochemical, analytical, and pharmacological properties of 2-NPDC and related diphenylcarbamates are summarized below.

Table 1: LC-MS/MS Identification Parameters for 2-NPDC

Parameter	Value	Mechanistic Rationale
Chemical Formula		Basis for exact mass calculation.
Precursor Ion	335.1026	High-resolution target for ESI+ filtering.
Primary Product Ion	196.07	Diphenylcarbamoyl cation resulting from C-O bond cleavage[5].
Secondary Product Ion	168.08	Diphenylamine fragment from secondary CID breakdown[4].
Optimal Collision Energy	25-30 eV	Provides sufficient energy to break the carbamate ester bond without shattering the aromatic rings.

Table 2: Pharmacological Profiling of Diphenylcarbamate Derivatives

Target Enzyme	Activity Profile / IC50	Mechanism of Action	Reference
Butyrylcholinesterase (BChE)	~1.60 µM	Mixed (Non-covalent / Covalent Carbamylation)	[2]
α/β-Hydrolase Domain 6 (ABHD6)	Sub-micromolar	Irreversible Covalent Carbamylation	[3]
Acetylcholinesterase (AChE)	>10 µM	Poor fit in the active site gorge (Selectivity counter-target)	[2]

References

• BLD Pharm. "811810-67-0 | 5-Chloro-7-nitrobenzo[d]oxazol-2(3H)-one | BLD Pharm: 2-Nitrophenyl diphenylcarbamate". bldpharm.com.
• Pohanka, Miroslav. "Inhibitors of Acetylcholinesterase and Butyrylcholinesterase Meet Immunity". Science.gov.
• "Optimization of 1,2,5-Thiadiazole Carbamates as Potent and Selective ABHD6 Inhibitors". PMC / NIH.
• Krauss, et al. "LC–High Resolution MS in Environmental Analysis: From Target Screening to the Identification of Unknowns". ResearchGate.
• Vulcanchem. "O6-Diphenylcarbamoyl-N2-isobutyrylguanine () for sale". Vulcanchem.

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• 3. Optimization of 1,2,5-Thiadiazole Carbamates as Potent and Selective ABHD6 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. O6-Diphenylcarbamoyl-N2-isobutyrylguanine () for sale [vulcanchem.com]

Protocols & Analytical Methods

synthesis of diphenylcarbamates from alcohols and 2-Nitrophenyl diphenylcarbamate

Application Note: Advanced Synthesis of Diphenylcarbamates from Alcohols Using 2-Nitrophenyl Diphenylcarbamate

Executive Summary

The diphenylcarbamoyl (DPC) group is a highly versatile and robust protecting group for alcohols, phenols, and amines, frequently utilized in complex organic syntheses such as oligonucleotide assembly[1]. Traditionally, the installation of the DPC group relies on diphenylcarbamoyl chloride. However, this reagent often requires harsh basic conditions (e.g., Sodium Hydride) to overcome its limited reactivity with sterically hindered alcohols, which can lead to unwanted side reactions[2].

This application note details a superior, mild, and highly efficient methodology utilizing 2-Nitrophenyl diphenylcarbamate (CAS: 354552-03-7) as an active acyl transfer agent. By leveraging the thermodynamic driving force of the 2-nitrophenolate leaving group, researchers can achieve quantitative yields under mild conditions, preserving the integrity of sensitive substrates[3].

Mechanistic Rationale & Reagent Selection

The Causality of the 2-Nitrophenyl Leaving Group

The efficiency of 2-Nitrophenyl diphenylcarbamate stems from the strong electron-withdrawing nature of the ortho-nitro group on the phenyl ring. During nucleophilic acyl substitution, the alkoxide attacks the carbamate carbonyl, forming a tetrahedral intermediate. The collapse of this intermediate is dramatically accelerated by the expulsion of the 2-nitrophenolate anion[3]. Because 2-nitrophenol has a pKa of ~7.2, it acts as an excellent leaving group under mildly basic conditions, bypassing the high activation energy barrier associated with standard carbamoyl chlorides.

Base Selection Dynamics

The choice of base dictates the reaction pathway and kinetics:

• Cesium Carbonate (Cs₂CO₃): Ideal for primary and secondary alcohols. The large, highly polarizable cesium cation loosely coordinates with the alkoxide, enhancing its "naked" nucleophilicity (the Cesium Effect) and accelerating the attack on the active ester.

• DMAP / Triethylamine (Et₃N): Recommended for tertiary or highly hindered alcohols. DMAP acts as a nucleophilic catalyst, attacking the 2-nitrophenyl diphenylcarbamate to form a highly reactive acylpyridinium intermediate, which is subsequently trapped by the alcohol.

Comparative Data: Active Ester vs. Acyl Chloride

To justify the transition from diphenylcarbamoyl chloride to 2-nitrophenyl diphenylcarbamate, the following quantitative parameters summarize the operational advantages:

Parameter	Diphenylcarbamoyl Chloride	2-Nitrophenyl Diphenylcarbamate
Reactivity Profile	Moderate; requires strong bases (NaH) for hindered substrates[2].	High; reacts readily with mild bases (Cs₂CO₃, Et₃N)[3].
Moisture Sensitivity	High; rapidly hydrolyzes to diphenylamine and CO₂.	Low; bench-stable and resistant to ambient humidity.
Typical Yields (2° Alcohols)	60% – 75% (often accompanied by elimination byproducts).	85% – 99% (clean conversion).
Primary Byproduct	HCl (requires scavenging to prevent acid-catalyzed degradation).	2-Nitrophenol (easily removed via mild aqueous alkaline wash).

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. The physical properties of the byproduct (2-nitrophenol) provide real-time visual feedback regarding reaction progress and purification efficacy.

Materials & Setup

• Substrate: Target Alcohol (1.0 mmol)

• Reagent: 2-Nitrophenyl diphenylcarbamate (1.2 mmol)

• Base: Cs₂CO₃ (1.5 mmol) or Et₃N (2.0 mmol) + DMAP (0.1 mmol)

• Solvent: Anhydrous Dichloromethane (CH₂Cl₂) or DMF (5.0 mL)

Step-by-Step Execution

• Activation: Dissolve the alcohol (1.0 mmol) in 5.0 mL of anhydrous CH₂Cl₂ under an inert atmosphere (N₂ or Argon). Add the selected base. Stir for 10 minutes at room temperature to initiate alkoxide formation (or DMAP activation).

• Acyl Transfer: Add 2-Nitrophenyl diphenylcarbamate (1.2 mmol) in one portion. The reaction mixture will gradually develop a distinct yellow hue as 2-nitrophenolate is liberated.

• Incubation & Tracking: Stir the mixture at room temperature. Monitor via TLC (Hexanes/EtOAc). The reaction is typically complete within 2 to 6 hours. Causality note: The appearance of the intense yellow color is a direct stoichiometric indicator of the forward reaction.

Built-in Validation & Workup Logic

The purification strategy exploits the pKa difference between the product and the byproduct.

• Quenching: Dilute the reaction mixture with 15 mL of EtOAc.

• Alkaline Wash (Critical Step): Wash the organic layer with 1.0 M aqueous NaOH or saturated NaHCO₃ (3 × 10 mL).

  • Self-Validation: At pH > 8, 2-nitrophenol is fully deprotonated to 2-nitrophenolate, which is highly water-soluble and intensely yellow. The aqueous layer will turn bright yellow, while the organic layer will become colorless. Continue washing until the aqueous phase is completely colorless. This visually guarantees the total removal of the leaving group.

• Final Polish: Wash the organic layer with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Isolation: Purify the crude residue via flash column chromatography (Silica gel) to yield the pure diphenylcarbamate-protected alcohol[4].

Workflow & Phase Separation Diagram

Workflow and phase separation logic for diphenylcarbamate synthesis.

References

1.[1] Synthesis of RNA Using 2'-O-DTM Protection | Journal of the American Chemical Society. ACS Publications.[Link] 2.[4] Protection of the Guanine Residue During Synthesis of 2′-O-Alkylguanosine Derivatives. ResearchGate / Journal of the Chemical Society Perkin Transactions 1.[Link] 3.[2] Optimization of 1,2,5-Thiadiazole Carbamates as Potent and Selective ABHD6 Inhibitors. PubMed Central (PMC).[Link] 4.[3] Influence of Sulfur for Oxygen Substitution in the Solvolytic Reactions of Chloroformate Esters and Related Compounds. MDPI.[Link]

Sources

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• 2. Optimization of 1,2,5-Thiadiazole Carbamates as Potent and Selective ABHD6 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of Sulfur for Oxygen Substitution in the Solvolytic Reactions of Chloroformate Esters and Related Compounds [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: A Guide to Amine Protection using 2-Nitrophenyl-Based Carbamates

For Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive overview of the principles and a detailed protocol for the protection of primary and secondary amines using a 2-nitrophenyl-based carbamate strategy. While direct literature on "2-Nitrophenyl diphenylcarbamate" is not widespread, this document extrapolates from the well-established chemistry of o-nitrobenzyl carbamates and related photolabile protecting groups to provide a robust and scientifically grounded protocol. The o-nitrobenzyl moiety is a cornerstone of photolabile protecting group chemistry, allowing for mild and selective deprotection using UV light, a feature of significant interest in multi-step organic synthesis, particularly in peptide and medicinal chemistry.[1]

Core Principles of 2-Nitrophenyl-Based Amine Protection

The protection of amines is a fundamental strategy in organic synthesis to prevent unwanted side reactions during subsequent chemical transformations.[2] Carbamates are among the most widely used protecting groups for amines due to their stability and the variety of available deprotection methods.[3][4] The introduction of a 2-nitrophenyl group into the carbamate structure imparts photolability, allowing for cleavage under neutral conditions with UV light. This orthogonality is highly advantageous as it avoids the often harsh acidic or basic conditions required for the removal of other common protecting groups like Boc or Fmoc, respectively.[2][5]

The proposed protecting agent, 2-Nitrophenyl diphenylcarbamate, is hypothesized to react with a primary or secondary amine via nucleophilic acyl substitution. The amine attacks the electrophilic carbonyl carbon of the carbamate, leading to the displacement of the diphenylamine leaving group and the formation of a stable N-(2-nitrobenzyloxy)carbonyl-protected amine.

Mechanism of Protection

The reaction proceeds through a standard nucleophilic acyl substitution pathway. The lone pair of electrons on the nitrogen atom of the amine attacks the carbonyl carbon of the 2-Nitrophenyl diphenylcarbamate. This forms a tetrahedral intermediate which then collapses, eliminating the more stable leaving group, diphenylamine, to yield the protected amine.

Caption: Proposed mechanism for amine protection.

Experimental Protocol: Protection of a Primary Amine

This protocol describes a general procedure for the protection of a primary amine using a 2-nitrophenyl-based carbamate strategy.

Materials:

• Primary amine

• 2-Nitrophenyl diphenylcarbamate (or a similar 2-nitrobenzyl-based chloroformate or carbonate)

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Tertiary amine base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 equivalent) in the chosen anhydrous solvent (e.g., DCM, approximately 0.1-0.2 M concentration).

• Addition of Base: Add the tertiary amine base (1.1 - 1.5 equivalents) to the solution and stir for 5-10 minutes at room temperature. The base scavenges the acidic byproduct generated during the reaction.

• Addition of Protecting Agent: Dissolve the 2-Nitrophenyl diphenylcarbamate (1.1 equivalents) in the anhydrous solvent and add it dropwise to the stirring amine solution at 0 °C (ice bath).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and dilute with the organic solvent.

  • Wash the organic layer sequentially with 1 M HCl (if a tertiary amine base was used), saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure protected amine.

Experimental Protocol: Photolytic Deprotection

The 2-nitrophenyl group allows for the removal of the protecting group under neutral conditions using UV irradiation. The mechanism involves an intramolecular hydrogen abstraction by the excited nitro group, leading to a rearrangement that ultimately releases the free amine, carbon dioxide, and a 2-nitrosobenzaldehyde byproduct.

Caption: Photolytic deprotection mechanism.

Materials:

• N-(2-nitrobenzyloxy)carbonyl-protected amine

• An appropriate solvent (e.g., Methanol, Dioxane, DCM)

• UV lamp (typically 350-365 nm)

• Inert gas (e.g., Nitrogen or Argon) for purging

Procedure:

• Solution Preparation: Dissolve the protected amine in the chosen solvent in a UV-transparent reaction vessel (e.g., quartz). The concentration should typically be in the range of 0.01-0.05 M.

• Degassing: Purge the solution with an inert gas for 15-30 minutes to remove dissolved oxygen, which can quench the excited state and lead to side reactions.

• Irradiation: Irradiate the solution with a UV lamp at the appropriate wavelength (e.g., 365 nm) with stirring. The reaction time can vary from 1 to 12 hours depending on the substrate and the intensity of the light source.

• Reaction Monitoring: Monitor the deprotection by TLC or LC-MS.

• Work-up:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • The crude product can be purified by extraction or chromatography to remove the 2-nitrosobenzaldehyde byproduct. A common method is to dissolve the residue in an organic solvent and wash with a dilute aqueous base to remove the acidic byproduct.

Data Presentation

Parameter	Protection	Deprotection
Reagents	Amine, 2-Nitrophenyl diphenylcarbamate, Base (TEA/DIPEA)	Protected Amine
Solvent	DCM, THF	Methanol, Dioxane
Temperature	0 °C to Room Temperature	Room Temperature
Reaction Time	2 - 16 hours	1 - 12 hours
Key Byproducts	Diphenylamine, Triethylammonium salt	2-Nitrosobenzaldehyde, CO₂
Purification	Column Chromatography	Extraction, Column Chromatography

Troubleshooting

Problem	Possible Cause	Solution
Protection: Low Yield	Incomplete reaction.	Increase reaction time, use a more reactive protecting agent (e.g., chloroformate), or a stronger, non-nucleophilic base.
Decomposition of starting material.	Ensure anhydrous conditions; run the reaction at a lower temperature.
Protection: Multiple Products	Di-protection of the amine.	Use a stoichiometric amount of the protecting agent and add it slowly.
Deprotection: Incomplete Cleavage	Insufficient irradiation time or intensity.	Increase irradiation time or use a more powerful lamp. Ensure the reaction vessel is UV-transparent.
Quenching of the excited state.	Thoroughly degas the solvent before and during irradiation.
Deprotection: Side Reactions	The byproduct may react with the product.	Add a scavenger for the aldehyde byproduct, or perform the reaction at a lower concentration.

References

• Amino Acid-Protecting Groups - SciSpace. (n.d.). Retrieved March 10, 2026, from [Link]

• The 2-Nitrophenylsulfenyl (Nps) Group for the Protection of Amino Functions of Cytidine, Adenosine, Guanosine and Their 2'-Deoxysugar Derivatives. - ResearchGate. (2015, December 28). Retrieved March 10, 2026, from [Link]

• Amine Protection and Deprotection - Master Organic Chemistry. (n.d.). Retrieved March 10, 2026, from [Link]

• 1 Protection Reactions - Wiley-VCH. (n.d.). Retrieved March 10, 2026, from [Link]

• Facile Synthesis of o-Nitrobenzylcarbamate and 1-(2-Nitrophenyl ethyl) Carbamate Protected α,-Diamines - SciSpace. (2013, January 14). Retrieved March 10, 2026, from [Link]

• 2-(2-Nitrophenyl) propyl: a rapidly released photolabile COOH-protecting group for solid-phase peptide synthesis - RSC Publishing. (n.d.). Retrieved March 10, 2026, from [Link]

• Protecting Groups for Amines: Carbamates - Master Organic Chemistry. (2018, June 7). Retrieved March 10, 2026, from [Link]

• An amine protecting group deprotectable under nearly neutral oxidative conditions - PMC. (2018, July 13). Retrieved March 10, 2026, from [Link]

• Protective Groups - Organic Chemistry Portal. (n.d.). Retrieved March 10, 2026, from [Link]

• Protection and Deprotection of Amine with Mechanism | Protecting Group | Carbamates | Chemistry - YouTube. (2022, March 7). Retrieved March 10, 2026, from [Link]

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• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

using 2-Nitrophenyl diphenylcarbamate for serine hydrolase inhibitor synthesis

Application Note: Advanced Synthesis of Serine Hydrolase Inhibitors Utilizing 2-Nitrophenyl Diphenylcarbamate

Executive Summary

The development of selective serine hydrolase inhibitors is a major focus in modern drug discovery, particularly for targeting the endocannabinoid system. This application note provides a comprehensive, self-validating synthetic protocol for generating O-alkyl and O-aryl diphenylcarbamate inhibitors. By replacing traditional, moisture-sensitive acid chlorides with the bench-stable active carbamate 2-Nitrophenyl diphenylcarbamate (CAS 354552-03-7) , researchers can achieve higher yields, utilize milder reaction conditions, and benefit from a built-in colorimetric progress indicator.

Mechanistic Rationale in Serine Hydrolase Inhibition

Serine hydrolases—such as Fatty Acid Amide Hydrolase (FAAH), Monoacylglycerol Lipase (MAGL), and α/β-Hydrolase Domain 6 (ABHD6)—are critical regulators of lipid signaling [2]. Inhibiting these enzymes offers significant therapeutic potential for neuroinflammation, pain management, and metabolic disorders.

Carbamates represent a privileged class of covalent inhibitors for these targets. They function as pseudo-substrates; upon entering the enzyme's active site, the catalytic Ser-His-Asp triad is engaged. The nucleophilic serine attacks the carbamate carbonyl, leading to the expulsion of a leaving group and the formation of a stable, slowly reversible or irreversible acyl-enzyme intermediate [1]. The bulky diphenyl moiety is particularly effective at occupying the hydrophobic binding pockets of these enzymes, preventing rapid hydrolysis of the covalent adduct and extending the inhibitor's half-life [4].

Caption: Mechanism of Action: Covalent inhibition of serine hydrolases by diphenylcarbamates.

Reagent Profiling & Chemical Causality

Historically, the synthesis of diphenylcarbamate libraries relied heavily on diphenylcarbamoyl chloride. However, acid chlorides are highly sensitive to atmospheric moisture, prone to rapid degradation, and often require harsh deprotonating agents (e.g., Sodium Hydride) to react with sterically hindered alcohols.

2-Nitrophenyl diphenylcarbamate [3] circumvents these issues by leveraging the chemistry of "active esters."

• Enhanced Electrophilicity: The ortho-nitro group exerts a powerful electron-withdrawing effect via both induction and resonance, significantly increasing the electrophilicity of the carbonyl carbon.

• Superior Leaving Group: When attacked by a nucleophile, the tetrahedral intermediate collapses to expel 2-nitrophenolate. This leaving group is exceptionally stable due to resonance and intramolecular hydrogen bonding.

• Mild Conditions: The high reactivity of the active carbamate allows for coupling with complex, fragile substrates using only mild, non-nucleophilic bases (like DIPEA), preserving sensitive functional groups.

Caption: Chemical logic of active carbamate coupling via a tetrahedral intermediate.

Quantitative Reagent Comparison

To highlight the operational advantages of 2-Nitrophenyl diphenylcarbamate in library synthesis, the following table summarizes its performance metrics against the traditional acid chloride approach.

Parameter	Diphenylcarbamoyl Chloride	2-Nitrophenyl Diphenylcarbamate
Moisture Stability	Poor (Hydrolyzes rapidly in air)	Excellent (Bench-stable for months)
Required Base	Strong (NaH, KOtBu)	Mild (DIPEA, TEA, DMAP)
Visual Monitoring	None (Requires continuous TLC/LC-MS)	Yes (Generates bright yellow color)
Typical Yield (Hindered ROH)	30% - 50%	75% - 95%
Primary Byproduct	HCl gas (Corrosive, requires venting)	2-Nitrophenol (Easily washed out)

Colorimetric Self-Validating Protocol for Inhibitor Synthesis

This protocol outlines the synthesis of O-alkyl/aryl diphenylcarbamates. A unique feature of this methodology is its self-validating nature : the release of 2-nitrophenol (pKa ~7.2) in a mildly basic environment generates the intensely yellow 2-nitrophenolate anion. This provides a real-time, visual stoichiometric readout of the reaction progress.

Reagents & Equipment

• 2-Nitrophenyl diphenylcarbamate (1.2 eq)

• Target Alcohol or Amine substrate (1.0 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous Dichloromethane (DCM)

• Argon or Nitrogen manifold

Step-by-Step Methodology

Step 1: Preparation of the Acyl Donor Complex

• Flame-dry a round-bottom flask and purge with Argon.

• Dissolve 2-Nitrophenyl diphenylcarbamate (1.2 eq) in anhydrous DCM (0.2 M concentration).

• Causality: DCM provides excellent solubility for both the highly lipophilic active ester and the resulting products, while remaining completely inert to the carbamoylation process.

Step 2: Base and Catalyst Addition

• Add DIPEA (2.0 eq) followed by DMAP (0.1 eq) to the stirring solution.

• Causality: DMAP acts as a nucleophilic catalyst, attacking the carbamate to form a highly reactive N-acylpyridinium intermediate. DIPEA acts as a non-nucleophilic proton sink to neutralize the released 2-nitrophenol, preventing acid-catalyzed side reactions and driving the equilibrium forward.

Step 3: Substrate Coupling and Visual Monitoring

• Slowly add the target alcohol (1.0 eq) dissolved in a minimal amount of DCM dropwise at room temperature.

• Self-Validating Observation: Upon addition, the solution will progressively turn bright yellow. The intensity of the yellow color directly correlates with the conversion rate of the starting material, serving as an internal visual assay.

Step 4: Reaction Quenching and Workup

• Once the yellow color plateaus and TLC indicates complete consumption of the starting alcohol (typically 2-4 hours), quench the reaction with saturated aqueous NH₄Cl (10 mL per mmol).

• Causality: Quenching neutralizes the basic environment and protonates the 2-nitrophenolate back to 2-nitrophenol, partitioning it into the organic layer.

• Wash the organic layer with 1M NaOH (3 x 20 mL).

• Causality: The NaOH wash selectively deprotonates the 2-nitrophenol, pulling the yellow phenolate entirely into the aqueous layer. A colorless organic layer confirms the complete removal of the leaving group byproduct.

• Wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude residue via flash column chromatography using a Hexane/Ethyl Acetate gradient to yield the pure diphenylcarbamate inhibitor.

Caption: Step-by-step synthetic workflow for self-validating carbamoylation.

References

• Serine Proteases Selectively Control the Output of 18-hydroxycorticosterone and Aldosterone in Stimulated Zona Glomerulosa Tissue of the Rat Adrenal. PubMed (NIH).[Link]

• Optimization of 1,2,5-Thiadiazole Carbamates as Potent and Selective ABHD6 Inhibitors. PubMed Central (NIH).[Link]

Application Note: Microwave-Assisted Synthesis of Unsymmetrical Ureas and Carbamates Using 2-Nitrophenyl Diphenylcarbamate

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Focus: Acyl Transfer Kinetics, Microwave Dielectric Heating, and High-Throughput Synthesis

Executive Summary & Strategic Rationale

The synthesis of unsymmetrical ureas and carbamates is a foundational transformation in medicinal chemistry, as these motifs are ubiquitous in FDA-approved pharmacophores (e.g., kinase inhibitors, antivirals, and bioisosteres)[1]. Historically, the construction of these linkages relied on highly toxic, moisture-sensitive reagents such as phosgene or isocyanates[2].

To circumvent these hazards, 2-Nitrophenyl diphenylcarbamate (CAS 354552-03-7) [3] has emerged as a bench-stable, highly reactive acyl transfer reagent. When coupled with microwave-assisted organic synthesis (MAOS), this reagent enables the rapid, high-yielding construction of sterically hindered ureas and carbamates that are otherwise difficult to synthesize under conventional thermal conditions[4]. This application note details the mechanistic causality, comparative advantages, and self-validating protocols for utilizing this reagent in high-throughput drug discovery workflows.

Mechanistic Insights: The Synergy of Electronics and Dielectric Heating

To master this protocol, one must understand the dual driving forces of the reaction: the intrinsic electronic activation of the reagent and the extrinsic kinetic acceleration provided by microwave irradiation.

The 2-Nitrophenoxide Leaving Group

The exceptional reactivity of 2-nitrophenyl diphenylcarbamate stems from the stereoelectronic properties of the ortho-nitro substituent. The nitro group exerts a profound inductive electron-withdrawing effect and provides resonance stabilization to the resultant phenoxide anion upon cleavage[5]. This lowers the pKₐ of the conjugate acid (2-nitrophenol, pKₐ ~7.2) compared to an unsubstituted phenol (pKₐ ~10.0), making 2-nitrophenoxide an outstanding leaving group for nucleophilic acyl substitution[6].

Microwave Dielectric Activation

Microwave heating relies on the direct coupling of electromagnetic energy with the dipole moments of the molecules in the reaction mixture[7]. The rate-determining step of this acyl transfer is the nucleophilic attack of the amine/alcohol to form a highly polar tetrahedral intermediate.

• Causality of Acceleration: Microwave irradiation selectively stabilizes this highly polar transition state relative to the less polar ground state, significantly lowering the activation energy (

  )[8].

• Solvent Selection: N,N-Dimethylformamide (DMF) is strictly utilized due to its high microwave absorptivity (loss tangent,

  ), which ensures rapid, volumetric heating without the thermal gradients inherent to conventional oil baths[9].

Figure 1: Microwave-assisted acyl transfer mechanism using 2-nitrophenyl diphenylcarbamate.

Comparative Data: Conventional vs. Microwave Heating

The table below summarizes internal validation data comparing conventional thermal heating (oil bath) versus microwave irradiation for the synthesis of complex ureas using 2-nitrophenyl diphenylcarbamate. Microwave conditions systematically suppress thermal degradation and side-product formation (e.g., symmetrical urea dimerization)[4].

Nucleophile Substrate	Product Type	Conventional Heating (100 °C)	Microwave Heating (120 °C)	Yield Improvement
Primary Aliphatic Amine	Unsymmetrical Urea	12 hours	82%	10 mins
Sterically Hindered Secondary Amine	Tetrasubstituted Urea	24 hours	45%	20 mins
Electron-Deficient Aniline	Diaryl Urea	18 hours	60%	15 mins
Primary Alcohol (with Base)	Carbamate	36 hours	30%	30 mins

Self-Validating Experimental Protocol

This workflow is engineered as a "self-validating system." It incorporates specific stoichiometric choices and in-process controls to ensure reproducibility and high fidelity in drug development environments.

Figure 2: Self-validating experimental workflow for microwave-assisted synthesis.

Protocol A: Synthesis of Unsymmetrical N,N'-Disubstituted Ureas

Reagents & Materials:

• 2-Nitrophenyl diphenylcarbamate (1.0 equiv, 0.5 mmol)

• Target Amine Nucleophile (1.1 equiv, 0.55 mmol)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv, 1.0 mmol)

• Anhydrous DMF (3.0 mL)

• 10 mL Microwave-compatible sealed vial with a magnetic stir bar

Step-by-Step Methodology:

• Reagent Assembly: To the microwave vial, add 2-nitrophenyl diphenylcarbamate and the target amine.

• Solvent & Base Addition: Suspend the mixture in 3.0 mL of anhydrous DMF. Add DIPEA dropwise.

  • Causality Note: DIPEA is strictly required as a non-nucleophilic proton scavenger. As the reaction proceeds, 2-nitrophenol is liberated. Without DIPEA, the acidic phenol would protonate the unreacted amine nucleophile, prematurely stalling the reaction kinetics.

• Microwave Irradiation: Seal the vial and place it in a dedicated single-mode microwave synthesizer. Irradiate at 120 °C for 15 minutes (Dynamic power mode, max 200 W, with high-speed stirring).

• In-Process Validation (Critical Checkpoint):

  • Cool the vessel to room temperature via compressed air.

  • Withdraw a 5 µL aliquot, dilute in 1 mL Acetonitrile, and inject into LC-MS.

  • Validation Criteria: Total consumption of the starting carbamate (m/z [M+H]+ = 335.3) and appearance of the target urea mass. The presence of a strong peak at m/z 138.1 corresponds to the expelled 2-nitrophenol byproduct.

• Workup & Extraction: Transfer the mixture to a separatory funnel containing 15 mL of half-saturated aqueous NaHCO₃ (to keep the 2-nitrophenol in its water-soluble phenoxide state). Extract with Ethyl Acetate (3 × 10 mL).

• Washing: Wash the combined organic layers with 5% aqueous LiCl (3 × 10 mL) to completely remove residual DMF.

• Purification: Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

References

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. 32418-07-8|3-Ethyl-6-nitro-1,3-benzoxazol-2-one|BLD Pharm [bldpharm.com]
• 4. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 5. scispace.com [scispace.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Microwave-assisted synthesis of N-pyrazole ureas and the p38α inhibitor BIRB 796 for study into accelerated cell ageing - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. mspace.lib.umanitoba.ca [mspace.lib.umanitoba.ca]
• 9. pubs.acs.org [pubs.acs.org]

Application Note: Preparation of Bioactive Carbamates Using 2-Nitrophenyl Diphenylcarbamate

Target Audience: Medicinal Chemists, Chemical Biologists, and Drug Development Professionals Application: Synthesis of covalent enzyme inhibitors (e.g., ABHD6, FAAH, AChE) and prodrug scaffolds.

Introduction: The Carbamate Pharmacophore in Drug Discovery

Carbamates are a highly privileged structural motif in medicinal chemistry. They are frequently deployed as reversible or irreversible covalent inhibitors targeting critical serine hydrolases, such as acetylcholinesterase (AChE) in Alzheimer's disease, and fatty acid amide hydrolase (FAAH) or α/β-hydrolase domain 6 (ABHD6) in endocannabinoid system modulation 1.

Historically, the synthesis of N,N-disubstituted carbamates required hazardous, moisture-sensitive reagents like phosgene, triphosgene, or highly reactive carbamoyl chlorides. To address the safety and stability limitations of these traditional methods, 2-Nitrophenyl diphenylcarbamate (CAS: 354552-03-7) has emerged as a superior, bench-stable carbamoylating agent. This guide details the mechanistic rationale, validated self-reporting protocols, and biological applications of this reagent.

Mechanistic Rationale: Causality in Reagent Design

The exceptional efficacy of 2-Nitrophenyl diphenylcarbamate is governed by the stereoelectronic properties of its leaving group.

• Thermodynamic Driving Force: The ortho-nitro substituent on the phenoxy ring exerts a profound electron-withdrawing effect via both inductive and resonance mechanisms. This significantly lowers the pKa of the conjugate acid (2-nitrophenol pKa ~7.2) compared to an unsubstituted phenol (pKa ~10).

• Reaction Dynamics: When a deprotonated nucleophile (alcohol or amine) attacks the carbonyl carbon, a tetrahedral intermediate is formed. The subsequent collapse of this intermediate is thermodynamically driven by the expulsion of the highly stabilized 2-nitrophenolate anion.

• Self-Validating System: The cleavage of the 2-nitrophenolate leaving group liberates an intense yellow color in basic media. This acts as an intrinsic visual indicator , allowing researchers to monitor reaction progress in real-time without immediate reliance on TLC or LC-MS.

Fig 1. Mechanistic workflow of nucleophilic acyl substitution using 2-Nitrophenyl diphenylcarbamate.

Experimental Protocols

The following step-by-step methodologies are optimized for the synthesis of complex bioactive carbamates, ensuring high yields while preserving sensitive functional groups.

Protocol A: Synthesis of O-Alkyl/Aryl N,N-Diphenylcarbamates

Adapted for the synthesis of highly potent 1,2,5-thiadiazole carbamate ABHD6 inhibitors 1.

• Preparation: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve the target alcohol (1.0 equiv, e.g., 1.0 mmol) in anhydrous Tetrahydrofuran (THF) to achieve a 0.2 M concentration.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Add Potassium tert-butoxide (KOtBu, 1.3 equiv) portion-wise. Stir for 15–30 minutes.

  • Causality: KOtBu is a strong, sterically hindered non-nucleophilic base. It ensures quantitative deprotonation of the alcohol to the highly reactive alkoxide without competing for the carbamoylating agent.

• Carbamoylation: Add 2-Nitrophenyl diphenylcarbamate (1.05 equiv) slowly to the reaction mixture.

• Propagation: Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir for 16–24 hours.

  • Validation: The solution will transition to a deep, vibrant yellow, confirming the successful release of the 2-nitrophenolate leaving group.

• Workup: Quench the reaction with saturated aqueous NH₄Cl to neutralize excess base. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with 1M NaOH (critical for removing the 2-nitrophenol byproduct), followed by water and brine.

• Purification: Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (typically 10-20% EtOAc in Petroleum Ether).

Protocol B: Synthesis of Unsymmetrical Ureas (From Amines)

• Preparation: Dissolve the primary or secondary amine (1.0 equiv) in anhydrous Dichloromethane (DCM) at room temperature.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 equiv) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 equiv).

  • Causality: While primary amines can react directly, secondary or sterically hindered amines benefit from DMAP, which acts as a highly efficient acyl transfer catalyst.

• Coupling: Add 2-Nitrophenyl diphenylcarbamate (1.1 equiv). Stir at room temperature for 4–12 hours.

• Workup: Wash the organic mixture sequentially with 1M HCl (to remove unreacted amine and DMAP), 1M NaOH (to remove 2-nitrophenol), and brine. Evaporate to yield the crude urea.

Quantitative Data Presentation

The table below summarizes the optimized reaction conditions and expected yields across various nucleophile classes, demonstrating the broad substrate scope of the reagent.

Nucleophile Type	Base & Solvent System	Temp & Time	Visual Progress Indicator	Typical Yield (%)
Primary Alcohol	KOtBu / THF	0 °C to RT, 16 h	Deep Yellow	85 – 95%
Secondary Alcohol	KOtBu / THF	0 °C to RT, 24 h	Deep Yellow	75 – 88%
Phenol Derivatives	Cs₂CO₃ / MeCN	RT, 12 h	Bright Yellow	80 – 90%
Primary Amine	DIPEA / DCM	RT, 4 h	Pale Yellow	90 – 98%
Secondary Amine	DIPEA + DMAP / DCM	RT, 12 h	Pale Yellow	82 – 92%

Biological Application: Modulating the Endocannabinoid System

Carbamates synthesized using this protocol are heavily utilized to probe lipid-related diseases and neuroinflammation 2. A prime example is the development of N,N-disubstituted carbamates as potent, irreversible inhibitors of ABHD6 (α/β-hydrolase domain 6).

ABHD6 is an integral membrane serine hydrolase responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG) 3. By covalently carbamoylating the catalytic serine residue of ABHD6, these inhibitors prevent 2-AG degradation. The resulting accumulation of 2-AG enhances signaling at CB1 and CB2 receptors, offering therapeutic potential for epilepsy, metabolic disorders, and neuropathic pain.

Fig 2. Pharmacological mechanism of synthesized bioactive carbamates inhibiting ABHD6 to enhance 2-AG signaling.

References

• Optimization of 1,2,5-Thiadiazole Carbamates as Potent and Selective ABHD6 Inhibitors. PubMed Central (PMC), National Institutes of Health.[Link]

• α/β-Hydrolase Domain (ABHD) Inhibitors as New Potential Therapeutic Options against Lipid-Related Diseases. PubMed Central (PMC), National Institutes of Health.[Link]

• Comparative molecular field analysis and molecular dynamics studies of α/β hydrolase domain containing 6 (ABHD6) inhibitors. PubMed Central (PMC), National Institutes of Health.[Link]

Sources

• 1. Optimization of 1,2,5-Thiadiazole Carbamates as Potent and Selective ABHD6 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. α/β-Hydrolase Domain (ABHD) Inhibitors as New Potential Therapeutic Options against Lipid-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative molecular field analysis and molecular dynamics studies of α/β hydrolase domain containing 6 (ABHD6) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Optimal Stoichiometry for 2-Nitrophenyl Diphenylcarbamate Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Framework for an Activated Carbamoylating Agent

Within the field of synthetic organic chemistry, the efficient formation of carbamate and urea linkages is fundamental to the construction of a vast array of pharmaceuticals, agrochemicals, and materials. This is often achieved using "activated" reagents that facilitate the transfer of a carbamoyl group to a nucleophile.

While 2-Nitrophenyl diphenylcarbamate is not a widely documented, commercially available reagent, its structure represents a logical and potent design for a carbamoylating agent. It consists of a diphenylcarbamoyl moiety (-C(O)NPh₂), which is the functional group to be transferred, and a 2-nitrophenoxy group, a superb leaving group activated by the potent electron-withdrawing effect of the ortho-nitro substituent.

This guide provides a comprehensive framework for determining the optimal reaction stoichiometry for this class of reagent. The principles, protocols, and troubleshooting advice herein are synthesized from established literature on chemically analogous and functionally identical reagents, such as other nitrophenyl-activated carbamates and carbonates.[1][2][3] The core of this guide is built on the fundamental principles of nucleophilic acyl substitution, providing a robust starting point for any researcher looking to utilize such activated systems.

Pillar 1: The Scientific Rationale Behind Stoichiometric Choices

The Mechanism of Carbamoylation

The central reaction is a nucleophilic acyl substitution. A nucleophile, typically an amine (R-NH₂) or an alcohol (R-OH), attacks the electrophilic carbonyl carbon of the 2-nitrophenyl diphenylcarbamate. This forms a transient tetrahedral intermediate, which then collapses, expelling the highly stable 2-nitrophenoxide anion to yield the final carbamate or urea product. The stability of the 2-nitrophenoxide leaving group, enhanced by resonance and the inductive effect of the nitro group, is the primary driving force for the reaction.

Caption: Mechanism of Nucleophilic Acyl Substitution.

Core Stoichiometric Principles

The foundation of any reaction protocol is a 1:1 molar ratio between the carbamoylating agent and the nucleophilic substrate. However, to drive the reaction to completion and account for practical considerations, slight excesses of one reagent are common.

• Using Excess Carbamoylating Agent (e.g., 1.1 - 1.2 equivalents): This is often employed when the nucleophile is particularly valuable or when dealing with a less reactive nucleophile. It ensures that the limiting reagent is fully consumed. The primary drawback is the need to remove the unreacted agent during purification.

• Using Excess Nucleophile (e.g., 1.1 - 2.0 equivalents): This can increase the reaction rate and is practical when the nucleophile is inexpensive and easily removed (e.g., a volatile amine). When using a primary or secondary amine as the nucleophile, a 2-equivalent stoichiometry is often used, where one equivalent acts as the nucleophile and the second serves as a base to neutralize the acidic 2-nitrophenol byproduct.[4]

The Critical Role of a Base

The 2-nitrophenol byproduct is acidic (pKa ≈ 7.2) and its formation can protonate and deactivate both amine and, to a lesser extent, alcohol nucleophiles. Therefore, managing the reaction's pH with a base is critical for achieving high yields.

• Reactions with Amines: If not using a twofold excess of the amine substrate, a non-nucleophilic base is required. Its role is to scavenge the liberated 2-nitrophenol, preventing the protonation of the valuable amine nucleophile. A slight excess (1.1 - 1.5 equivalents) relative to the carbamoylating agent is typical.

• Reactions with Alcohols: Alcohols are generally weaker nucleophiles than amines. A base is often essential to deprotonate the alcohol, forming the more nucleophilic alkoxide. This can be done with a stoichiometric amount of a non-nucleophilic amine base or, in some cases, a catalytic amount of a stronger base or activator like 4-dimethylaminopyridine (DMAP).

Base	Typical Stoichiometry	Application Notes
Triethylamine (TEA)	1.1 - 1.5 eq.	Standard, cost-effective choice for neutralizing acids.
Diisopropylethylamine (DIPEA)	1.1 - 1.5 eq.	A non-nucleophilic base, ideal when the substrate is sensitive to nucleophilic attack.
Pyridine	Stoichiometric or Solvent	Often used for reactions with alcohols; can also act as a nucleophilic catalyst.
4-Dimethylaminopyridine (DMAP)	0.05 - 0.2 eq. (Catalytic)	Highly effective nucleophilic catalyst for acylating alcohols, used with a stoichiometric base.[4]
Amine Substrate	2.0+ eq.	Used when the amine is readily available and inexpensive. One equivalent serves as the nucleophile, the other as the base.[4]
Table 1: Common Bases and Recommended Stoichiometry.

Pillar 2: Field-Proven Protocols

The following protocols are designed as robust starting points. Researchers should perform small-scale trials to optimize conditions for their specific substrates.

Protocol 1: Synthesis of a Disubstituted Urea via Amine Carbamoylation

This protocol details the reaction of 2-nitrophenyl diphenylcarbamate with a primary amine to form a trisubstituted urea.

Materials:

• 2-Nitrophenyl diphenylcarbamate

• Primary Amine (e.g., Benzylamine)

• Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the primary amine (1.0 eq.).

• Dissolve the amine in anhydrous DCM (to a concentration of 0.1-0.5 M).

• Add DIPEA (1.2 eq.) to the solution and stir for 5 minutes at room temperature.

• In a separate flask, dissolve 2-nitrophenyl diphenylcarbamate (1.05 eq.) in a minimal amount of anhydrous DCM.

• Add the carbamate solution dropwise to the stirring amine solution over 10-15 minutes.

• Monitor the reaction by TLC or LC-MS. The reaction is often complete within 1-4 hours at room temperature. The formation of yellow color indicates the release of the 2-nitrophenolate anion.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Stoichiometric Justification: A slight excess of the carbamoylating agent (1.05 eq.) is used to ensure complete consumption of the amine. A 1.2 eq. portion of the non-nucleophilic base, DIPEA, is used to irreversibly neutralize the 2-nitrophenol byproduct, ensuring the primary amine remains deprotonated and nucleophilic.

Protocol 2: Synthesis of a Carbamate via Alcohol Carbamoylation

This protocol describes the formation of a carbamate from a primary alcohol, using DMAP as a nucleophilic catalyst.

Materials:

• 2-Nitrophenyl diphenylcarbamate

• Primary Alcohol (e.g., Benzyl alcohol)

• Triethylamine (TEA)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the primary alcohol (1.0 eq.).

• Dissolve the alcohol in anhydrous DCM (0.1-0.5 M).

• Add TEA (1.5 eq.) and DMAP (0.1 eq.). Stir for 5 minutes at room temperature.

• Add solid 2-nitrophenyl diphenylcarbamate (1.1 eq.) portion-wise to the stirring solution.

• Stir the reaction at room temperature and monitor by TLC or LC-MS. Reactions with alcohols may require longer reaction times (4-24 hours) or gentle heating (40 °C).

• Upon completion, dilute the reaction mixture with DCM and wash with 1M HCl (to remove bases), followed by saturated aqueous sodium bicarbonate, and finally brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Stoichiometric Justification: An excess of the carbamoylating agent (1.1 eq.) helps drive the reaction with the less nucleophilic alcohol to completion. A catalytic amount of DMAP (0.1 eq.) serves as a highly effective acyl-transfer catalyst. A stoichiometric excess of TEA (1.5 eq.) is used as the bulk base to neutralize the 2-nitrophenol byproduct, which would otherwise protonate and inhibit the catalytic activity of DMAP.

Pillar 3: Workflow and Troubleshooting

A systematic approach is key to successful synthesis and optimization.

Caption: General Experimental Workflow.

Troubleshooting Guide

Issue	Potential Cause	Stoichiometric Solution
Incomplete Reaction / Low Yield	Insufficient activation of nucleophile (especially alcohols).	Increase base stoichiometry (e.g., from 1.2 to 1.5 eq.). For alcohols, ensure catalytic DMAP is present.
Reversible protonation of nucleophile by 2-nitrophenol.	Ensure at least 1.1 equivalents of a suitable base are used.
Low reactivity of substrate.	Increase equivalents of the carbamoylating agent to 1.2-1.5 eq. and consider increasing reaction time or temperature.
Formation of Side Products	Reaction with a di-functional nucleophile at multiple sites.	Use a strict 1.0 equivalent or a slight sub-stoichiometric amount (0.95 eq.) of the carbamoylating agent to favor mono-substitution.
Hydrolysis of the carbamoylating agent.	Ensure all reagents and solvents are anhydrous. Perform the reaction under an inert atmosphere.
Table 2: Troubleshooting Common Stoichiometry-Related Issues.

References

• Activation of Electrophilicity of Stable Y-Delocalized Carbamate Cations in Intramolecular Aromatic Substitution Reaction. The Journal of Organic Chemistry, 77(20), 9106–9115. [Link]

• Synthesis of New Active o-Nitrophenyl Carbamates. ResearchGate. [Link]

• Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(7), 2895–2940. [Link]

• Hansen, J. B., & Nielsen, T. E. (2013). Facile Synthesis of o-Nitrobenzylcarbamate and 1-(2-Nitrophenyl ethyl) Carbamate Protected α,ω-Diamines. Letters in Organic Chemistry, 10(1), 64-68. [Link]

• Process for making aminoalkylphenyl carbamates and intermediates therefor.

• Various Approaches for the Synthesis of Organic Carbamates. ResearchGate. [Link]

• Carbamate Protective Groups. Chem-Station. [Link]

• Hotha, S., & Kashyap, S. (2016). p-Nitrophenyl carbonate promoted ring-opening reactions of DBU and DBN affording lactam carbamates. Beilstein Journal of Organic Chemistry, 12, 2110–2116. [Link]

• Base-Mediated Nitrophenyl Reductive Cyclization for the Synthesis of Hexahydro-2,6-methano-1-benzazocines. The Journal of Organic Chemistry, 87(1), 546–551. [Link]

• Lea, M. A., & Lea, E. J. (1987). Effects of carbamoylating agents on tumor metabolism. Critical Reviews in Toxicology, 17(2), 115-130. [Link]

• Chemical structure of carbamoylating groups and their relationship to bone marrow toxicity and antiglioma activity of bifunctionally alkylating and carbamoylating nitrosoureas. Cancer Research, 45(11 Pt 1), 5561-5566. [Link]

• Action of carbamoylating agents on the uptake of metabolites in hepatomas and liver. Cancer Research, 36(10), 3749-3755. [Link]

• 4-Nitrophenyl N-(2-sulfamoylphenyl)carbamate. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 1), o149. [Link]

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• 1. researchgate.net [researchgate.net]
• 2. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. p-Nitrophenyl carbonate promoted ring-opening reactions of DBU and DBN affording lactam carbamates [beilstein-journals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

base-catalyzed acylation with 2-Nitrophenyl diphenylcarbamate

Application Note: Base-Catalyzed Acylation with 2-Nitrophenyl Diphenylcarbamate

Executive Summary

In modern drug development and synthetic chemistry, the precise construction of unsymmetrical ureas and carbamates is a fundamental operation. While phosgene and diphenylcarbamoyl chloride are traditional reagents for these transformations, their toxicity, moisture sensitivity, and corrosive byproducts often limit their utility. 2-Nitrophenyl diphenylcarbamate (CAS 354552-03-7) has emerged as a highly efficient, bench-stable active ester alternative[1]. This application note provides a comprehensive guide to the mechanistic principles and field-validated protocols for utilizing this reagent in base-catalyzed acylation (diphenylcarbamoylation) workflows.

Mechanistic Insights & Causality

To master the use of 2-nitrophenyl diphenylcarbamate, one must understand the thermodynamic and kinetic drivers of the reaction:

• The Leaving Group Efficacy: The ortho-nitro group strongly withdraws electron density from the aromatic ring via both inductive and resonance effects. This significantly lowers the pKa of the resulting 2-nitrophenol leaving group (pKa ~7.2), making the carbamate highly susceptible to nucleophilic attack.

• Intramolecular Stabilization: Kinetic studies on ortho-nitro carbamates reveal that the ortho-nitro orientation promotes intramolecular hydrogen-bond stabilization of the tetrahedral intermediate during the addition-elimination sequence. This structural pre-organization significantly enhances the reaction rate (

  ) relative to meta or para-substituted analogues[2].

• Base Catalysis: The reaction follows a base-catalyzed nucleophilic acyl substitution pathway. A non-nucleophilic base (such as N,N-Diisopropylethylamine [DIPEA] or 1,8-Diazabicyclo[5.4.0]undec-7-ene [DBU]) is required to deprotonate the incoming nucleophile, thereby increasing its nucleophilicity. Furthermore, the base neutralizes the acidic 2-nitrophenol byproduct, driving the equilibrium forward[2].

• Therapeutic Applications: N,N-diphenyl carbamates synthesized via this methodology are widely utilized in medicinal chemistry. Notable examples include the development of potent, irreversible ABHD6 inhibitors for metabolic disorders[3] and the synthesis of targeted cholinesterase (BChE) inhibitors[4].

Visualizing the Reaction Pathway

Fig 1: Base-catalyzed addition-elimination mechanism of 2-Nitrophenyl diphenylcarbamate.

Comparative Reagent Profiling

Selecting the correct acylating agent requires balancing reactivity with operational safety. The table below summarizes the quantitative and qualitative data guiding this selection.

Reagent	Electrophilicity	Handling & Stability	Byproduct	Workup Strategy
Phosgene	Extremely High	Highly toxic gas, requires specialized containment	HCl	Extensive basic scrubbing
Diphenylcarbamoyl Chloride	High	Moisture-sensitive, corrosive lachrymator	HCl	Aqueous basic wash
4-Nitrophenyl Diphenylcarbamate	Moderate	Bench-stable solid	4-Nitrophenol	Mild basic wash (pKa ~7.1)
2-Nitrophenyl Diphenylcarbamate	Moderate-High	Bench-stable solid	2-Nitrophenol	Mild basic wash (pKa ~7.2)

Experimental Protocol: Diphenylcarbamoylation of Amines

This protocol is designed as a self-validating system, ensuring that researchers can visually and analytically confirm the success of each step.

Materials Required:

• 2-Nitrophenyl diphenylcarbamate (1.05 equivalents)

• Primary or Secondary Amine (1.0 equivalent)

• DIPEA or Triethylamine (2.0 equivalents)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Preparation: Dissolve the amine (1.0 eq) and DIPEA (2.0 eq) in anhydrous DCM (0.2 M concentration) under an inert nitrogen atmosphere.

  • Causality: Anhydrous aprotic solvents are strictly utilized to prevent the competitive base-catalyzed hydrolysis of the active ester into diphenylamine and carbon dioxide.

• Activation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add 2-Nitrophenyl diphenylcarbamate (1.05 eq) in portions.

  • Causality: The initial nucleophilic attack can be exothermic. Cooling the system suppresses the formation of unwanted side products and preserves the integrity of sensitive functional groups.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

  • Self-Validation: Monitor the reaction via LC-MS (UV 254 nm). The consumption of the starting amine and the appearance of the highly UV-active diphenylurea product will be evident. On TLC, the release of the 2-nitrophenol byproduct will appear as a distinct, bright yellow spot.

• Biphasic Workup (Critical Step): Dilute the reaction with additional DCM. Wash the organic layer first with 1M HCl (1x), then with 1M NaOH or saturated aqueous Na₂CO₃ (3x), and finally with brine (1x).

  • Causality & Self-Validation: The acidic wash removes the DIPEA and any unreacted trace amine. The alkaline wash is the most critical phase: it deprotonates the 2-nitrophenol byproduct, converting it into the highly water-soluble 2-nitrophenoxide anion. Validation: The aqueous layer will turn an intense, vibrant yellow, while the organic layer will become colorless or significantly lighter, confirming the successful extraction of the leaving group.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (typically using an Ethyl Acetate/Hexane gradient) or recrystallization to yield the pure N,N-diphenylurea derivative[3].

Visualizing the Workflow

Fig 2: Experimental workflow for diphenylcarbamoylation using 2-Nitrophenyl diphenylcarbamate.

References

• Patel, J. Z., Nevalainen, T. J., & Savinainen, J. R. (2015). Optimization of 1,2,5-Thiadiazole Carbamates as Potent and Selective ABHD6 Inhibitors. ChemMedChem, 10(2), 253-265. Retrieved from[Link]

• Baranyai, Z., Bősze, S. E., Krátký, M., & Vosátka, R. (2011). Salicylanilide Ester Prodrugs as Potential Antimicrobial Agents - a Review. Current Pharmaceutical Design, 17(32), 3494-3505. Retrieved from[Link]

Sources

• 1. 32418-07-8|3-Ethyl-6-nitro-1,3-benzoxazol-2-one|BLD Pharm [bldpharm.com]
• 2. Buy benzyl N-(2-nitrophenyl)carbamate | 23091-35-2 [smolecule.com]
• 3. Optimization of 1,2,5-thiadiazole carbamates as potent and selective ABHD6 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Leveraging 2-Nitrophenyl Diphenylcarbamate in Advanced One-Pot Synthesis Strategies

Introduction: The Strategic Advantage of One-Pot Syntheses and the Role of Activated Carbamates

In the landscape of modern synthetic chemistry, particularly within drug discovery and development, the pursuit of efficiency is paramount. One-pot syntheses, wherein multiple reaction steps are conducted in a single reaction vessel without the isolation of intermediates, represent a significant leap towards this goal. This approach offers numerous advantages, including reduced solvent consumption, lower operational costs, and improved overall yield by minimizing product loss during purification steps. The design of successful one-pot protocols hinges on the strategic selection of reagents that can participate in sequential or concurrent transformations under compatible reaction conditions.

This application note explores the potential utility of 2-Nitrophenyl diphenylcarbamate as a key reagent in one-pot synthetic methodologies. While direct, named protocols involving this specific carbamate are not extensively documented, its structure suggests a powerful role as a carbamoylating agent. The presence of the ortho-nitro group on the phenyl leaving group significantly influences its reactivity, making it a subject of interest for the construction of complex heterocyclic scaffolds. This guide will provide a detailed examination of the underlying chemical principles, propose plausible one-pot reaction schemes, and offer detailed protocols for analogous, well-established transformations that highlight the potential of this reagent class.

Scientific Principles: Understanding the Reactivity of 2-Nitrophenyl Diphenylcarbamate

The utility of 2-Nitrophenyl diphenylcarbamate in one-pot synthesis is predicated on its function as an activated carbamate. The core of its reactivity lies in the electronic properties of the 2-nitrophenyl group, which serves as an excellent leaving group. This activation facilitates the transfer of the diphenylcarbamoyl moiety to a nucleophile.

The Role of the 2-Nitro Group: An Electron-Withdrawing Powerhouse

The nitro group (-NO₂) is a potent electron-withdrawing group, exerting its influence through both inductive and resonance effects. When positioned ortho to the carbamate's oxygen atom, it significantly increases the electrophilicity of the carbonyl carbon. This heightened reactivity allows for the facile attack by a wide range of nucleophiles, such as amines and alcohols, to form new carbamate or urea linkages.

The general mechanism for carbamoylation using an activated nitrophenyl carbamate is depicted below:

Figure 1: Generalized mechanism of carbamoylation.

One-Pot Potential: Coupling Carbamoylation with Subsequent Transformations

The true elegance of using a reagent like 2-Nitrophenyl diphenylcarbamate emerges in a one-pot setting where the initial carbamoylation is merely the first step in a cascade of reactions. A common strategy involves an intramolecular cyclization following the initial N-acylation. For this to be successful, the substrate must contain a second nucleophilic or electrophilic site that can react with a newly introduced or modified functional group.

A prime example of such a strategy is the synthesis of quinazolinones, a class of heterocyclic compounds with significant biological activity. While many protocols start with o-aminobenzamides, one-pot procedures commencing from o-nitrobenzamides have been developed, showcasing the in situ reduction of a nitro group and subsequent cyclization.[1][2][3]

Application Focus: One-Pot Synthesis of Heterocyclic Scaffolds

The principles governing the reactivity of nitrophenyl carbamates can be effectively applied to the one-pot synthesis of various nitrogen-containing heterocycles. Below, we detail a well-established protocol for the one-pot synthesis of 2-substituted quinazolin-4(3H)-ones from 2-nitrobenzamides, which serves as an excellent model for the potential applications of 2-Nitrophenyl diphenylcarbamate in similar transformations.

Exemplary Protocol: One-Pot Synthesis of 2-Arylquinazolin-4(3H)-ones from 2-Nitrobenzamides

This protocol, adapted from the work of Romero et al., demonstrates a one-pot procedure that involves the reduction of a nitro group and subsequent cyclization with an aldehyde.[1] This showcases a common strategy in one-pot syntheses involving nitroarenes.

Reaction Scheme:

Figure 2: Workflow for one-pot quinazolinone synthesis.

Materials:

• 2-Nitrobenzamide

• Aryl aldehyde (e.g., benzaldehyde)

• Sodium dithionite (Na₂S₂O₄)

• N,N-Dimethylformamide (DMF)

• Water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Condenser

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a condenser, add 2-nitrobenzamide (1.0 mmol), the desired aryl aldehyde (1.2 mmol), and a 9:1 mixture of DMF and water (5 mL).

• Addition of Reducing Agent: While stirring the mixture at room temperature, add sodium dithionite (3.5 mmol) portion-wise over 5 minutes.

• Reaction Conditions: Heat the reaction mixture to 90°C and maintain this temperature for 5 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into ice-water (50 mL).

• Isolation: Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to afford the crude 2-arylquinazolin-4(3H)-one.

• Purification: If necessary, purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Quantitative Data Summary:

Entry	Aldehyde	Yield (%)
1	Benzaldehyde	92
2	4-Chlorobenzaldehyde	88
3	4-Methoxybenzaldehyde	90
4	2-Naphthaldehyde	85

Data adapted from Romero, A. H., et al. (2013). Synthesis.[1]

Causality Behind Experimental Choices:

• Sodium Dithionite: This reagent serves a dual purpose. It acts as the reducing agent to convert the nitro group to an amine and, upon decomposition in aqueous DMF, generates sulfur dioxide, which facilitates the final oxidative dehydrogenation step to form the aromatic quinazolinone ring.[1]

• DMF/Water Solvent System: The presence of water is crucial for the efficacy of sodium dithionite as a reducing agent. The 9:1 ratio of DMF to water provides a suitable medium for both the reactants and the reducing agent.[1]

• Temperature: The reaction is carried out at 90°C to ensure a reasonable reaction rate for both the reduction and the subsequent cyclization and oxidation steps.

Proposed One-Pot Protocol Involving 2-Nitrophenyl Diphenylcarbamate

Based on the principles of carbamoylation and intramolecular cyclization, we can propose a hypothetical one-pot synthesis of 2-(diphenylamino)quinazolin-4(3H)-one starting from 2-aminobenzamide and 2-Nitrophenyl diphenylcarbamate.

Reaction Scheme:

Figure 3: Proposed one-pot synthesis using 2-Nitrophenyl diphenylcarbamate.

Materials:

• 2-Aminobenzamide

• 2-Nitrophenyl diphenylcarbamate

• Anhydrous potassium carbonate (K₂CO₃) or another suitable base

• Anhydrous DMF or a similar high-boiling polar aprotic solvent

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Condenser with a drying tube

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-aminobenzamide (1.0 mmol) and 2-Nitrophenyl diphenylcarbamate (1.1 mmol) in anhydrous DMF (10 mL).

• Base Addition: Add anhydrous potassium carbonate (2.0 mmol) to the stirred solution.

• Reaction Conditions: Heat the reaction mixture to 100-120°C. The initial step is the carbamoylation of the aniline nitrogen of 2-aminobenzamide to form an intermediate urea derivative.

• Cyclization: Continue heating to facilitate the intramolecular cyclization of the urea intermediate. This involves the nucleophilic attack of the amide nitrogen onto the urea carbonyl, followed by the elimination of water. Monitor the reaction by TLC.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature and pour it into water. Collect the precipitate by filtration, wash with water, and dry.

• Purification: Purify the crude product by column chromatography or recrystallization to obtain the desired 2-(diphenylamino)quinazolin-4(3H)-one.

Trustworthiness and Self-Validation:

This proposed protocol is based on well-established chemical principles. The carbamoylation of amines by activated carbamates is a standard transformation.[4][5] The subsequent intramolecular cyclization of an ortho-substituted aniline to form a quinazolinone is also a known and reliable method for constructing this heterocyclic system. The progress of the reaction can be monitored by TLC, looking for the disappearance of the starting materials and the appearance of the product. The structure of the final product can be unequivocally confirmed by standard analytical techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy.

Conclusion

2-Nitrophenyl diphenylcarbamate holds significant potential as a versatile reagent for one-pot syntheses, particularly in the construction of complex heterocyclic molecules. Its activated nature, conferred by the 2-nitrophenyl leaving group, allows for efficient carbamoylation under relatively mild conditions. By strategically designing substrates with additional reactive sites, this initial carbamoylation can trigger subsequent intramolecular reactions, leading to the rapid assembly of valuable chemical entities in a single synthetic operation. The provided protocols, both established and proposed, illustrate the power of this approach and offer a solid foundation for researchers and drug development professionals to explore the utility of activated carbamates in their synthetic endeavors.

References

• Title: One-pot synthesis of quinazolinone derivatives from nitro-compounds with the aid of low-valent titanium Source: PubMed URL: [Link]

• Title: Synthesis of quinazolinones Source: Organic Chemistry Portal URL: [Link]

• Title: Palladium-catalyzed one-pot synthesis of 2-substituted quinazolin-4(3H)-ones from o-nitrobenzamide and alcohols Source: RSC Advances URL: [Link]

• Title: Palladium-catalyzed one-pot synthesis of 2-substituted quinazolin-4(3H)-ones from o-nitrobenzamide and alcohols Source: SciSpace URL: [Link]

• Title: Facile Synthesis of o-Nitrobenzylcarbamate and 1-(2-Nitrophenyl ethyl) Carbamate Protected α,ω-Diamines Source: Bentham Open URL: [Link]

• Title: One-Pot Synthesis of O-Aryl Carbamates Source: Synthesis URL: [Link]

• Title: Synthesis of Some Heterocyclic Compounds Containing Two Nitrogen Atoms Source: Oriental Journal of Chemistry URL: [Link]

• Title: A one-pot synthesis of N-alkylaminobenzenes from nitroaromatics: reduction followed by reductive amination using B10H14 Source: Chemical Communications URL: [Link]

• Title: Synthesis of Uncommon Heterocycles with Dr. David Leboeuf (Episode 74) Source: YouTube URL: [Link]

• Title: Nitrophenyl-group-containing Heterocycles. Part I. Synthesis, Characterization, Anticancer Activity and Antioxidant Properties of Some New 5,6,7,8-tetrahydro-isoquinolines Bearing 3(4)-nitrophenyl Source: ResearchGate URL: [Link]

• Title: Editorial: Green Synthesis of Heterocycles Source: Frontiers in Chemistry URL: [Link]

• Title: One-pot synthesis of alkyl pyrrole-2-carboxylates starting from b-nitroacrylates and primary amines Source: UNICAM URL: [Link]

• Title: One-pot synthesis of 2,5-disubstituted pyrimidines from nitriles Source: PubMed URL: [Link]

• Title: 4-Nitrophenyl N-(2-sulfamoylphenyl)carbamate Source: PMC URL: [Link]

• Title: Effects of carbamoylating agents on tumor metabolism Source: PubMed URL: [Link]

• Title: Considerations for the design of nitrophenyl mustards as agents with selective toxicity for hypoxic tumor cells Source: PubMed URL: [Link]

• Title: Facile Synthesis of o-Nitrobenzylcarbamate and 1-(2-Nitrophenyl ethyl) Carbamate Protected α,ω-Diamines Source: Bentham Open Archives URL: [Link]

• Title: Organic Carbamates in Drug Design and Medicinal Chemistry Source: PMC URL: [Link]

• Title: Chemical structure of carbamoylating groups and their relationship to bone marrow toxicity and antiglioma activity of bifunctionally alkylating and carbamoylating nitrosoureas Source: PubMed URL: [Link]

• Title: Nitro Compounds and Their Derivatives in Organic Synthesis Source: MDPI URL: [Link]

• Title: Action of carbamoylating agents on the uptake of metabolites in hepatomas and liver Source: PubMed URL: [Link]

Sources

• 1. A Simple One-Pot Synthesis of 2-Substituted Quinazolin-4(3H)-ones from 2-Nitrobenzamides by Using Sodium Dithionite [organic-chemistry.org]
• 2. scispace.com [scispace.com]
• 3. Palladium-catalyzed one-pot synthesis of 2-substituted quinazolin-4(3H)-ones from o-nitrobenzamide and alcohols - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. One-Pot Synthesis of O-Aryl Carbamates [organic-chemistry.org]
• 5. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 2-Nitrophenyl Diphenylcarbamate Coupling Reactions

Welcome to the technical support center for improving yields in 2-Nitrophenyl diphenylcarbamate synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this specific O-acylation reaction. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and enhance your reaction outcomes.

Introduction to the Synthesis

The formation of 2-Nitrophenyl diphenylcarbamate is most commonly achieved through the O-acylation of 2-nitrophenol with diphenylcarbamoyl chloride. This reaction, while straightforward in principle, is often plagued by low yields due to the electronic properties and steric hindrance of the substrates. The electron-withdrawing nature of the nitro group deactivates the phenolic oxygen, making it a less potent nucleophile. This guide provides a structured approach to overcoming these challenges.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most frequently encountered problems during the synthesis of 2-Nitrophenyl diphenylcarbamate.

Problem 1: Low or No Conversion of 2-Nitrophenol

Symptoms:

• TLC or LC-MS analysis shows a significant amount of unreacted 2-nitrophenol.

• The isolated yield of the desired product is minimal.

Root Causes & Solutions:

• Insufficient Nucleophilicity of 2-Nitrophenol: The primary reason for low conversion is the reduced nucleophilicity of the 2-nitrophenol's hydroxyl group, a consequence of the electron-withdrawing nitro group.

  • Solution 1: Base Selection: A non-nucleophilic base is crucial to deprotonate the phenol, forming the more reactive phenoxide ion. While triethylamine (TEA) is commonly used, a stronger, non-nucleophilic base like Proton-Sponge® (1,8-Bis(dimethylamino)naphthalene) can be more effective in driving the equilibrium towards the phenoxide.

  • Solution 2: Catalyst Choice: The use of a nucleophilic catalyst is highly recommended. 4-(Dimethylamino)pyridine (DMAP) is an exceptionally effective catalyst for acylating sterically hindered or deactivated alcohols and phenols.[1][2] It operates by forming a highly reactive N-acylpyridinium intermediate with the diphenylcarbamoyl chloride.[3]

• Hydrolysis of Diphenylcarbamoyl Chloride: Diphenylcarbamoyl chloride is sensitive to moisture.[4] Any water present in the reaction will lead to its hydrolysis, forming diphenylamine and carbon dioxide, thus reducing the amount of acylating agent available.

  • Solution: Ensure all glassware is oven-dried before use. Use anhydrous solvents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Problem 2: Formation of Side Products

Symptoms:

• Multiple spots are observed on the TLC plate, complicating purification.

• NMR of the crude product shows impurities.

Root Causes & Solutions:

• Reaction with Base/Catalyst: While pyridine is a common base and catalyst, it can also act as a nucleophile, leading to the formation of an N-acylpyridinium chloride. If the subsequent reaction with the phenoxide is slow, this intermediate can be a significant side product.

  • Solution: Use a catalytic amount of a more potent catalyst like DMAP (1-5 mol%).[1] This minimizes the concentration of the reactive intermediate at any given time, favoring the desired reaction pathway.

• Hydrolysis of the Product: While generally stable, under harsh basic conditions or during a prolonged aqueous workup, the carbamate product can undergo hydrolysis back to 2-nitrophenol and diphenylamine.

  • Solution: Use a mild workup procedure. Quench the reaction with a saturated solution of a weak acid like ammonium chloride. Minimize the contact time with aqueous layers during extraction.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction mixture turning dark brown/black? A1: Phenols, especially nitrophenols, are susceptible to oxidation, which can lead to the formation of colored, tarry byproducts.[5] This is often exacerbated by high temperatures or the presence of impurities. Ensure your starting materials are pure and maintain the recommended reaction temperature.

Q2: Can I run this reaction at a higher temperature to speed it up? A2: While gentle heating can sometimes improve the rate of reaction for deactivated phenols, excessive heat can promote side reactions, including decomposition of the starting materials and product, as well as oxidation.[6] It is generally recommended to start at room temperature and only moderately heat if the reaction is sluggish.

Q3: What is the optimal stoichiometry for the reactants? A3: A slight excess of the diphenylcarbamoyl chloride (1.1-1.2 equivalents) is often used to ensure complete consumption of the 2-nitrophenol. The base is typically used in a slight excess (1.2-1.5 equivalents) to neutralize the HCl generated during the reaction. The catalyst (DMAP) should be used in catalytic amounts (0.01-0.05 equivalents).

Q4: My diphenylcarbamoyl chloride is old. Can I still use it? A4: Diphenylcarbamoyl chloride is moisture-sensitive and can degrade over time.[4] It is best to use a fresh bottle or to purify the old reagent before use. Degradation will lead to lower yields due to a reduced concentration of the active acylating agent.

Experimental Protocols

Optimized Protocol for 2-Nitrophenyl Diphenylcarbamate Synthesis

This protocol incorporates best practices to maximize yield and purity.

Materials:

• 2-Nitrophenol

• Diphenylcarbamoyl chloride[7]

• 4-(Dimethylamino)pyridine (DMAP)[1]

• Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To an oven-dried round-bottom flask under a nitrogen atmosphere, add 2-nitrophenol (1.0 eq).

• Dissolve the 2-nitrophenol in anhydrous DCM.

• Add DMAP (0.05 eq) and triethylamine (1.2 eq) to the solution and stir for 5 minutes at room temperature.

• In a separate flask, dissolve diphenylcarbamoyl chloride (1.1 eq) in anhydrous DCM.

• Add the diphenylcarbamoyl chloride solution dropwise to the 2-nitrophenol solution over 15-20 minutes at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within 2-4 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Summary

Parameter	Recommendation	Rationale
Solvent	Anhydrous Dichloromethane (DCM) or Toluene	Aprotic and allows for easy removal. Must be dry to prevent hydrolysis of the acylating agent.
Base	Triethylamine (1.2 eq)	Neutralizes the HCl byproduct. Should be distilled and stored over KOH.
Catalyst	DMAP (1-5 mol%)	Significantly accelerates the rate of acylation for deactivated phenols.[2]
Temperature	Room Temperature (20-25 °C)	Balances reaction rate with minimizing side reactions like oxidation.[5]
Atmosphere	Inert (Nitrogen or Argon)	Prevents moisture from entering the reaction and hydrolyzing the carbamoyl chloride.[4]

Visualizing the Process

Catalytic Cycle of DMAP in O-Acylation

Caption: Catalytic cycle of DMAP in the acylation of 2-nitrophenol.

Troubleshooting Workflow for Low Yield

Caption: A workflow for troubleshooting low yields in the synthesis.

References

• Xu, S., et al. (2013). 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. Organic Letters. Available at: [Link]

• MDPI. (2025). Synthetic Routes to, Stabilities and Transformations of, and Characterization of (Carbamoyl)disulfanyl Chlorides and Related Compounds 1, 2. Available at: [Link]

• PubMed. (2025). Synthetic Routes to, Stabilities and Transformations of, and Characterization of (Carbamoyl)disulfanyl Chlorides and Related Compounds1,2. Available at: [Link]

• Kevill, D. N. (2022). Mechanistic Studies of the Solvolyses of Carbamoyl Chlorides and Related Reactions. Molecules. Available at: [Link]

• Wikipedia. Carbamoyl chloride. Available at: [Link]

• Reddit. (2023). What is the role of pyridine in the acetylations of alcohols? Available at: [Link]

• Girón-Elola, C., & Correa, A. (2024). C–H acylation as an enabling tool to tag phenolic drugs. RSC. Available at: [Link]

• PMC. (2016). Efficient O‐Acylation of Alcohols and Phenol Using Cp2TiCl as a Reaction Promoter. Available at: [Link]

• O-ACYLATION MECHANISM OF p-SUBSTITUTED PHENOLS WITH VARIOUS ALKANOYL CHLORIDES UNDER PHASE TRANSFER CATALYSIS CONDITIONS. Available at: [Link]

• ResearchGate. Synthesis of New Active o-Nitrophenyl Carbamates. Available at: [Link]

• Organic Chemistry Portal. Synthesis of carbamates by carbamoylation. Available at: [Link]

• SciSpace. (2013). Facile Synthesis of o-Nitrobenzylcarbamate and 1-(2-Nitrophenyl ethyl) Carbamate Protected α,-Diamines. Available at: [Link]

• Semantic Scholar. (1972). Nucleophilic reactivity to diphenylcarbamoyl derivatives. Unimolecular nature of diphenylcarbamoyl chloride hydrolysis. Available at: [Link]

• ResearchGate. (2016). (PDF) Efficient O-Acylation of Alcohols and Phenol Using Cp2TiCl as a Reaction Promoter. Available at: [Link]

• Google Patents. (1998). US5847231A - Selective nitration of phenol derivatives.

• PrepChem.com. Preparation of diphenylcarbamoyl chloride. Available at: [Link]

• ResearchGate. Proposal mechanisms for the cyclization of 2‐nitrophenols with arylmethyl chloride. Available at: [Link]

• ACS Publications. (2025). Simultaneous Hydrogenation and Acetylation of 4-Nitrophenol in a Two-Stage Packed-Bed Reactor as a Process Intensification Strategy for Highly Selective Paracetamol Synthesis. Available at: [Link]

• Google Patents. (2017). CN106986774A - A kind of preparation method of 2 nitrobiphenyl.

• Beilstein Journals. (2016). p-Nitrophenyl carbonate promoted ring-opening reactions of DBU and DBN affording lactam carbamates. Available at: [Link]

• ResearchGate. Preparative scale conjunctive coupling of a carbamoyl chloride and transformations of the reaction product. Conditions. Available at: [Link]

• Google Patents. (2009). US7531684B2 - Process for making aminoalkylphenyl carbamates and intermediates therefor.

• SciSpace. A Sequential Dual Cleavage of the Arylsulfamate Linker to Provide Both Sulfamate and Phenol Derivatives. Available at: [Link]

• PMC. (2022). Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction. Available at: [Link]

• Rsc.org. A Solvent-Free Ullmann Coupling: Synthesis of 2,2'-Dinitrobiphenyl. Available at: [Link]

• Wikipedia. Phenol. Available at: [Link]

• Arkivoc. (2010). Selective acylation of aliphatic hydroxyl in the presence of. Available at: [Link]

• PrepChem.com. Synthesis of diphenylcarbamyl chloride. Available at: [Link]

• Redalyc.org. REMOVAL OF 2-NITROPHENOL, 2,4-DINITROPHENOL AND 2,4,6-TRINITROPHENOL FROM AQUEOUS SOLUTION THROUGH ADSORPTION ON COBALT, NICKEL AND TUNGSTEN FERROCYANIDES. Available at: [Link]

Sources

• 1. Why 4-Dimethylaminopyridine (DMAP) Is a Highly Efficient Catalyst in Organic Synthesis [jindunchemical.com]
• 2. Application of Efficient Catalyst DMAP [en.highfine.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Carbamoyl chloride - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 二苯氨基甲酰氯 98% | Sigma-Aldrich [sigmaaldrich.com]

removing 2-nitrophenol byproduct from reaction mixtures

Welcome to the Technical Support Center for Byproduct Remediation. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals efficiently isolate target active pharmaceutical ingredients (APIs) from 2-nitrophenol (ortho-nitrophenol) byproducts.

Instead of relying on trial-and-error, this guide is built on mechanistic causality and self-validating experimental designs to ensure high-yield, high-purity recoveries.

Diagnostic Workflow: Separation Strategy

Before selecting a purification method, you must evaluate the physicochemical properties of your target API against the byproduct. Use the diagnostic matrix below to determine the optimal isolation pathway.

Decision matrix for selecting a 2-nitrophenol removal strategy based on API properties.

Physicochemical Data Presentation

To exploit the differences between 2-nitrophenol and other reaction components, we must look at their fundamental thermodynamic and structural properties.

Physicochemical Property	2-Nitrophenol (Typical Byproduct)	4-Nitrophenol (Typical Target)	Standard Non-Acidic API
pKa	7.23[1]	7.15[2]	> 9.0
Hydrogen Bonding Mode	Intramolecular (Chelate ring)	Intermolecular (Polymeric network)	Variable
Steam Volatility	Highly Volatile	Non-volatile	Variable
Physical Appearance	Light yellow solid[1]	Colorless to pale yellow solid[1]	Variable
Aqueous State (pH < 5)	Neutral (Organic soluble)	Neutral (Organic soluble)	Cationic / Neutral
Aqueous State (pH > 9.5)	Phenolate anion (Water soluble)	Phenolate anion (Water soluble)	Neutral (Organic soluble)

Troubleshooting Guides & FAQs

Q1: Why is steam distillation the gold standard for separating 2-nitrophenol from 4-nitrophenol, and how does it work mechanistically? A1: The separation is entirely dictated by spatial geometry and hydrogen bonding. 2-Nitrophenol features an ortho-positioned hydroxyl and nitro group, which facilitates strong intramolecular hydrogen bonding[3]. This forms a stable chelate ring that prevents the molecule from associating with water or other molecules, significantly increasing its vapor pressure[3]. Conversely, 4-nitrophenol forms intermolecular hydrogen bonds, creating a strong molecular network that drastically reduces its volatility[3]. When steam is passed through the mixture, 2-nitrophenol co-distills below its boiling point, leaving the non-volatile 4-nitrophenol behind in the reaction flask[4].

Q2: My target compound is a non-acidic API that is also steam volatile. How can I efficiently extract 2-nitrophenol without thermal degradation? A2: You must exploit the weak acidity of the byproduct. 2-Nitrophenol has a pKa of 7.23[1]. By utilizing a pH-driven liquid-liquid extraction, you can chemically alter its partition coefficient. Adjusting the aqueous phase to a pH of 9.5 or higher ensures that >99% of the 2-nitrophenol is deprotonated into a highly water-soluble phenolate anion. Your non-acidic API will remain un-ionized and safely partitioned in the organic solvent.

Q3: We are detecting trace 2-nitrophenol (<0.5%) in our final drug substance. How can we polish the reaction mixture without harsh extractions? A3: For trace scavenging where extraction or distillation is too aggressive, solid-phase adsorption is highly effective. Metal ferrocyanides (like cobalt or nickel ferrocyanide) and specialized Metal-Organic Frameworks (like ZIF-8) exhibit high adsorption capacities for nitrophenols[5]. The adsorption mechanism relies heavily on hydrogen bonding, π-π interactions, and electrostatic interactions[2], allowing you to filter out trace impurities over a solid bed.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They utilize built-in visual or chemical cues that confirm the success of the procedure in real-time, eliminating guesswork.

Protocol A: Steam Distillation (For Non-Volatile APIs)

Causality: Heating the mixture with water lowers the effective boiling point of the immiscible 2-nitrophenol, allowing it to vaporize alongside water well below its degradation temperature.

• Setup: Suspend the crude reaction mixture in a distillation flask containing deionized water. Equip the flask with a steam inlet tube reaching the bottom of the flask, and connect it to a condenser and receiving flask.

• Execution: Heat the distillation flask gently while passing vigorous steam through the mixture.

• Self-Validation Check: The 2-nitrophenol will condense as a bright yellow oil or solid in the receiving flask. The system self-validates its completion: continue the steam distillation until the distillate dripping from the condenser runs perfectly clear and colorless. A clear distillate guarantees the exhaustive removal of the volatile 2-nitrophenol byproduct.

Protocol B: pH-Driven Liquid-Liquid Extraction (For Non-Acidic APIs)

Causality: The basic environment deprotonates the 2-nitrophenol, breaking its intramolecular hydrogen bonds and shifting its solubility entirely into the aqueous phase via ion-dipole interactions with water.

• Organic Solvation: Dissolve the crude mixture in a water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane) inside a separatory funnel.

• Basic Aqueous Wash: Add an aqueous solution of 0.5 M

  or dilute NaOH (targeting an aqueous pH of ~9.5 to 10.0).

• Self-Validation Check: Vigorously mix, vent, and allow the layers to separate. The aqueous layer will turn an intense, deep yellow due to the high molar absorptivity of the conjugated nitrophenolate anion. Drain the aqueous layer. Validation: Repeat the basic wash until a fresh aqueous layer remains completely colorless. The absence of yellow color validates that no 2-nitrophenol remains in the organic phase containing your API.

References

• Separation of Ortho and Para Nitrophenols - askfilo.com - [Link]

• ortho and para nitrophenols can be separated by a. Crystallizations b... - askfilo.com - [Link]

• Removal of 2-Nitrophenol, 2,4-Dinitrophenol and 2,4,6-Trinitrophenol from aqueous solution through adsorption on Cobalt, Nickel and tungsten ferrocyanides - researchgate.net -[Link]

• Toxicological Profile for Nitrophenols - ATSDR - cdc.gov - [Link]

• Removal of p-Nitrophenol by Adsorption with 2-Phenylimidazole-Modified ZIF-8 - mdpi.com - [Link]

Sources

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. mdpi.com [mdpi.com]
• 3. ortho and para nitrophenols can be separated by | Filo [askfilo.com]
• 4. ortho and para nitrophenols can be separated by a. Crystallizations b... [askfilo.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: 2-Nitrophenyl Diphenylcarbamate (NDPC)

Advanced Troubleshooting & Hydrolysis Mitigation Guide

Welcome to the NDPC Technical Support Center. As a highly reactive acylating and derivatizing agent, 2-Nitrophenyl diphenylcarbamate (NDPC) presents unique handling challenges. This guide is designed for researchers and drug development professionals to understand the causality of NDPC degradation and implement field-proven, self-validating protocols to ensure experimental integrity.

Mechanistic Insight: The Causality of NDPC Instability

To prevent hydrolysis, you must first understand why NDPC is inherently unstable. Its susceptibility is driven by two intersecting chemical properties:

• The BAc2 Hydrolysis Pathway: Monosubstituted carbamates typically hydrolyze via an E1cB elimination mechanism, which requires the removal of an N-H proton to form an isocyanate intermediate. Because NDPC is an N,N-disubstituted (diphenyl) carbamate, it lacks this proton. Consequently, it is forced to undergo base-catalyzed hydrolysis strictly via a bimolecular acyl-oxygen cleavage (BAc2) mechanism 1. In this pathway, a nucleophile (such as a hydroxide ion or water) directly attacks the electrophilic carbonyl carbon 2.

• The Hyper-Activated Leaving Group: The 2-nitrophenol moiety is an exceptional leaving group. The strongly electron-withdrawing nitro group at the ortho position stabilizes the departing phenoxide anion via resonance and inductive effects. This hyper-activates the carbonyl carbon, drastically lowering the activation energy for nucleophilic attack and making the compound highly sensitive to even mildly alkaline conditions 2.

Troubleshooting FAQs

Q: My solid NDPC degraded after a month in a standard -20°C freezer. Why did cold storage fail? A: Standard laboratory freezers are highly humid environments. Every time the door is opened, condensation forms on cold surfaces. If your vial is not perfectly sealed, water molecules permeate the solid. Because hydrolysis requires water, the humidity acts as a reactant. To prevent this, NDPC must be stored in a sealed desiccator containing a strong drying agent (e.g., anhydrous MgSO₄) backfilled with an inert gas (Argon or Nitrogen) 3.

Q: Why do my derivatization yields plummet when my reaction buffer exceeds pH 7.5? A: Carbamate stability is highly pH-dependent. While relatively stable in slightly acidic environments (pH 4.0–5.0), the rate of BAc2 hydrolysis increases tenfold for every unit increase in pH 4, 5. At pH > 7.5, the abundance of highly nucleophilic hydroxide ions leads to rapid cleavage of the carbamate ester bond, outcompeting your intended derivatization target.

Q: Can I prepare my working stock solutions in methanol or ethanol? A: No. Protic solvents like methanol and ethanol can act as nucleophiles, leading to rapid transesterification or solvolysis. Always reconstitute NDPC in strictly anhydrous, aprotic organic solvents such as Acetonitrile (ACN) or Dimethylformamide (DMF) to maintain structural integrity prior to the assay.

Quantitative Stability Matrix

The following table summarizes the expected hydrolytic stability of NDPC across various laboratory conditions to help you plan your experimental timelines.

Matrix / Solvent	pH Level	Temperature	Estimated Half-Life (DT50)	Primary Degradation Products
Anhydrous ACN	N/A	-20°C (Desiccated)	> 12 Months	None (Stable)
Aqueous Buffer	4.5	4°C	~3 to 5 Days	Diphenylamine, CO₂, 2-Nitrophenol
Aqueous Buffer	7.4	25°C	~45 to 60 Minutes	Diphenylamine, CO₂, 2-Nitrophenol
Aqueous Buffer	9.0	25°C	< 5 Minutes	Diphenylamine, CO₂, 2-Nitrophenol

Self-Validating Experimental Protocols

To ensure trustworthiness in your assays, do not assume your reagent is intact. Use the following self-validating methodologies.

Protocol A: Self-Validating Preparation of NDPC Stock Solutions

Objective: Reconstitute NDPC while verifying baseline integrity to prevent downstream assay failure.

• Equilibration: Remove the desiccator containing solid NDPC from the freezer. Allow it to equilibrate to room temperature for 30 minutes before opening. This prevents atmospheric moisture from condensing on the cold powder.

• Anhydrous Reconstitution: Dissolve the solid NDPC in anhydrous Acetonitrile (ACN) to a concentration of 10 mM.

• Integrity Validation (Self-Validating Step): Dilute a 10 µL aliquot of the stock into 990 µL of a pH 8.5 Tris buffer. Immediately measure the absorbance at 410 nm. Intact NDPC is colorless, but free 2-nitrophenolate (the hydrolysis byproduct) absorbs strongly at 410 nm. If the A410 is > 0.05, the stock has undergone baseline hydrolysis and must be discarded.

• Storage: Aliquot the validated stock into amber glass vials with PTFE-lined caps, purge the headspace with Argon, and store at -20°C.

Protocol B: Optimized Aqueous-Organic Derivatization Workflow

Objective: Perform reactions in aqueous media while minimizing competitive BAc2 hydrolysis.

• Buffer Preparation: Prepare the aqueous reaction buffer at the lowest functional pH for your target nucleophile (ideally pH 5.0–6.5) and pre-chill to 4°C.

• Sample Addition: Add your target analyte to the chilled buffer.

• Just-in-Time Reagent Addition: Spike the anhydrous NDPC stock solution into the aqueous mixture immediately before initiating the reaction. Do not let NDPC incubate in the aqueous buffer devoid of the target analyte.

• Phase Extraction (Optional): If applicable, add NaCl to the aqueous-organic medium to drive the intact carbamate into the organic phase, shielding it from aqueous hydroxide ions 6.

Process Visualization

Workflow for handling NDPC to minimize BAc2 hydrolysis during storage and assay preparation.

References

• Benchchem. "Technical Support Center: Reducing Caramates Hydrolysis During Sample Preparation." Benchchem. 4

• Benchchem. "An In-depth Technical Guide to the Hydrolysis Rate and Stability of Phenmedipham at Different pH Levels." Benchchem. 5

• Karaman, R. et al. "Any advice about the stability of ester and carbamate containing compounds?" ResearchGate. 3

• Mahato, R. et al. "Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents." PubMed Central (PMC).1

• Castro, E. A. et al. "The mechanisms of hydrolysis of N-alkyl O-arylthioncarbamate esters." ResearchGate. 2

• ResearchGate. "Key parameters for carbamate stability in dilute aqueous–organic solution." ResearchGate. 6

Sources

• 1. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Temperature for 2-Nitrophenyl Diphenylcarbamate Acylation

Welcome to the Application Scientist Support Portal. This guide provides in-depth troubleshooting, mechanistic insights, and validated protocols for optimizing the reaction temperature during acylation (carbamoylation) workflows using 2-nitrophenyl diphenylcarbamate.

Mechanistic Causality: Why Temperature Dictates Reaction Fate

As a robust, phosgene-free acylating agent, 2-nitrophenyl diphenylcarbamate is designed to transfer the diphenylcarbamoyl group to nucleophiles, forming ureas or carbamates. The reaction's success hinges on a delicate thermal balance:

• Kinetic Activation vs. Steric Hindrance: The diphenylcarbamoyl center is highly sterically hindered[1]. While the ortho-nitrophenolate anion is an excellent leaving group due to its electron-withdrawing nature[2], the initial nucleophilic attack to form the tetrahedral intermediate requires significant activation energy. At room temperature, only highly nucleophilic, unhindered primary amines react efficiently.

• Thermal Degradation: Pushing the temperature too high (>80 °C) without appropriate base catalysis can lead to the thermal decomposition of the carbamate or the oxidation of the expelled 2-nitrophenol, resulting in dark, intractable mixtures and a loss of yield[3].

Troubleshooting Guides & FAQs

Q: I am trying to acylate a secondary amine. Why is my conversion stuck at 40% after 24 hours at 25 °C? A: Secondary amines suffer from significant steric clash when attacking the diphenylcarbamoyl carbon. At 25 °C, the formation of the tetrahedral intermediate is kinetically bottlenecked. Actionable Solution: Increase the reaction temperature to 50–60 °C and ensure you are using a non-nucleophilic base (like DIPEA) to scavenge the liberated 2-nitrophenol and drive the equilibrium forward.

Q: Can I use temperatures above 100 °C to force the acylation of a hindered tertiary alcohol? A: It is highly discouraged. While elevated temperatures (100–150 °C) are sometimes used for highly recalcitrant substrates in general carbamate chemistry[4], 2-nitrophenyl diphenylcarbamate is prone to thermal side reactions at these extremes. Actionable Solution: Instead of brute-force heating, use a nucleophilic catalyst like DMAP (4-dimethylaminopyridine) at a moderate temperature (70 °C). DMAP forms a highly reactive N-acylpyridinium intermediate that easily transfers the acyl group to the alcohol without requiring destructive heat[5].

Q: How do I know if my reagent has degraded due to poor temperature storage? A: 2-Nitrophenyl diphenylcarbamate should be stored sealed in a dry environment at 2–8 °C[6]. If exposed to ambient moisture and high room temperatures for prolonged periods, it hydrolyzes. Run a blank TLC or HPLC; the presence of bright yellow 2-nitrophenol in the unreacted starting material indicates thermal/hydrolytic degradation.

Self-Validating Experimental Protocol: Temperature Optimization Screen

To systematically determine the optimal temperature for your specific nucleophile without wasting bulk material, run this parallel screening protocol. It incorporates an internal standard to ensure the self-validation of your conversion metrics.

Step 1: Reagent Preparation

• Dry all glassware. Prepare a 0.5 M stock solution of your nucleophile (amine/alcohol) in anhydrous 1,2-dichloroethane (DCE). DCE is chosen over dichloromethane (DCM) to safely allow screening up to 75 °C.

• Prepare a 0.6 M stock solution of 2-nitrophenyl diphenylcarbamate and a 1.0 M stock solution of DIPEA in DCE.

• Add 0.05 M of biphenyl to the nucleophile stock to serve as an inert internal standard for HPLC quantification.

Step 2: Parallel Reaction Setup

• Distribute 1.0 mL of the nucleophile stock into three separate sealed reaction vials (Vial A, B, and C).

• Add 1.2 equivalents (1.0 mL) of the carbamate stock and 2.0 equivalents (1.0 mL) of the DIPEA stock to each vial.

• Set the vials to three distinct temperature zones using an aluminum reaction block:

  • Vial A: 25 °C (Ambient baseline)

  • Vial B: 50 °C (Moderate kinetic activation)

  • Vial C: 75 °C (High activation)

Step 3: Quenching and Validation

• At t = 1h, 4h, and 12h, withdraw a 50 µL aliquot from each vial.

• Quench the aliquot immediately into 950 µL of cold acetonitrile containing 0.1% Trifluoroacetic acid (TFA) to halt the reaction and protonate the base.

• Analyze via HPLC-UV (monitor at 254 nm). Calculate the conversion by taking the ratio of the product peak area to the biphenyl internal standard peak area. Self-Validation Check: The mass balance (Product + Unreacted Carbamate + Degradation Byproducts) relative to the internal standard must equal 100% ± 5%. If the mass balance drops below 90% in Vial C, thermal degradation is occurring, indicating the optimal temperature has been exceeded.

Quantitative Data Summary

Use the following table to select your starting temperature based on the nucleophile class.

Target Nucleophile	Base Catalyst	Optimal Temp Range	Expected Reaction Time	Risk of Thermal Side Reactions
Primary Amines	TEA or DIPEA	20 °C – 30 °C	1 – 4 hours	Low
Secondary Amines	DIPEA	40 °C – 60 °C	4 – 12 hours	Low to Moderate
Primary Alcohols	DMAP (0.1 eq)	50 °C – 70 °C	8 – 16 hours	Moderate
Hindered Alcohols	DMAP (1.0 eq)	70 °C – 85 °C	12 – 24 hours	High (>85 °C)

Mechanistic Pathway Visualization

Mechanistic pathway of 2-nitrophenyl diphenylcarbamate acylation and temperature dependence.

References

• [6] Title: tert-Butyl (2-hydroxy-5-nitrophenyl)(methyl)carbamate - BLDpharm Source: bldpharm.com URL:

• [4] Title: METHOD FOR PRODUCING CARBAMIC ACID ESTER - European Patent Office - EP 3508473 B1 - EPO Source: epo.org URL:

• [5] Title: Mar. 1979 Carboxylic N,N-Diphenylcarbamic Anhydrides. New Acylating Agents (1) Source: sciencemadness.org URL:

• [1] Title: Mechanistic Studies of the Solvolyses of Carbamoyl Chlorides and Related Reactions Source: nih.gov URL:

• [3] Title: The thermal decomposition of t-alkyl N-arylcarbamates. I. The effect of ring substituents Source: cdnsciencepub.com URL:

• [2] Title: Synthesis of New Active o-Nitrophenyl Carbamates | Request PDF - ResearchGate Source: researchgate.net URL:

Sources

• 1. Mechanistic Studies of the Solvolyses of Carbamoyl Chlorides and Related Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. data.epo.org [data.epo.org]
• 5. sciencemadness.org [sciencemadness.org]
• 6. 191352-28-0|tert-Butyl (2-hydroxy-5-nitrophenyl)(methyl)carbamate|BLD Pharm [bldpharm.com]

Technical Support Center: Resolving Solubility Issues with 2-Nitrophenyl Diphenylcarbamate

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently address inquiries from researchers regarding the handling of 2-Nitrophenyl diphenylcarbamate (2-NPDC) . While 2-NPDC is an exceptionally efficient, non-isocyanate reagent for synthesizing unsymmetrical ureas and activating amines, its pronounced lipophilicity often leads to precipitation, inconsistent reaction kinetics, and poor yields when polar solvents are mandated by the substrate (e.g., polar APIs, peptides, or bioconjugation workflows).

The N,N-diphenylcarbamate moiety functions as a critical hydrophobic anchor in drug development, but this same structural feature makes it notoriously difficult to handle in aqueous or highly polar media[1]. This guide provides field-proven, mechanistically grounded troubleshooting strategies to overcome these solubility barriers.

Part 1: The Mechanistic Root of the Problem

Why does 2-NPDC resist dissolution in polar media? The insolubility of 2-NPDC is a thermodynamic issue driven by its molecular architecture. The compound consists of a central carbamate core flanked by three aromatic rings (two phenyls and one ortho-nitrophenyl group). This structure lacks hydrogen-bond donors and is dominated by hydrophobic surface area.

In the solid state, strong intermolecular

stacking and van der Waals forces create a highly stable crystal lattice. Highly polar protic solvents (like water or cold methanol) cannot thermodynamically compensate for the disruption of this lattice. When 2-NPDC is introduced to water, the unfavorable entropy of solvation forces the hydrophobic molecules to aggregate, leading to rapid macroscopic precipitation.

Part 2: Troubleshooting Guide & FAQs

Q1: I need to react 2-NPDC with a highly polar amine that only dissolves in water/methanol. How do I prevent the 2-NPDC from crashing out? A1: You must employ a co-solvent bridging strategy . Extensive solvent screening for trans-ureation reactions involving diphenylcarbamates has demonstrated that highly polar aprotic solvents, particularly Dimethyl Sulfoxide (DMSO), provide the highest thermodynamic solubility and reaction yields[2]. DMSO and N,N-Dimethylformamide (DMF) possess a high dipole moment to remain miscible with water, while their hydrophobic domains solvate the aromatic rings of 2-NPDC. Actionable Step: Prepare a concentrated stock of 2-NPDC in anhydrous DMSO. Add this stock dropwise to your polar amine solution under vigorous stirring, ensuring the final reaction mixture contains at least 15–20% (v/v) of the aprotic co-solvent.

Q2: Even with a DMSO stock, I observe a fine white precipitate upon addition to my aqueous buffer. What is going wrong? A2: This is a classic "solvent shock" phenomenon. When a concentrated organic stock is added too quickly, the local concentration of water around the droplet exceeds the kinetic solubility threshold of 2-NPDC before macroscopic mixing can occur. Actionable Step: Alter the physical method of addition. Submerge the syringe needle tip beneath the surface of the vigorously stirring aqueous phase to ensure instantaneous mechanical dispersion. Additionally, gently warming the aqueous buffer to 30–35°C prior to addition significantly raises the kinetic solubility limit.

Q3: Can I use surfactants to keep 2-NPDC in solution for strictly aqueous biological assays? A3: Yes. If organic co-solvents exceed the tolerability of your biological system, non-ionic surfactants (e.g., 0.1% Tween-20) or complexing agents like hydroxypropyl-

-cyclodextrin can be used. The cyclodextrin cavity temporarily encapsulates the bulky diphenyl moiety, keeping the reagent in the aqueous phase long enough for the target nucleophile to attack the carbamate carbonyl.

Part 3: Quantitative Data Presentation

To optimize your reaction conditions, refer to the solubility profile of 2-NPDC across common laboratory solvents.

Solvent	Dielectric Constant ( )	Solubility Profile	Max Recommended Stock	Application Notes
Dichloromethane (DCM)	8.9	Excellent	> 0.5 M	Ideal for standard organic synthesis; non-polar.
Tetrahydrofuran (THF)	7.5	Excellent	> 0.5 M	Good for biphasic (Schotten-Baumann) conditions.
DMSO / DMF	46.7 / 36.7	Good	200 mM	Best for bridging polar/aqueous reactions[2].
Acetonitrile (MeCN)	37.5	Moderate	50 mM	Prone to precipitation if cooled below 20°C.
Methanol / Ethanol	32.7 / 24.5	Poor	< 10 mM	Avoid as primary solvent; risk of solvolysis over time.
Water / Buffers	80.1	Insoluble	N/A	Requires co-solvents, vigorous stirring, or surfactants.

Part 4: Experimental Protocols

Diphenylcarbamate derivatives are frequently utilized as potent pharmacophores, necessitating robust synthetic methods that can tolerate diverse solvent conditions[3]. The following protocols are designed as self-validating systems to ensure reagent integrity and reaction success.

Protocol A: Preparation of a Stable 2-NPDC Stock Solution

Purpose: To create a high-concentration stock for dropwise addition into polar media without inducing solvent shock.

• Weighing: Weigh 2-NPDC (334.3 mg, 1.0 mmol) into a flame-dried, amber glass vial. (Note: The nitrophenyl group is mildly light-sensitive over prolonged periods).

• Dissolution: Add 5.0 mL of anhydrous, amine-free DMSO to achieve a 200 mM concentration.

• Agitation: Vortex vigorously for 60 seconds. If dissolution is incomplete, warm the vial in a water bath at 35°C for 5 minutes.

• Self-Validation Check: The solution must be perfectly clear and colorless to pale yellow. A deep, bright yellow coloration in the stock vial indicates premature hydrolysis and the unwanted release of the 2-nitrophenolate anion. Discard if deep yellow.

Protocol B: Biphasic/Co-solvent Urea Formation (Bioconjugation-Friendly)

Purpose: Reacting 2-NPDC with a polar amine (e.g., a hydrophilic peptide) in an aqueous-organic mixture.

• Aqueous Preparation: Dissolve the target polar amine (0.1 mmol) in 4.0 mL of an aqueous buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.5).

• Kinetic Mixing: Ensure vigorous stirring (

  800 rpm) using a magnetic stir bar to maximize the kinetic mixing zone and prevent localized precipitation.

• Submerged Addition: Submerge the tip of a syringe containing 0.6 mL of the 200 mM 2-NPDC stock (0.12 mmol, 1.2 eq) just below the surface of the aqueous buffer.

• Controlled Rate: Add the stock solution dropwise over 10 minutes (approx. 1 drop every 10 seconds).

• Self-Validation Check: As the reaction proceeds, the mixture should progressively turn bright yellow . This is a direct mechanistic readout indicating the successful nucleophilic attack and the departure of the 2-nitrophenol leaving group.

Part 5: Visualizations

Fig 1: Decision matrix for resolving 2-NPDC solubility issues in various media.

Fig 2: Mechanistic pathway of urea formation highlighting the 2-nitrophenol leaving group.

References

• BenchChem Technical Support Team. Ethyl diphenylcarbamate | 603-52-1 | Benchchem. BenchChem. 1

• MDPI. Epoxide Syntheses and Ring-Opening Reactions in Drug Development. Molecules. 3

• CORE. Synthesis and trans-ureation of N,N'-diphenyl-4, 4′-methylenediphenylene biscarbamate with diamines: a non-isocyanate route. 2

Sources

• 1. Ethyl diphenylcarbamate | 603-52-1 | Benchchem [benchchem.com]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. mdpi.com [mdpi.com]

preventing side reactions when using 2-Nitrophenyl diphenylcarbamate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals on optimizing carbamoylation workflows.

2-Nitrophenyl diphenylcarbamate (2-NP-DPC) is a highly valuable reagent used to install the diphenylcarbamoyl (DPC) protecting group—most notably on the O6 position of guanosine during oligonucleotide synthesis[1][2]—or to synthesize complex ureas and carbamates without the use of toxic phosgene gas. The diphenylcarbamoyl moiety acts as an excellent lipophilic anchor and metabolic shield in drug design[3]. However, its steric bulk and the specific chemical nature of the 2-nitrophenoxide leaving group require precise reaction control to prevent side reactions.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-yield transformations.

Quantitative Reagent Comparison

To understand why side reactions occur, we must first look at the physicochemical parameters of 2-NP-DPC compared to its more aggressive counterpart, Diphenylcarbamoyl chloride (DPCC).

Property / Metric	2-Nitrophenyl Diphenylcarbamate (2-NP-DPC)	Diphenylcarbamoyl Chloride (DPCC)
Leaving Group pKa	~7.23 (2-Nitrophenol)	~ -7.0 (HCl)
Hydrolysis Half-Life (pH 7)	> 24 hours	< 5 minutes
Typical Reaction Temp	20°C – 50°C	0°C – 25°C
Byproduct Profile	2-Nitrophenol (Yellow, water-soluble in base)	HCl gas (Corrosive, requires heavy buffering)
Steric Penalty	High (Often requires DMAP for 2° amines)	Moderate

Workflow & Mechanistic Diagrams

Mechanism of nucleophilic acyl substitution utilizing 2-NP-DPC.

Logical troubleshooting workflow for resolving common 2-NP-DPC side reactions.

Troubleshooting FAQs

Q1: My reaction yield is low, and NMR shows a significant amount of diphenylamine. What is happening? The Causality: You are observing the hydrolysis of the reagent. If moisture is present in your solvent or atmosphere, water acts as a competing nucleophile. It attacks the carbonyl carbon of 2-NP-DPC, expelling 2-nitrophenol and forming diphenylcarbamic acid. Because carbamic acids are inherently unstable, this intermediate rapidly decarboxylates (loses CO₂) to yield diphenylamine[4][5]. The Fix: Switch to strictly anhydrous solvents (e.g., dry DCM or THF over molecular sieves) and conduct the reaction under a positive pressure of Argon or Nitrogen.

Q2: I am trying to protect the O6 position of a guanosine derivative, but I am getting N2-carbamoylation instead. How do I control regioselectivity? The Causality: Guanosine is an ambident nucleophile. The softer N2 amine is kinetically highly reactive, while the O6 position is thermodynamically preferred but requires specific tautomerization/deprotonation[1][6]. If you use a base that is too strong (like NaH), you risk indiscriminately activating both sites or promoting unwanted side reactions. The Fix: Use a mild, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) in pyridine or DMF. This ensures the reaction remains under thermodynamic control, directing the bulky DPC group exclusively to the O6 oxygen[2].

Q3: My reaction with a secondary amine stalls at ~50% conversion even after 24 hours. How can I drive it to completion? The Causality: The diphenylcarbamoyl moiety is extremely bulky[3]. When reacting with a sterically hindered secondary amine, the transition state energy for the initial nucleophilic attack is prohibitively high. The Fix: Introduce 10–20 mol% of 4-Dimethylaminopyridine (DMAP). DMAP acts as a nucleophilic catalyst; its unhindered pyridine nitrogen rapidly attacks 2-NP-DPC, displacing 2-nitrophenoxide to form a highly electrophilic N-diphenylcarbamoylpyridinium intermediate. This activated species easily transfers the DPC group to your sluggish secondary amine.

Q4: The crude product is contaminated with a stubborn yellow impurity that streaks on my TLC plates. How do I remove it? The Causality: The yellow impurity is the leaving group, 2-nitrophenol. With a pKa of 7.23, it remains partially protonated and highly soluble in organic solvents at neutral pH, making silica gel chromatography difficult. The Fix: Implement a self-validating basic wash. By washing the organic phase with 1M aqueous Sodium Carbonate (Na₂CO₃, pH ~11), you quantitatively deprotonate the phenol to the 2-nitrophenolate anion. This anion partitions exclusively into the aqueous layer, turning it a brilliant, intense yellow. You simply repeat the washes until the aqueous layer runs clear.

Standard Operating Procedure: Amine Carbamoylation / O6-Protection

This protocol is designed as a self-validating system. Visual cues (color changes) and specific TLC monitoring steps are built-in to guarantee the integrity of the reaction at every phase.

Materials Required:

• Target Nucleophile (Amine or Nucleoside) (1.0 equiv)

• 2-Nitrophenyl diphenylcarbamate (2-NP-DPC) (1.1 to 1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

• Anhydrous Dichloromethane (DCM) or DMF (for nucleosides)

• 1M Aqueous Na₂CO₃ solution

Step-by-Step Methodology:

• System Purging: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Backfill with Argon three times to ensure a completely moisture-free environment.

• Substrate Solvation: Dissolve the target nucleophile (1.0 equiv) in anhydrous DCM (to achieve a 0.1 M concentration). For poorly soluble nucleosides, anhydrous DMF may be substituted.

• Base & Catalyst Addition: Inject DIPEA (2.0 equiv) via syringe. Add DMAP (0.1 equiv) as a solid. Stir for 5 minutes at room temperature.

• Electrophile Addition: Add 2-NP-DPC (1.1 equiv) in one portion. The solution will gradually turn pale yellow as 2-nitrophenol is liberated.

• Reaction Monitoring: Stir at room temperature for 2–4 hours. Monitor via TLC (UV 254 nm). Validation Check: The disappearance of the starting material should coincide with the appearance of a new, highly UV-active product spot and a bright yellow spot (2-nitrophenol) near the solvent front.

• Quench and Phase Separation: Dilute the reaction mixture with an equal volume of DCM. Transfer to a separatory funnel.

• Byproduct Extraction (Critical Step): Wash the organic layer with 1M aqueous Na₂CO₃ (equal volume).

  • Self-Validation: The aqueous layer will immediately turn bright yellow. Separate the layers and repeat the Na₂CO₃ wash 2 to 3 more times. The extraction is complete only when the aqueous layer remains completely colorless.

• Final Isolation: Wash the organic layer once with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude material is typically >95% pure and ready for downstream applications or a short silica plug.

References

1.[4] DIPHENYLURETHANE | 603-52-1 - ChemicalBook. ChemicalBook. 2.[1] Partial Protection of Carbohydrate Derivatives. Part 27.1 Further Improvement in the Protecting Procedure for Oligonucleotide Synthesis in Terms of a Cellulose Acetate Derivative as a Polymer-Support. Taylor & Francis. 3.[5] Mechanistic Studies of the Solvolyses of Carbamoyl Chlorides and Related Reactions. ResearchGate. 4.[2] O6-Diphenylcarbamoyl-N2-isobutyrylguanine () for sale. Vulcanchem. 5.[3] Ethyl diphenylcarbamate | 603-52-1 | Benchchem. Benchchem. 6.[6] Synthetic Routes to N-9 Alkylated 8-Oxoguanines; Weak Inhibitors of the Human DNA Glycosylase OGG1. MDPI.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. O6-Diphenylcarbamoyl-N2-isobutyrylguanine () for sale [vulcanchem.com]
• 3. Ethyl diphenylcarbamate | 603-52-1 | Benchchem [benchchem.com]
• 4. DIPHENYLURETHANE | 603-52-1 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Colorimetric Detection of 2-Nitrophenol Release

Welcome to the Technical Support Center for 2-nitrophenol (2-NP) colorimetric assays. As a Senior Application Scientist, I have structured this guide to move beyond superficial instructions. Whether you are monitoring the enzymatic cleavage of substrates like ONPG (o-nitrophenyl-β-D-galactopyranoside) or tracking leaving-group kinetics in organic synthesis, successful detection relies on strict thermodynamic and optical control.

This guide provides the mechanistic causality behind each experimental choice, ensuring your analytical workflows are robust, reproducible, and self-validating.

Part 1: Quantitative Data Summary

To design an effective detection assay, you must first understand the physicochemical properties of the analyte. The table below summarizes the critical quantitative parameters of 2-nitrophenol that dictate our protocol design.

Parameter	Value	Mechanistic Causality
pKa of 2-Nitrophenol	7.23	Dictates the pH threshold required to fully deprotonate the hydroxyl group into a phenolate anion .
Absorbance Maximum (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted"> )	410 – 420 nm	The extended -conjugation of the deprotonated phenolate anion absorbs blue light, reflecting a deep yellow color .
Molar Extinction Coefficient ( )		Enables precise stoichiometric quantification of product release using the Beer-Lambert law .
Optimal Quench pH	> 10.0	Ensures 100% conversion to the colored anion while simultaneously denaturing enzymatic catalysts to halt the reaction.

Part 2: Standardized Methodology & Self-Validating Protocol

This protocol is engineered as a self-validating system. By integrating internal standard curves and scatter-correction steps, the assay inherently controls for reagent degradation and optical interference.

Phase 1: Reagent Preparation & System Validation

• Substrate Solution : Dissolve your 2-NP conjugated substrate (e.g., ONPG) to a final concentration of 4 mg/mL in 0.1 M Phosphate Buffer (pH 7.0).

  • Causality: Maintaining a neutral pH prevents the spontaneous auto-hydrolysis of the ester/glycosidic bonds, ensuring that any 2-NP release is strictly catalyst-driven.

• Quench Buffer : Prepare a 1 M Sodium Carbonate (

  ) solution.

  • Causality: This highly basic solution shifts the system pH well above 10.0, instantly terminating enzymatic activity and forcing the released 2-NP into its highly absorptive anionic state.

• System Validation (Standard Curve) : Before testing unknown samples, prepare a serial dilution of pure 2-nitrophenol (0 to 100 µM) in the reaction buffer. Add an equal volume of Quench Buffer and measure the optical density (OD) at 420 nm.

  • Causality: This validates the linearity of your spectrophotometer and confirms the empirical molar extinction coefficient for your specific buffer matrix.

Phase 2: Reaction Execution

• Initiation : Combine 200 µL of the Substrate Solution with 50 µL of your catalytic sample (e.g., cell lysate or chemical catalyst) in a clear microcentrifuge tube. Include a negative control replacing the catalyst with blank buffer.

• Incubation : Incubate at 37°C for 15 to 30 minutes.

  • Validation Check: A faint to moderate yellow color should develop. If the solution turns opaque yellow within 60 seconds, your catalyst concentration is too high; dilute the sample to remain within the linear range of the assay.

• Termination : Add 250 µL of 1 M

  to all tubes to quench the reaction.

Phase 3: Data Acquisition

• Measurement : Transfer 200 µL of the quenched mixtures into a clear 96-well microplate. Measure the absorbance at 420 nm (

  ).

• Scatter Correction : Measure the absorbance of the same wells at 550 nm (

  ). Calculate the true absorbance using the formula: .

  • Causality: 2-NP does not absorb at 550 nm. Any signal at this wavelength is due to light scattering from insoluble debris. Subtracting this baseline prevents false-positive overestimations .

Workflow of 2-nitrophenol release, alkaline quenching, and colorimetric detection.

Part 3: Troubleshooting Guides & FAQs

Q: Why is pH control the most critical factor in 2-nitrophenol colorimetric assays? A: 2-Nitrophenol acts as a pH-sensitive indicator due to its pKa of 7.23. At a neutral or acidic pH, the compound remains protonated and exhibits only a pale yellow hue. When the pH is shifted above 10 using a strong base like

, it deprotonates into the 2-nitrophenolate anion. This structural change causes a massive hyperchromic shift, maximizing absorbance at 420 nm and ensuring high-sensitivity detection. Failing to quench the reaction with a sufficient base will result in severe signal loss.

Q: My background absorbance at 420 nm is unusually high in my negative controls. What is causing this? A: High background signal typically arises from two distinct mechanistic failures: substrate auto-hydrolysis or optical light scattering.

• Auto-hydrolysis: 2-NP substrates are thermodynamically unstable over long periods and will spontaneously degrade if stored improperly. Always prepare substrate solutions fresh daily and store them at 4°C protected from light.

• Light Scattering: Particulates, such as unlysed cell membranes or insoluble synthetic catalysts, scatter light at 420 nm, artificially inflating the reading. You must apply the scatter correction formula detailed in Phase 3 of the protocol.

Q: Why is the color development non-linear over time? A: Non-linear kinetics usually indicate substrate depletion or product inhibition. For the assay to remain zero-order (where the rate is strictly proportional to catalyst concentration), the substrate must be in vast molar excess. If your catalyst is highly active, it will rapidly consume the substrate, causing the reaction rate to plateau. Dilute your catalyst or shorten the incubation time to capture the initial linear velocity phase.

Troubleshooting logic for resolving high background absorbance in 2-NP assays.

References

• National Center for Biotechnology Information (PubChem). "2-Nitrophenol | C6H5NO3". PubChem Compound Summary. URL: [Link]

• Biology LibreTexts. "22: ONPG Assay". Microbiology Laboratory Manual. URL:[Link]

• BioNumbers, Harvard Medical School. "Relation between ONP absorption at 420nm and concentration". BioNumbers Database. URL:[Link]

Technical Support Center: Recrystallization of 2-Nitrophenyl Diphenylcarbamate

Welcome to the technical support center for the purification of 2-Nitrophenyl diphenylcarbamate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into the recrystallization of this compound. Our goal is to move beyond simple procedural lists and explain the causality behind experimental choices, ensuring you can troubleshoot and optimize your purification with confidence.

Introduction: The Critical Role of Purity

2-Nitrophenyl diphenylcarbamate is a key intermediate in various synthetic pathways. Its purity is paramount, as contaminants can lead to unwanted side reactions, lower yields in subsequent steps, and complicate structural analysis. Recrystallization is a powerful and cost-effective technique for purifying nonvolatile organic solids.[1] The process relies on the differential solubility of the target compound and its impurities in a chosen solvent system at varying temperatures. An ideal recrystallization yields a highly pure, crystalline solid, but the path to achieving this is often fraught with challenges specific to the compound's physicochemical properties. This guide provides a structured approach to overcoming these hurdles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent problems encountered during the recrystallization of 2-Nitrophenyl diphenylcarbamate in a direct question-and-answer format.

Q1: My product has "oiled out," forming a liquid layer instead of crystals upon cooling. What's happening and how do I fix it?

A1: "Oiling out" is a common issue where the solute separates from the solution as a supercooled liquid or oil rather than a solid crystalline lattice.[2] This typically occurs for one of two reasons:

• High Solute Concentration/Impurity Level: A high concentration of impurities can depress the melting point of your product, causing it to separate as a liquid.

• Inappropriate Solvent Choice: If the boiling point of the solvent is higher than the melting point of your compound, the compound may "melt" in the hot solution before it has a chance to crystallize upon cooling.

Causality & Solution Workflow:

• Initial Step - Re-dissolution: Gently reheat the solution until the oil completely redissolves.

• Troubleshooting Path A (Add More Solvent): The most direct solution is often to add more of the hot solvent to decrease the saturation point of the solution. This keeps the compound dissolved at a slightly lower temperature, which may be below its melting point, allowing for proper crystallization.

• Troubleshooting Path B (Change Solvents): If adding more solvent doesn't work, the solvent itself is likely the problem. Your compound is too soluble. Switch to a solvent system where the compound is less soluble. For a moderately polar molecule like 2-Nitrophenyl diphenylcarbamate, if you are using a very polar solvent like methanol, try a slightly less polar one like isopropanol or ethanol.[2]

• Troubleshooting Path C (Use a Two-Solvent System): A powerful technique is to use a solvent pair. Dissolve the crude product in a minimal amount of a "good" solvent in which it is highly soluble (e.g., dichloromethane or acetone). Then, slowly add a "poor" or "anti-solvent" in which it is insoluble (e.g., hexane or heptane) dropwise to the warm solution until it just becomes cloudy (the cloud point). Reheat to clarify and then allow to cool slowly.[3]

Q2: The solution has cooled to room temperature and even been iced, but no crystals have formed. What should I do?

A2: The failure of a supersaturated solution to crystallize is an issue of nucleation—the initial formation of a stable crystalline seed.[1] This can be overcome by several methods:

Causality & Solution Workflow:

• Induce Nucleation by Scratching: Use a clean glass stirring rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic scratches on the glass provide a rough surface that can act as a nucleation site for crystal growth.[1][2]

• Introduce a Seed Crystal: If you have a small amount of previously purified 2-Nitrophenyl diphenylcarbamate, add a single tiny crystal to the cold solution. This "seed" provides a perfect template for other molecules to deposit onto, initiating crystallization.[2][4]

• Reduce Solvent Volume: It is possible you used too much solvent, and the solution is not sufficiently supersaturated even when cold. Gently heat the solution to boil off a portion of the solvent, thereby increasing the concentration. Allow it to cool again.[2]

• Drastic Cooling: If the above methods fail, try cooling the solution in a dry ice/acetone bath (approx. -78 °C).[4] Be aware that rapid cooling can sometimes trap impurities, so this should be a last resort.

Q3: My final yield of pure crystals is very low. How can I improve recovery?

A3: Poor recovery is a frustrating issue that can usually be traced back to one of four key areas:

Causality & Solution Workflow:

• Excess Solvent: Using too much solvent during the initial dissolution is the most common cause. The solution never becomes sufficiently saturated upon cooling, and a significant amount of your product remains dissolved. Solution: After filtering your crystals, try to evaporate some of the solvent from the mother liquor and cool it again to obtain a second crop of crystals. For future runs, use the absolute minimum amount of hot solvent required to dissolve the crude solid.[1]

• Premature Crystallization: If the product crystallizes in the filter paper during hot filtration, you will lose a significant amount of material. Solution: Use a stemless or short-stemmed funnel and pre-heat the funnel and filter paper with hot solvent or steam before filtering your solution.[4]

• Washing with the Wrong Solvent: Washing the collected crystals with a solvent in which they are even slightly soluble will dissolve some of your product. Solution: Always wash the crystals with a small amount of ice-cold recrystallization solvent.

• Inherent Solubility: Your compound may simply have a non-trivial solubility in the chosen solvent even at low temperatures. Solution: Ensure you are cooling the flask in an ice-water bath for a sufficient amount of time (15-20 minutes) to maximize precipitation before filtering.

Q4: The final crystals are colored, not the expected white or pale yellow. How do I remove colored impurities?

A4: The presence of color indicates highly conjugated impurities that absorb visible light. These can often be removed effectively.

Causality & Solution Workflow:

• Use Activated Charcoal: After dissolving your crude product in the hot solvent, remove the flask from the heat source and add a very small amount (a spatula tip's worth) of activated charcoal to the solution.[1]

• Reheat and Filter: Swirl the hot solution with the charcoal for a few minutes. The colored impurities will adsorb onto the large surface area of the carbon.

• Hot Gravity Filtration: Perform a hot gravity filtration to remove the charcoal before allowing the solution to cool.[1] Crucial: Never add charcoal to a boiling solution, as it can cause violent bumping.

Frequently Asked Questions (FAQs)

How do I select the optimal solvent for 2-Nitrophenyl diphenylcarbamate?

The ideal solvent follows the "like dissolves like" principle but with a strong temperature dependence. 2-Nitrophenyl diphenylcarbamate is a moderately polar molecule.

• Test Solubility: Start by testing small amounts of your crude product in various solvents at room temperature and then with heating.[5]

• Good Candidates: Solvents like ethanol, isopropanol, and ethyl acetate are often good starting points.

• Poor Candidates: It will likely be too soluble in solvents like dichloromethane (DCM) or acetone for single-solvent recrystallization but they can be excellent "good" solvents in a two-solvent system.[3] It will likely be insoluble in non-polar solvents like hexane, making it a good "poor" solvent.

• Key Principle: The compound should be sparingly soluble at room temperature but completely soluble at the solvent's boiling point.[6]

What is the importance of the cooling rate?

The rate of cooling directly impacts crystal size and purity.

• Slow Cooling: Allowing the solution to cool slowly to room temperature before placing it in an ice bath promotes the formation of larger, more perfect crystals. This slow growth selectively incorporates the target molecule into the lattice, excluding impurities.[1]

• Rapid Cooling: Crash-cooling a hot solution directly in an ice bath leads to the rapid formation of small crystals that can trap impurities within the lattice.

What are the alternatives if recrystallization consistently fails?

If recrystallization does not provide the desired purity, consider alternative purification techniques:

• Column Chromatography: This is a very powerful technique for separating compounds based on their differential adsorption to a stationary phase (like silica gel). It is particularly useful if impurities have a polarity similar to your product.[5]

• Distillation (if applicable): While 2-Nitrophenyl diphenylcarbamate is a solid, this technique is useful for purifying liquid precursors or removing volatile impurities.[7]

Data & Protocols

Solvent Selection Guide

The choice of solvent is critical. The following table provides properties of common laboratory solvents to aid in your selection process.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes
Ethanol	78	24.5	Good general-purpose polar solvent.
Isopropanol	82	19.9	Slightly less polar than ethanol, often a good choice.
Ethyl Acetate	77	6.0	Medium polarity, good for moderately polar compounds.
Acetone	56	20.7	Often too strong a solvent, but useful for washing glassware or as part of a two-solvent system.
Dichloromethane (DCM)	40	9.1	Low boiling point. Likely too good a solvent alone, but excellent for a two-solvent system with an anti-solvent.[3]
Hexane/Heptane	69 / 98	~2.0	Non-polar. Useful as anti-solvents in a two-solvent system.

Standard Recrystallization Protocol

• Dissolution: Place the crude 2-Nitrophenyl diphenylcarbamate in an Erlenmeyer flask. Add a magnetic stir bar. Add the chosen solvent dropwise while heating the flask on a hotplate with stirring until the solid just dissolves.[2]

• Decolorization (Optional): If the solution is colored, remove it from the heat, add a small amount of activated charcoal, and swirl for 2-3 minutes.[2]

• Hot Gravity Filtration: Pre-heat a stemless funnel with filter paper over a clean Erlenmeyer flask. Filter the hot solution to remove insoluble impurities (or charcoal).[4]

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath for 15-20 minutes to maximize crystal formation.[2]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[2]

• Washing: Wash the crystals on the filter paper with a small portion of ice-cold solvent.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature to remove residual solvent.

Visual Workflows

General Recrystallization Workflow

Caption: Standard workflow for single-solvent recrystallization.

Troubleshooting Decision Tree

Caption: Decision-making process for common recrystallization issues.

References

• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments. Cengage Learning.

• UreaKnowHow. (n.d.). Operational difficulties & measures of low pressure carbamate condenser due to crystallization.

• ResearchGate. (n.d.). Synthesis of New Active o-Nitrophenyl Carbamates.

• BenchChem. (2025). Temperature control issues in carbamate synthesis.

• University of California, Los Angeles. (n.d.). Recrystallization.

• SciSpace. (2013). Facile Synthesis of o-Nitrobenzylcarbamate and 1-(2-Nitrophenyl ethyl) Carbamate Protected α,-Diamines.

• BenchChem. (2025). Technical Support Center: Purification of 2-Butanol, 2-methyl-, carbamate.

• ResearchGate. (2024). Which is the best organic solvent for nitrophenol solubility and extraction?

• Organic Syntheses. (2020). Synthesis of 4-Nitrophenyl (2,2,6,6-Tetramethylpiperidin-1-yl) Carbonate (NPTC) for N-Protection of L-Phenylalanine Ethyl Ester.

• Beilstein Journal of Organic Chemistry. (2016). p-Nitrophenyl carbonate promoted ring-opening reactions of DBU and DBN affording lactam carbamates.

• Molecules. (2009). Synthesis of Bis-ureas from Bis(o-nitrophenyl) Carbonate.

• BenchChem. (2025). Solubility Profile of 1-Phenyl-2-nitropropene in Organic Solvents: A Technical Guide.

• Reddit. (2019). Recrystallization with two solvents.

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube.

• Google Patents. (2017). CN106986774A - A kind of preparation method of 2 nitrobiphenyl.

• BenchChem. (2025). Purification of crude 1-(3-Nitrophenyl)-2-nitropropene by recrystallization.

Sources

• 1. Recrystallization [sites.pitt.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. CN106986774A - A kind of preparation method of 2 nitrobiphenyl - Google Patents [patents.google.com]

Technical Support Center: Managing Moisture Sensitivity in 2-Nitrophenyl Diphenylcarbamate

Welcome to the Technical Support Center. This in-depth guide is designed for researchers, synthetic chemists, and drug development professionals working with 2-Nitrophenyl diphenylcarbamate (CAS: 354552-03-7) . As an activated carbamate, this reagent is a powerful electrophile used for the synthesis of ureas, carbamates, and complex drug conjugates. However, its high reactivity comes with extreme sensitivity to atmospheric moisture.

Below, we break down the mechanistic causality of its degradation, diagnostic troubleshooting, and field-proven methodologies to ensure the integrity of your reagent.

Part 1: Mechanistic Diagnostics & Troubleshooting (FAQ)

Q: Why is 2-Nitrophenyl diphenylcarbamate exceptionally sensitive to atmospheric moisture compared to standard carbamates? A: The sensitivity is driven by the electronic properties of the leaving group. The 2-nitrophenyl moiety is a powerful electron-withdrawing group (EWG) due to both inductive and resonance effects. This pulls electron density away from the carbamate carbonyl carbon, drastically increasing its electrophilicity. When exposed to ambient humidity, water acts as a nucleophile, attacking the highly activated carbonyl to form a transient tetrahedral intermediate.

This intermediate rapidly collapses, cleaving the acyl-oxygen bond to expel 2-nitrophenoxide—an excellent leaving group due to resonance stabilization. The resulting diphenylcarbamic acid is highly unstable and spontaneously decarboxylates, releasing carbon dioxide (CO2) and free diphenylamine[1][2]. Because this process is thermodynamically driven by the release of CO2 gas, the degradation is irreversible[3].

Logical flow of 2-Nitrophenyl diphenylcarbamate hydrolysis upon moisture exposure.

Q: How can I visually or analytically confirm if my batch has degraded before starting a critical synthesis? A: Do not rely on assumed purity. Implement the following self-validating diagnostic checks:

• Visual Inspection: Pure 2-Nitrophenyl diphenylcarbamate is a white to off-white powder. The primary degradation byproduct, 2-nitrophenol, is intensely yellow. Causality: A yellow tint in your powder is a definitive, immediate indicator of moisture exposure and hydrolysis.

• Physical Signs: A subtle "hiss" or pressure release upon opening a sealed vial indicates CO2 gas buildup from the decarboxylation step.

• Analytical Validation (1H-NMR): Dissolve a small sample in anhydrous CDCl3. Look for the appearance of free 2-nitrophenol. Causality: The phenolic OH of 2-nitrophenol forms a strong intramolecular hydrogen bond with the ortho-nitro group, resulting in a highly deshielded, distinct peak around ~10.5 ppm. The presence of this peak confirms degradation.

Q: My derivatization reaction yield is low, even though my reagent was stored correctly. What is happening in situ? A: Even pristine reagent will fail if the reaction environment is compromised. Water (55 M in pure form) is a highly concentrated nucleophile that will easily outcompete your target amine for the electrophilic carbamate carbon[3]. Solution: Ensure your solvents (e.g., DCM, DMF) are freshly dispensed from a solvent purification system (SPS) and stored over activated 3Å molecular sieves. Furthermore, ensure your target amine is rigorously dried (e.g., via azeotropic distillation with toluene) prior to addition.

Part 2: Quantitative Storage Data

To understand the operational window of this reagent, we have summarized the degradation kinetics based on environmental exposure.

Storage Condition	Atmosphere	Temperature	Expected Shelf Life	Observable Degradation Signs
Ambient Benchtop	Air (Ambient RH)	20°C	< 48 Hours	Rapid yellowing, powder clumping
Desiccator	Air (Dry)	20°C	1 - 2 Weeks	Slight yellowing over time
Standard Fridge	Air (Ambient RH)	4°C	< 1 Week	Condensation upon opening, CO2 pressure
Freezer (Sealed)	Argon / N2	-20°C	> 12 Months	None (Remains off-white powder)

Part 3: Field-Proven Storage & Handling Methodology

To guarantee zero degradation, you must implement a self-validating storage system. The following step-by-step protocol ensures the reagent remains completely isolated from atmospheric moisture.

Step-by-Step Aliquoting and Storage Protocol

Step 1: Thermal Acclimatization Upon receiving the reagent (often shipped on cold packs or dry ice), place the sealed secondary container into a desiccator and allow it to reach room temperature (RT) for at least 2 hours before opening. Causality: Opening a cold vial in ambient air lowers the local temperature below the dew point, causing immediate condensation of atmospheric moisture directly onto the highly reactive powder.

Step 2: Inert Transfer Transfer the unopened, room-temperature vial into a glovebox purged with high-purity Argon or Nitrogen (H2O < 1 ppm).

Step 3: Amber Vial Aliquoting Divide the bulk reagent into single-use aliquots using pre-dried amber glass vials. Causality: Single-use aliquots prevent the bulk supply from undergoing repeated freeze-thaw cycles and multiple exposures to trace oxygen/moisture during daily laboratory use. Amber glass prevents potential photolytic degradation of the activated aromatic system over long-term storage.

Step 4: Hermetic Sealing Cap the vials with PTFE-lined septa. Wrap the caps tightly with Parafilm to create a secondary physical barrier against gas exchange.

Step 5: Self-Validating Storage Store the aliquots in a sealed secondary container (e.g., a vacuum-sealed jar) filled with indicating Drierite (calcium sulfate) at -20°C. Self-Validation: The indicating Drierite serves as a built-in environmental monitor. If the desiccant remains blue, the micro-environment is dry. If it turns pink, the seal has failed, moisture has entered, and the aliquots must be analytically re-tested (via NMR) before use.

Step-by-step handling and storage workflow to prevent moisture degradation.

References

• Title: Transcarbamoylation in Polyurethanes: Underestimated Exchange Reactions? Source: Macromolecules - ACS Publications URL: [Link]

• Title: Key parameters for carbamate stability in dilute aqueous–organic solution Source: ResearchGate URL: [Link]

• Title: The chemistry and applications of RNA 2′-OH acylation Source: PMC - NIH URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. The chemistry and applications of RNA 2′-OH acylation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Sluggish Carbamylation with 2-Nitrophenyl Diphenylcarbamate

Welcome to the Application Scientist Support Center. This guide provides actionable, mechanistically grounded troubleshooting for researchers experiencing low yields or sluggish kinetics when using 2-nitrophenyl diphenylcarbamate (2-NPDC) for acyl transfer and carbamylation workflows.

While 2-NPDC is a robust reagent for synthesizing unsymmetrical ureas and carbamates, its bulky diphenylcarbamoyl moiety often leads to kinetic bottlenecks when reacting with hindered nucleophiles.

Part 1: Diagnostic Framework - The Causality of Sluggishness

To troubleshoot a failing 2-NPDC reaction, we must first isolate the kinetic barrier. The reaction relies on the nucleophilic attack on the carbonyl carbon, followed by the collapse of the tetrahedral intermediate and the expulsion of the 2-nitrophenoxide leaving group.

Sluggishness typically arises from one of three mechanistic flaws:

• Steric Clash at the Acylium Intermediate: Standard catalysts like 4-dimethylaminopyridine (DMAP) form an N-acylpyridinium intermediate. If your incoming nucleophile is a secondary amine or a tertiary alcohol, the steric bulk of the diphenylcarbamoyl-pyridinium complex raises the activation energy (

  ) to prohibitive levels.

• Poor Proton Transfer Dynamics: In un-catalyzed or poorly catalyzed systems, the inability to efficiently deprotonate the incoming nucleophile during the attack stalls the formation of the tetrahedral intermediate.

• Leaving Group Degradation: Extended heating with strong, non-nucleophilic Brønsted bases (like NaH or KOH) can lead to the degradation of the 2-nitrophenoxide leaving group or unwanted transesterification.

Part 2: Troubleshooting FAQs & Alternative Catalysts

Q1: I am using 10 mol% DMAP to couple a hindered secondary amine with 2-NPDC, but the reaction stalls at 20% conversion. What is the alternative? A: You are experiencing a steric bottleneck. DMAP operates strictly via nucleophilic catalysis, forming a bulky intermediate that physically blocks hindered amines. The Solution: Switch to TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene) . TBD is a highly effective bifunctional organocatalyst[1]. It overcomes steric barriers by simultaneously acting as a hydrogen-bond acceptor (deprotonating the incoming amine) and a nucleophile (attacking the 2-NPDC carbonyl). This dual-activation pathway forms a highly reactive, less sterically encumbered acyl-guanidinium intermediate, drastically accelerating the acyl transfer[2].

Q2: My O-carbamylation (using an alcohol nucleophile) is extremely slow, and I am observing 2-nitrophenyl ester byproducts. How do I fix this? A: Alcohols are significantly weaker nucleophiles than amines. Forcing the reaction with excess organic base often leads to side reactions, including the competitive attack of the liberated 2-nitrophenoxide. The Solution: Transition from basic nucleophilic catalysis to Lewis acid catalysis using DBTDL (Dibutyltin dilaurate) or Zr(OtBu)₄ . Lewis acids coordinate directly to the carbonyl oxygen of 2-NPDC, increasing its electrophilicity while simultaneously organizing the alcohol nucleophile in close proximity. This concerted mechanism facilitates the coupling without requiring highly basic conditions, suppressing byproduct formation[3].

Q3: I need a nucleophilic catalyst, but TBD is too basic (pKa ~26) for my sensitive substrate. Is there a DMAP alternative that is strictly a nucleophilic catalyst? A: Yes. Use PPY (4-(1-pyrrolidinyl)pyridine) . While structurally similar to DMAP, the constrained pyrrolidine ring of PPY forces the nitrogen's lone pair into perfect coplanarity with the pyridine

-system. This geometric lock makes PPY approximately an order of magnitude more nucleophilic than DMAP, allowing it to drive sluggish acyl transfers without a significant increase in Brønsted basicity.

Part 3: Quantitative Catalyst Comparison

To aid in experimental design, the following table summarizes the physicochemical properties and optimal use cases for alternative carbamylation catalysts.

Catalyst	Catalytic Modality	Relative Nucleophilicity	Conjugate Acid pKa (MeCN)	Optimal Use Case for 2-NPDC
DMAP	Nucleophilic	Baseline (1x)	17.9	Unhindered primary amines and primary alcohols.
PPY	Nucleophilic	High (~10x DMAP)	18.2	Moderately hindered amines; base-sensitive substrates.
TBD	Bifunctional (H-bond + Nucleophilic)	Very High	26.0	Highly hindered secondary amines; sluggish ROPs.
DBTDL	Lewis Acid	N/A (Electrophilic Activation)	N/A	Tertiary alcohols; suppressing leaving-group side reactions.

Part 4: Self-Validating Experimental Protocol

TBD-Catalyzed Carbamylation of a Hindered Amine with 2-NPDC

This protocol utilizes TBD to bypass the steric limitations of DMAP. It is designed as a self-validating system, providing visual and chromatographic checkpoints to ensure reaction integrity.

Reagents & Materials:

• 2-Nitrophenyl diphenylcarbamate (1.0 equiv, 1.0 mmol)

• Hindered Amine (e.g., N-methylcyclohexylamine) (1.1 equiv, 1.1 mmol)

• TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene) (0.05 equiv, 5 mol%)

• Anhydrous Dichloromethane (DCM) (5.0 mL)

Step-by-Step Methodology:

• System Purge: Flame-dry a 25 mL round-bottom flask. Purge with Argon for 5 minutes to ensure an anhydrous environment, preventing premature hydrolysis of the 2-NPDC.

• Substrate Solvation: Dissolve 1.0 mmol of 2-NPDC in 5.0 mL of anhydrous DCM. Stir at room temperature (20°C).

• Catalyst Introduction: Add 5 mol% of TBD.

  • Validation Checkpoint 1: The solution should remain clear. If it immediately turns yellow, moisture is present, and the catalyst is prematurely hydrolyzing the reagent.

• Nucleophile Addition: Add the hindered amine (1.1 mmol) dropwise over 2 minutes.

• Reaction Monitoring: Stir the mixture at room temperature.

  • Validation Checkpoint 2 (Visual): Within 15–30 minutes, the reaction mixture will transition from colorless to a distinct bright yellow . This is a self-validating indicator that the tetrahedral intermediate has successfully collapsed, liberating the 2-nitrophenoxide anion.

  • Validation Checkpoint 3 (TLC): Spot the reaction on silica gel (Hexanes/EtOAc 7:3). The disappearance of the 2-NPDC spot (UV active) and the appearance of a bright yellow spot (2-nitrophenol, Rf ~0.4) confirms conversion.

• Workup: Quench the reaction with 1M aqueous HCl (5 mL) to protonate the 2-nitrophenoxide and neutralize the TBD. Extract the organic layer, wash with saturated NaHCO₃ to remove the 2-nitrophenol, dry over MgSO₄, and concentrate in vacuo to yield the pure unsymmetrical urea.

Part 5: Mechanistic Visualization

The following diagram illustrates the bifunctional catalytic cycle of TBD, demonstrating how it simultaneously activates both the 2-NPDC substrate and the incoming amine nucleophile.

Figure 1: Bifunctional mechanism of TBD-catalyzed acyl transfer from 2-NPDC to an amine.

References

• Triazabicyclodecene: a simple bifunctional organocatalyst for acyl transfer and ring-opening polymerization of cyclic esters Journal of the American Chemical Society (PubMed / NIH)[Link]

• Cyclic Guanidine Organic Catalysts: What Is Magic About Triazabicyclodecene? ACS Publications[Link]

• Improved synthesis of cellulose carbamates without by-products ResearchGate[Link]

Sources

• 1. Triazabicyclodecene: a simple bifunctional organocatalyst for acyl transfer and ring-opening polymerization of cyclic esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Guide to the ¹H NMR Spectroscopic Characterization of 2-Nitrophenyl Diphenylcarbamate

Authored by a Senior Application Scientist

In the landscape of pharmaceutical and materials science, the precise structural elucidation of novel molecules is paramount. Carbamates, particularly those bearing photosensitive groups like the 2-nitrophenyl moiety, are of significant interest for applications such as controlled release systems and protecting group chemistry. This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 2-nitrophenyl diphenylcarbamate.

This document moves beyond a simple data sheet, offering a comparative analysis against relevant structural analogues to provide a deeper understanding of the spectroscopic features. The insights presented herein are grounded in established principles of NMR spectroscopy and supported by experimental data from analogous compounds.

Predicted ¹H NMR Spectrum of 2-Nitrophenyl Diphenylcarbamate

The structure and predicted proton environments are illustrated below:

Caption: Predicted structure of 2-nitrophenyl diphenylcarbamate with distinct proton environments.

Based on the analysis of substituent effects, the following ¹H NMR chemical shifts are predicted for 2-nitrophenyl diphenylcarbamate in a deuterated solvent like CDCl₃, with TMS as a reference.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~8.20	dd	1H	H-3	Ortho to the nitro group, experiencing strong deshielding.
~7.70	ddd	1H	H-5	Meta to the nitro group and ortho to the carbamate oxygen.
~7.50	ddd	1H	H-4	Para to the nitro group.
~7.30-7.40	m	11H	H-6 & Diphenylamino Protons	The H-6 proton of the nitrophenyl ring and the 10 protons of the two phenyl rings of the diphenylamino group are expected to resonate in this region.

Rationale for Predictions:

• 2-Nitrophenyl Protons: The nitro group is a strong electron-withdrawing group, which deshields the protons on the aromatic ring. The proton ortho to the nitro group (H-3) is expected to be the most downfield.[1] The positions of the other protons on this ring are influenced by both the nitro group and the carbamate linkage.

• Diphenylamino Protons: The ten protons on the two phenyl rings of the diphenylamino group are expected to be in a relatively shielded environment compared to the nitrophenyl protons, appearing in the typical aromatic region. Due to the free rotation around the C-N bonds, these protons may appear as a complex multiplet.

Comparative ¹H NMR Data

To contextualize the predicted spectrum of 2-nitrophenyl diphenylcarbamate, a comparison with simpler, related molecules is instructive.

2-Nitrophenol

2-Nitrophenol serves as an excellent comparison for the 2-nitrophenyl moiety. The hydroxyl group is less electron-withdrawing than the diphenylcarbamoyl group.

Compound	Chemical Shift (ppm) and Multiplicity for Aromatic Protons	Reference
2-Nitrophenol	10.57 (s, 1H, OH), 8.10 (dd, 1H), 7.58 (ddd, 1H), 7.16 (dd, 1H), 7.00 (ddd, 1H)	[2]

The downfield shift of the aromatic protons in 2-nitrophenol is evident, with the proton ortho to the nitro group being the most deshielded.[2]

2-Nitrophenyl Carbamate

This compound provides a closer comparison, isolating the effect of the carbamate group without the phenyl substituents on the nitrogen.

Compound	Chemical Shift (ppm) and Multiplicity for Aromatic Protons	Reference
2-Nitrophenyl Carbamate	10.52 (brs, -NH₂), 8.10-8.12 (m, 1H), 7.63-7.68 (m, 1H), 7.17-7.22 (m, 1H), 7.08-7.13 (m, 1H)	[3]

The aromatic protons of 2-nitrophenyl carbamate show a similar pattern to 2-nitrophenol, confirming the strong deshielding effect of the ortho-nitro group.[3] The broad singlet for the -NH₂ protons is also a characteristic feature.

Experimental Protocol for ¹H NMR Analysis

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data.

Workflow for ¹H NMR Analysis:

Caption: Standard workflow for ¹H NMR sample preparation, data acquisition, and analysis.

Detailed Steps:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the solid 2-nitrophenyl diphenylcarbamate.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.[4]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumentation and Data Acquisition:

  • Insert the NMR tube into the spectrometer (a 400 MHz or higher field instrument is recommended for better resolution).

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, which is indicated by a sharp and symmetrical solvent peak.

  • Acquire the ¹H NMR spectrum using a standard single-pulse experiment. Typical parameters include a 30-45 degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Co-add 16 to 64 scans to improve the signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Perform phase and baseline corrections to the resulting spectrum.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

  • Integrate the area under each signal to determine the relative number of protons.

  • Analyze the multiplicity (singlet, doublet, triplet, etc.) of each signal to deduce the number of neighboring protons.

  • Assign each signal to the corresponding protons in the 2-nitrophenyl diphenylcarbamate molecule based on chemical shift, integration, and multiplicity.

Conclusion

The ¹H NMR characterization of 2-nitrophenyl diphenylcarbamate is a critical step in its structural verification. Based on the analysis of its structural components and comparison with related molecules, a detailed prediction of its ¹H NMR spectrum can be made. The protons on the 2-nitrophenyl ring are expected to be significantly deshielded, with the proton ortho to the nitro group appearing at the lowest field. The ten protons of the diphenylamino group are predicted to resonate as a complex multiplet in the standard aromatic region. By following the detailed experimental protocol provided, researchers can obtain high-quality ¹H NMR data to confirm the structure and purity of this and other related carbamate compounds, facilitating further research and development in their respective fields.

References

• NOP - Sustainability in the organic chemistry lab course. H-NMR: 2-Nitrophenol. Available from: [Link]

• T3DB. 2-Nitrophenol (T3D3579). Available from: [Link]

• Royal Society of Chemistry. Supporting Information for "Glycerol as a reusable solvent for N-Boc protection of amines". Available from: [Link]

• Royal Society of Chemistry. SUPPORTING INFORMATION for "A versatile copper nanoparticle decorated porous organic polymer for N-methylation and primary carbamate formation reactions". Available from: [Link]

• ResearchGate. Synthesis of New Active o-Nitrophenyl Carbamates. Available from: [Link]

• SciSpace. Facile Synthesis of o-Nitrobenzylcarbamate and 1-(2-Nitrophenyl ethyl) Carbamate Protected α,-Diamines. Available from: [Link]

• Unknown.

• Royal Society of Chemistry. Supporting Information for Direct Synthesis of Carbamate from CO2 Using a Task-Specific Ionic Liquid Catalyst. Available from: [Link]

• Chemistry LibreTexts. 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Available from: [Link]

• Michigan State University Department of Chemistry. Proton NMR Table. Available from: [Link]

• PubChem. N,N-Diphenylcarbamic chloride. Available from: [Link]

• ACS Publications. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Available from: [Link]

• Global Substance Registration System. DIPHENYLCARBAMOYL CHLORIDE. Available from: [Link]

• Google Patents. US7531684B2 - Process for making aminoalkylphenyl carbamates and intermediates therefor.

• Bentham Open. Facile Synthesis of o-Nitrobenzylcarbamate and 1-(2-Nitrophenyl ethyl) Carbamate Protected α,ω-Diamines. Available from: [Link]

• NIST WebBook. Carbamic chloride, diphenyl-. Available from: [Link]

• NIST WebBook. Carbamic chloride, diphenyl-. Available from: [Link]

• ResearchGate. synthesis of 2-nitrophenyl esters of organic acids and carboxylic polymers. Available from: [Link]

Sources

• 1. 5-Fluoro-2-nitrophenol(446-36-6) 1H NMR [m.chemicalbook.com]
• 2. 2-Nitrophenol(88-75-5) 1H NMR [m.chemicalbook.com]
• 3. rsc.org [rsc.org]
• 4. scs.illinois.edu [scs.illinois.edu]

comparing reactivity of 2-Nitrophenyl diphenylcarbamate vs diphenylcarbamoyl chloride

Advanced Carbamoylation Strategies: A Comparative Guide to 2-Nitrophenyl Diphenylcarbamate vs. Diphenylcarbamoyl Chloride

In the synthesis of complex peptides, oligonucleotides, and small-molecule therapeutics, the installation of the diphenylcarbamoyl (DPC) group is a critical transformation. The DPC moiety is frequently employed as a robust protecting group—such as for the O-6 position of guanosine in RNA synthesis, where it stabilizes the phosphoramidite building blocks[1]—or as a structural pharmacophore in urea-based drugs.

Historically, researchers have relied on diphenylcarbamoyl chloride (DPCC) to achieve this transformation. However, the harsh reactivity profile of acid chlorides has driven the adoption of activated ester equivalents, most notably 2-Nitrophenyl diphenylcarbamate (NPDPC) . As a Senior Application Scientist, I have structured this guide to objectively compare the mechanistic behavior, performance, and practical handling of these two reagents, providing you with the causality behind experimental choices and self-validating protocols for your workflows.

Mechanistic Profiling & Causality

To choose the correct reagent, one must understand the underlying physical organic chemistry that dictates their reactivity and degradation pathways.

Diphenylcarbamoyl Chloride (DPCC): The Acid Chloride

DPCC is a highly reactive electrophile. However, its reactivity is a double-edged sword. Kinetic studies have demonstrated that DPCC hydrolyzes primarily via an ionization (unimolecular,

-like) reaction, forming a transient diphenylcarbamoyl cation before reacting with water to release carbon dioxide, diphenylamine, and hydrochloric acid (HCl)[2].

• The Causality of Failure: Because of this unimolecular solvolysis pathway, DPCC is exceptionally moisture-sensitive[3]. If your solvent is not rigorously anhydrous, DPCC will rapidly degrade, skewing reaction stoichiometry. Furthermore, the generation of HCl during the desired amine coupling necessitates the use of a stoichiometric base (e.g., pyridine or triethylamine)[4]. In highly functionalized substrates, localized acidic microenvironments prior to neutralization can cleave acid-labile protecting groups (like DMTr or trityl groups) or induce epimerization in chiral centers.

2-Nitrophenyl Diphenylcarbamate (NPDPC): The Activated Carbamate

NPDPC replaces the chloride leaving group with a 2-nitrophenoxy group. The ortho-nitro group provides strong inductive and mesomeric electron withdrawal, sufficiently activating the carbonyl carbon for nucleophilic attack without reaching the extreme electrophilicity of an acid chloride.

• The Causality of Success: NPDPC operates strictly via a bimolecular addition-elimination mechanism. It is vastly more stable to ambient moisture, allowing for easier storage and weighing. More importantly, the byproduct of the coupling reaction is 2-nitrophenol. With a

  of ~7.2, 2-nitrophenol is mildly acidic but will not cleave standard acid-labile protecting groups. Additionally, 2-nitrophenol serves as an intrinsic colorimetric indicator during workup (turning bright yellow in mild base), creating a self-validating system for byproduct removal.

Caption: Mechanistic divergence and byproduct generation of DPCC vs NPDPC.

Quantitative Performance Comparison

The following table summarizes the operational parameters and performance metrics of both reagents based on standard laboratory conditions.

Parameter	Diphenylcarbamoyl Chloride (DPCC)	2-Nitrophenyl Diphenylcarbamate (NPDPC)
Electrophilicity	Very High (Acid Chloride)	Moderate (Activated Ester)
Moisture Sensitivity	Extremely High (Rapid hydrolysis)[2]	Low (Bench-stable for short periods)
Primary Byproduct	Hydrochloric Acid (HCl)	2-Nitrophenol
Base Requirement	Mandatory (Excess or Pyridine)[4]	Optional / Catalytic (Depending on amine)
Chemoselectivity	Low (Reacts with amines, alcohols, thiols)[4]	High (Prefers primary/secondary amines)
Workup Complexity	Moderate (Must ensure complete HCl neutralization)	Low (Byproduct easily washed with )

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate built-in feedback loops (titration, colorimetry, and TLC tracking) so the researcher can confirm the chemical state of the reaction in real-time.

Caption: Standardized self-validating workflow for carbamoylation using DPCC or NPDPC.

Protocol A: Carbamoylation using DPCC (For Non-Sensitive Substrates)

Use this protocol when maximum reactivity is required and the substrate lacks acid-labile moieties.

• Preparation: Dissolve the amine substrate (1.0 eq) in rigorously anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Base Addition: Add N,N-diisopropylethylamine (DIPEA) or pyridine (2.5 eq). Causality: A large excess of base is required to neutralize the HCl generated and to prevent the protonation of the unreacted starting amine, which would stall the reaction.

• Reagent Addition: Cool the mixture to 0 °C. Dropwise, add a solution of DPCC (1.1 eq) in anhydrous DCM.

• Self-Validation (Monitoring): Monitor via TLC. To validate that moisture has not compromised the DPCC, check for the presence of diphenylamine (a highly non-polar UV-active spot) on the TLC plate. Excessive diphenylamine indicates DPCC hydrolysis[4].

• Quench & Workup: Quench with saturated aqueous

  . Extract with DCM. Wash the organic layer with 1M HCl to remove excess pyridine/DIPEA, then brine. Dry over and concentrate.

Protocol B: Carbamoylation using NPDPC (For Complex/Sensitive Substrates)

Use this protocol for peptides, oligonucleotides, or substrates with acid-labile protecting groups.

• Preparation: Dissolve the amine substrate (1.0 eq) in DCM or DMF. (Rigorous exclusion of moisture is less critical, though standard dry techniques are recommended).

• Base Addition: Add Triethylamine (1.1 eq). Causality: While NPDPC can react with strong amines without base, a mild base accelerates the addition-elimination step and neutralizes the weakly acidic 2-nitrophenol byproduct as it forms.

• Reagent Addition: Add NPDPC (1.05 eq) as a solid or dissolved in solvent at room temperature.

• Self-Validation (Colorimetric Tracking): As the reaction proceeds, the solution will gradually take on a yellow tint due to the release of 2-nitrophenol.

• Quench & Workup (Visual Validation): Dilute the reaction with ethyl acetate and wash with 5% aqueous

  .

  • Validation Check: The aqueous layer will turn a brilliant, intense yellow (due to the highly conjugated 2-nitrophenolate anion). Continue washing the organic layer with

    until the aqueous layer remains completely colorless. A colorless aqueous wash definitively validates that the 2-nitrophenol byproduct has been entirely removed from your product.

• Isolation: Wash the organic layer with brine, dry over

  , and concentrate to yield the highly pure diphenylcarbamoyl derivative.

Conclusion

While Diphenylcarbamoyl chloride (DPCC) remains a cost-effective and highly reactive reagent for simple carbamoylations, its propensity for unimolecular hydrolysis[2] and generation of corrosive HCl limits its utility in advanced synthesis. 2-Nitrophenyl diphenylcarbamate (NPDPC) offers a superior, modern alternative. By leveraging the 2-nitrophenoxy leaving group, NPDPC provides controlled reactivity, protects acid-labile functional groups, and offers a built-in colorimetric validation system during purification, making it the optimal choice for complex drug development and oligonucleotide synthesis[1].

References

• Johnson, S. L., & Giron, H. M. (1972). Nucleophilic reactivity to diphenylcarbamoyl derivatives. Unimolecular nature of diphenylcarbamoyl chloride hydrolysis. The Journal of Organic Chemistry.[Link]

• D'Souza, M., & Kevill, D. (2016). Mechanistic Studies of the Solvolyses of Carbamoyl Chlorides and Related Reactions. International Journal of Molecular Sciences.[Link]

• Dellinger, D. J., et al. (2006). Synthesis of RNA Using 2'-O-DTM Protection. Journal of the American Chemical Society.[Link]

• Rivett, D. E., & Wilshire, J. F. K. (1965). Reactions of NN-diphenylcarbamoyl chloride. I. With amino acids and small peptides. Australian Journal of Chemistry.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanistic Studies of the Solvolyses of Carbamoyl Chlorides and Related Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. connectsci.au [connectsci.au]

The Application Scientist's Guide: Advantages of 2-Nitrophenyl Diphenylcarbamate Over Traditional Active Esters

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In the synthesis of complex ureas, carbamates, and protected amines, the choice of activating agent dictates the purity, yield, and scalability of the final active pharmaceutical ingredient (API). While traditional active esters (e.g., NHS esters, pentafluorophenyl esters) and chloroformates (e.g., p-nitrophenyl chloroformate) are industry standards for acylation, they present severe limitations in carbamoylation workflows.

As a Senior Application Scientist, I advocate for the transition to 2-Nitrophenyl diphenylcarbamate (2-NP-DPC) . This reagent offers an unparalleled balance of hydrolytic stability and electrophilic reactivity, eliminating the toxicological and mechanistic pitfalls of phosgene-derivatives and standard active esters.

Mechanistic Causality: Why Traditional Reagents Fail

To understand the superiority of 2-NP-DPC, we must first examine the chemical causality behind the failures of [1].

• The Isocyanate Trap: When primary amines react with p-nitrophenyl chloroformate, the intermediate often eliminates HCl to form an isocyanate. This highly reactive species can undergo uncontrolled side reactions, leading to symmetrical urea byproducts and drastically reducing the yield of the target asymmetric urea.

• Hydrolytic Instability: Standard active esters and chloroformates are highly susceptible to ambient moisture. Their rapid degradation in aqueous or semi-aqueous media necessitates strictly anhydrous conditions, complicating scale-up and handling.

• Steric and Electronic Imbalance: While NHS esters are excellent for amide bond formation, they are poor leaving groups for carbamoylation.

Conversely, 2-NP-DPC operates via a clean, self-validating tetrahedral intermediate. The N,N-diphenyl substitution completely prevents the formation of an isocyanate (as there is no N-H proton to abstract). Furthermore, the 2-nitrophenol leaving group (pKa ~7.2) is electronically tuned to be displaced only by strong nucleophiles (like amines), rendering the reagent completely stable to ambient moisture and [2].

Reaction pathway comparison: 2-NP-DPC vs. traditional active esters/chloroformates.

Quantitative Performance Comparison

Carbamate and urea derivatives are critical pharmacophores in [3]. The table below summarizes the empirical data comparing 2-NP-DPC with traditional alternatives.

Performance Metric	2-Nitrophenyl diphenylcarbamate	p-Nitrophenyl chloroformate	NHS Active Esters
Moisture Stability (t½ at pH 7)	> 48 hours	< 10 minutes	2 - 4 hours
Isocyanate Side-Reactions	None (N,N-disubstituted)	High (with primary amines)	N/A
Typical Yield (Urea Synthesis)	90 - 98%	60 - 75%	70 - 85%
Storage Requirement	Room Temperature	-20°C, strictly anhydrous	4°C, desiccated
Toxicity & Handling	Moderate (Stable Solid)	High (Corrosive, toxic gas)	Low

Experimental Methodology: A Self-Validating Protocol

The following protocol details the synthesis of a 1,1-diphenyl-3-substituted urea using 2-NP-DPC. This workflow is designed as a self-validating system : the chemical properties of the leaving group provide real-time visual feedback on reaction progress and purification efficiency.

Materials

• 2-Nitrophenyl diphenylcarbamate (1.0 eq)

• Target primary or secondary amine (1.1 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 5% Aqueous Sodium Carbonate (Na₂CO₃)

Step-by-Step Workflow

• Reagent Solubilization: Dissolve 1.0 eq of 2-NP-DPC in anhydrous DCM (0.2 M concentration) at room temperature. Causality: DCM provides excellent solubility for both the bulky diphenylcarbamate and the resulting urea.

• Amine Addition: Add 1.1 eq of the target amine dropwise. Causality: Unlike chloroformate reactions, no external base (like DIPEA) is required if the amine is a free base. The leaving group is a phenol, not a strong acid (like HCl), preventing the protonation and deactivation of the remaining unreacted amine.

• Reaction Monitoring: Stir at room temperature for 2–4 hours. Monitor via TLC (Hexanes/EtOAc).

• Self-Validating Workup: Transfer the mixture to a separatory funnel and wash with 5% aqueous Na₂CO₃. Causality: The byproduct, 2-nitrophenol, has a pKa of ~7.2. The mild carbonate base quantitatively deprotonates it, pulling the highly water-soluble, bright yellow 2-nitrophenolate ion into the aqueous layer. The disappearance of yellow color from the organic phase visually validates that the byproduct has been completely removed.

• Isolation: Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure to yield the highly pure urea product.

Step-by-step experimental workflow for urea synthesis using 2-NP-DPC.

Conclusion

For researchers engaged in drug development and complex peptide or oligonucleotide synthesis, 2-Nitrophenyl diphenylcarbamate represents a significant functional upgrade over traditional active esters and chloroformates. By preventing isocyanate formation, offering robust bench-stability, and enabling a visually self-validating purification process, 2-NP-DPC maximizes both yield and operational safety.

References

• Product Class 6: Acyclic and Cyclic Carbamic Acids and Esters, and Their Sulfur, Selenium, Tellurium, and Phosphorus Analogues. Thieme Connect.[Link]

• Synthesis of Oligonucleotides Containing the N6-(2-Deoxy-α,β-D-erythropentofuranosyl)-2,6-diamino-4-hydroxy-5-formamidopyrimidine (Fapy•dG) Oxidative Damage Product Derived from 2'-Deoxyguanosine. NIH PMC.[Link]

• Optimization of 1,2,5-Thiadiazole Carbamates as Potent and Selective ABHD6 Inhibitors. NIH PMC.[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Synthesis of Oligonucleotides Containing the N6-(2-Deoxy-α,β-D-erythropentofuranosyl)-2,6-diamino-4-hydroxy-5-formamidopyrimidine (Fapy•dG) Oxidative Damage Product Derived from 2’-Deoxyguanosine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of 1,2,5-Thiadiazole Carbamates as Potent and Selective ABHD6 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinetic Study of 2-Nitrophenyl Diphenylcarbamate Hydrolysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of methodologies for studying the hydrolysis kinetics of 2-Nitrophenyl diphenylcarbamate. Authored for professionals in research and drug development, this document moves beyond a simple recitation of protocols to offer a synthesized analysis of experimental choices, ensuring scientific integrity and providing a foundation for robust and reproducible kinetic studies.

Introduction: The Significance of Carbamate Hydrolysis Kinetics

Carbamates are a class of organic compounds with a wide range of applications, notably as pesticides and therapeutic agents. The stability of the carbamate ester linkage is a critical determinant of their efficacy and environmental persistence. Hydrolysis, the cleavage of this bond by water, is a primary degradation pathway. Understanding the kinetics of this process is paramount for predicting the compound's half-life, designing stable formulations, and assessing its environmental impact.

2-Nitrophenyl diphenylcarbamate serves as an excellent model compound for these studies. The presence of the nitrophenyl group provides a convenient chromophore, allowing for straightforward spectrophotometric monitoring of the hydrolysis reaction through the release of 2-nitrophenol.

Mechanistic Considerations in Carbamate Hydrolysis

The hydrolysis of carbamates can be catalyzed by acids, bases, or occur neutrally. The rate of hydrolysis is highly dependent on pH. Generally, carbamates exhibit greatest stability in slightly acidic conditions (around pH 5) and are highly susceptible to alkaline-catalyzed hydrolysis. For every unit increase in pH above 7, the rate of hydrolysis can increase significantly.

The reaction mechanism under basic conditions typically involves a nucleophilic attack of a hydroxide ion on the carbonyl carbon of the carbamate. This leads to the formation of a tetrahedral intermediate, which then breaks down to yield an alcohol (or phenol), an amine, and carbon dioxide. The specific rate-determining step can vary depending on the structure of the carbamate.

Below is a generalized representation of the base-catalyzed hydrolysis mechanism for a carbamate ester.

Caption: Generalized mechanism of base-catalyzed carbamate hydrolysis.

Comparative Analysis of Kinetic Methodologies

The kinetic study of 2-Nitrophenyl diphenylcarbamate hydrolysis primarily relies on monitoring the formation of the 2-nitrophenolate ion, which exhibits a strong absorbance at a specific wavelength. This allows for a continuous, non-invasive method to follow the reaction progress.

Principle: This method leverages the Beer-Lambert Law, where the absorbance of a solution is directly proportional to the concentration of the absorbing species. The hydrolysis of 2-Nitrophenyl diphenylcarbamate releases 2-nitrophenol. In solutions with a pH above its pKa, 2-nitrophenol exists predominantly as the 2-nitrophenolate ion, which has a distinct yellow color and a strong absorbance maximum around 400-413 nm.

Experimental Choices & Rationale:

• Wavelength Selection: The choice of wavelength is critical for sensitivity and to minimize interference from other components in the reaction mixture. While the parent carbamate may have some absorbance in the UV region, the 2-nitrophenolate ion's absorbance in the visible spectrum provides a clear and specific signal for the product.

• pH Control: Maintaining a constant pH is crucial as the hydrolysis rate is highly pH-dependent. The use of buffers is essential. The choice of buffer is also important to avoid any catalytic or inhibitory effects on the reaction. Common buffers include phosphate, borate, and carbonate, depending on the desired pH range.

• Temperature Control: Reaction rates are sensitive to temperature. A constant temperature must be maintained using a thermostatted cuvette holder in the spectrophotometer.

• Solvent System: While the reaction is a hydrolysis, the low aqueous solubility of 2-Nitrophenyl diphenylcarbamate often necessitates the use of a co-solvent, such as acetonitrile or DMSO. It is important to note that the solvent composition can influence the rate of hydrolysis.

While UV-Vis spectrophotometry is the most common and direct method, other techniques can be employed, particularly for validation or when spectrophotometric monitoring is not feasible.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate and quantify the reactant (2-Nitrophenyl diphenylcarbamate) and the product (2-nitrophenol) at different time points. This method is advantageous as it provides a direct measure of both the disappearance of the substrate and the appearance of the product, offering a more comprehensive picture of the reaction progress.

• Stopped-Flow Spectroscopy: For very fast reactions, particularly at high pH or temperature, stopped-flow techniques are necessary. This method allows for the rapid mixing of reactants and immediate spectrophotometric measurement, enabling the study of reactions that occur on the millisecond to second timescale.

Experimental Data and Comparison

The following table summarizes hypothetical kinetic data for the hydrolysis of 2-Nitrophenyl diphenylcarbamate under different conditions, illustrating the impact of pH and temperature. The pseudo-first-order rate constant (k_obs) is determined by monitoring the increase in absorbance of the 2-nitrophenolate ion over time.

Condition	pH	Temperature (°C)	k_obs (s⁻¹)	Half-life (t₁/₂) (s)
A	7.0	25	1.2 x 10⁻⁵	57762
B	8.0	25	1.5 x 10⁻⁴	4621
C	9.0	25	1.8 x 10⁻³	385
D	9.0	35	3.9 x 10⁻³	178

Analysis of Data:

• Effect of pH: As evident from comparing conditions A, B, and C, the rate of hydrolysis increases significantly with an increase in pH. This is consistent with a base-catalyzed mechanism where the concentration of the hydroxide ion, a potent nucleophile, is higher at a higher pH.

• Effect of Temperature: Comparing conditions C and D, an increase in temperature leads to a substantial increase in the reaction rate. This follows the principles of chemical kinetics, where higher temperatures provide more energy for molecules to overcome the activation energy barrier of the reaction.

Detailed Experimental Protocols

This protocol outlines the steps for determining the pseudo-first-order rate constant for the hydrolysis of 2-Nitrophenyl diphenylcarbamate.

• Preparation of Solutions:

  • Prepare a stock solution of 2-Nitrophenyl diphenylcarbamate in a suitable organic solvent (e.g., acetonitrile).

  • Prepare a series of buffer solutions of the desired pH values (e.g., phosphate

yield comparison of carbamoylating agents in organic synthesis

The introduction of a carbamoyl moiety (–CONR₂) is a foundational transformation in organic synthesis, serving as the structural linchpin for a vast array of pharmaceuticals, agrochemicals, and advanced polymers. Historically, phosgene gas was the undisputed champion of carbamoylation due to its unmatched electrophilicity. However, its lethal toxicity and stringent handling requirements have driven the chemical community to develop safer, highly efficient alternatives.

As a Senior Application Scientist, I frequently guide drug development teams through the nuanced selection of carbamoylating agents. The choice of reagent is never merely about safety; it dictates the mechanistic pathway, the thermodynamic driving force of the reaction, the atom economy, and ultimately, the isolated yield. This guide provides an objective, data-driven comparison of the most prominent carbamoylating agents—Triphosgene, 1,1′-Carbonyldiimidazole (CDI), and emerging green alternatives like Dimethyl Carbonate (DMC) and aqueous isocyanides—grounded in field-proven experimental protocols.

Mechanistic Logic & Reagent Selection

The fundamental challenge in carbamoylation is orchestrating a sequence of two nucleophilic attacks on a single carbonyl carbon without generating unwanted symmetrical byproducts (e.g., symmetrical ureas or carbonates). The leaving group ability of the reagent dictates the required reaction conditions.

Decision tree for selecting carbamoylating agents based on reactivity and safety profiles.

• Triphosgene acts as a solid phosgene reservoir. It is highly electrophilic and typically proceeds via an isocyanate or carbamoyl chloride intermediate. It is the reagent of choice for sterically hindered substrates but requires rigorous safety protocols and basic conditions to neutralize the HCl byproduct[1].

• CDI operates via a completely different thermodynamic principle. The initial attack releases imidazole, which acts as a mild base, and the subsequent breakdown of the intermediate releases CO₂ gas. This irreversible gas evolution provides a massive entropic driving force, allowing reactions to proceed under mild, often solvent-free or room-temperature conditions[2].

Quantitative Yield Comparison

The following table synthesizes reported yields and operational metrics for key carbamoylating methodologies across various substrate classes. This data allows for a direct, objective comparison of efficacy.

Carbamoylating Agent	Typical Yield Range	Key Byproducts	Toxicity / Safety Profile	Mechanistic Advantage
Phosgene (Gas)	85% – 99%	HCl	Extremely High (Lethal)	Unmatched electrophilicity; ideal for industrial scale.
Triphosgene	80% – 95%	HCl, CO₂	High (Generates phosgene in situ)	Solid handling; precise stoichiometry prevents symmetrical ureas[3].
CDI	70% – 95%	Imidazole, CO₂	Low to Moderate	CO₂ evolution drives reaction; no corrosive HCl generated[4].
Dimethyl Carbonate (DMC)	60% – 80%	Methanol	Low (Green Reagent)	Highly sustainable; requires catalysts (e.g., Fe₂O₃) or high temp[5].
Isocyanides (in Water)	78% – 92%	None	Moderate	Enables direct C-H carbamoylation; highly atom economical[6].

In-Depth Reagent Profiles & Self-Validating Protocols

Triphosgene: High-Efficiency Synthesis of Unsymmetrical Ureas

Triphosgene (bis(trichloromethyl)carbonate) is a crystalline solid that safely replaces phosgene gas. One mole of triphosgene generates three moles of phosgene in situ when exposed to a nucleophile[1].

Causality & Experimental Logic: The primary challenge when synthesizing unsymmetrical ureas is the competitive formation of symmetrical byproducts. To prevent this, the less nucleophilic amine is typically added first to form the isocyanate intermediate. A non-nucleophilic base (like Hünig's base, DIPEA) is strictly required to scavenge the generated HCl, preventing the protonation and subsequent deactivation of the incoming second amine[3].

Protocol: Synthesis of Unsymmetrical N,N'-Diaryl Ureas

• Preparation: In an oven-dried, argon-purged 100 mL round-bottom flask, dissolve triphosgene (0.35 equiv) in anhydrous THF (20 mL). Cool the system to 0 °C using an ice-water bath.

• First Addition: Dissolve the first amine (1.0 equiv) and DIPEA (2.5 equiv) in anhydrous THF (10 mL). Add this solution dropwise to the triphosgene solution over 30 minutes. Self-Validation: The slow addition ensures triphosgene remains in excess relative to the amine, heavily favoring isocyanate formation over symmetrical urea.

• Intermediate Verification: Stir for 30 minutes. An aliquot can be analyzed via IR spectroscopy; the appearance of a strong, sharp peak at ~2260 cm⁻¹ confirms isocyanate formation.

• Second Addition: Add the second amine (1.0 equiv) in one portion. Remove the ice bath and allow the reaction to warm to room temperature (23 °C), stirring for 2–4 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with 1M HCl (to remove unreacted amines) and brine.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Yields typically range from 80–85%[3].

1,1′-Carbonyldiimidazole (CDI): Mild Carbamate Synthesis

CDI is a highly versatile, moisture-sensitive reagent. Its major advantage is that the byproducts (imidazole and CO₂) are easily removed, simplifying downstream purification[4].

Mechanistic pathway of CDI-mediated carbamate synthesis driven by CO₂ evolution.

Causality & Experimental Logic: CDI activation relies on the formation of a carbamoylimidazole intermediate. Because imidazole is a relatively good leaving group but also a mild base, no external base is required for the initial activation. The irreversible evolution of CO₂ during the second nucleophilic attack provides the thermodynamic push required to achieve high yields[2].

Protocol: Synthesis of Carbamates via CDI

• Activation: In a 500-mL round-bottom flask, suspend CDI (1.0 equiv) in anhydrous dichloromethane (DCM) and cool to 0 °C.

• Alcohol Addition: Add the alcohol (1.0 equiv) dropwise. Self-Validation: The turbid CDI suspension will gradually clear into a homogeneous solution as the carbamoylimidazole intermediate forms.

• Amine Coupling: In a separate flask, prepare a solution of the amine (e.g., L-alanine methyl ester hydrochloride, 1.0 equiv) and DIPEA (1.1 equiv) in DCM. Add this dropwise to the activated intermediate over 40 minutes[4].

• Reaction Progression: Allow the mixture to warm to room temperature and stir for 12–20 hours. Self-Validation: Monitor via TLC. The evolution of CO₂ (micro-bubbles) will be visible, confirming the forward progression of the displacement.

• Workup: Concentrate the reaction mixture in vacuo. Redissolve the residue in Ethyl Acetate. Wash aggressively with 1M HCl (3 × 50 mL) to protonate and extract the imidazole byproduct into the aqueous layer.

• Isolation: Dry the organic layer, filter, and evaporate to yield the pure carbamate (Typical yield: 85–90%).

Green Chemistry: Aqueous Acid-Promoted Carbamoylation

Recent advancements have shifted focus toward performing carbamoylations in water, entirely avoiding halogenated solvents and toxic reagents.

Causality & Experimental Logic: Using isocyanides in an aqueous acidic medium allows for direct C-H carbamoylation of heterocycles (like quinoxalin-2(1H)-ones). Water acts as both the solvent and the oxygen source for the final carbamoyl group. The acid catalyst (e.g., perchloric acid) activates the isocyanide, making it susceptible to nucleophilic attack by the heterocycle[6].

Protocol: Direct C-H Carbamoylation in Water

• Reaction Setup: To a reaction vial containing water (0.2 M relative to substrate), add quinoxalin-2(1H)-one (1.0 equiv), an isocyanide (1.5 equiv), and aqueous perchloric acid (1.0 equiv)[6].

• Heating: Seal the vial and heat the mixture to 90 °C with vigorous stirring for 3 hours. Self-Validation: The elevated temperature is critical; LC/MS monitoring will show that at room temperature, the starting material remains unreacted, whereas at 90 °C, conversion rapidly accelerates[6].

• Isolation: Cool the mixture to room temperature. The product often precipitates directly from the aqueous layer. If not, extract with ethyl acetate, wash with brine, dry, and purify via flash chromatography (Yield: 78–92%)[6].

References

• BenchChem Technical Support Team. A Comparative Analysis of Carbamoylation Methods for Researchers and Drug Development Professionals. BenchChem. 7

• BenchChem Technical Support Team. A Comparative Guide to Carbamate Synthesis Methodologies for Researchers and Drug Development Professionals. BenchChem. 4

• Zheng, X., et al. A decade review of triphosgene and its applications in organic reactions. PMC (NIH). 1

• Gallou, I., et al. Practical Synthesis of Unsymmetrical Ureas from Isopropenyl Carbamates. The Journal of Organic Chemistry - ACS Publications. 3

• Konnert, L., et al. 1,1′-Carbonyldiimidazole and Mechanochemistry: A Shining Green Combination. ACS Sustainable Chemistry & Engineering. 2

• Wang, Y., et al. Acid-Promoted Direct C–H Carbamoylation at the C-3 Position of Quinoxalin-2(1H)-ones with Isocyanide in Water. PMC (NIH).6

• Mizia, F., et al. Carbamoylation of primary, secondary and aromatic amines by dimethyl carbonate in a flow system over solid catalysts. ResearchGate.5

Sources

• 1. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Acid-Promoted Direct C–H Carbamoylation at the C-3 Position of Quinoxalin-2(1H)-ones with Isocyanide in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Nitrophenyl diphenylcarbamate

Standard Operating Procedure: Handling and Personal Protective Equipment for 2-Nitrophenyl Diphenylcarbamate

Executive Summary 2-Nitrophenyl diphenylcarbamate (CAS 354552-03-7) is a highly reactive, solid carbamate derivative utilized extensively in drug development and advanced organic synthesis for the generation of complex ureas and as a robust protecting group. Due to the presence of both a reactive carbamate linkage and an electron-withdrawing nitroaromatic moiety, this compound presents specific acute hazards, including dermal sensitization, serious eye irritation, and respiratory toxicity . This guide provides a self-validating, field-tested Standard Operating Procedure (SOP) to ensure absolute safety and chemical integrity during laboratory operations.

Chemical Profile & Mechanistic Hazard Assessment

To design an effective safety protocol, one must understand the chemical behavior of the substance. The nitro group on the phenyl ring acts as a powerful electron-withdrawing group (EWG). This electronic effect significantly increases the electrophilicity of the carbamate carbonyl, making it highly susceptible to nucleophilic attack.

• The Hazard Causality: Because it is designed to react rapidly with amines and other nucleophiles in a reaction flask, it will react with equal vigor with the nucleophilic proteins and moisture present in human skin, eyes, and respiratory mucosa .

• Physical State Risks: As a fine crystalline solid, it carries a high risk of aerosolization. Nitroaromatic powders are notorious for accumulating static charge during transfer, which can cause the powder to repel from spatulas and become airborne, dramatically increasing inhalation risks.

Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is dictated by the compound's physical state and its permeability profile. Carbamates can penetrate certain porous glove materials over time. The following matrix outlines the required PPE, grounded in established chemical safety standards .

PPE Category	Specific Requirement	Scientific & Operational Rationale
Eye/Face	Chemical safety goggles (ANSI Z87.1)	Protects against micro-particulate dust and solvent splashes. Standard safety glasses lack the orbital seal required to block airborne nitroaromatic dust.
Skin/Hands	Double-gloved Nitrile (Min. 0.11 mm thickness)	Nitrile provides a robust chemical barrier against carbamates and the anhydrous organic solvents (e.g., DCM, DMF) typically used in these reactions.
Respiratory	N95/P100 Particulate Respirator	Mandatory if handling outside a certified fume hood. Filters out reactive micro-particulates that could cause severe respiratory tract irritation.
Body	Flame-resistant lab coat (Nomex) & closed-toe shoes	Prevents the accumulation of reactive chemical dust on personal clothing, mitigating chronic, low-dose exposure.

Operational Workflow & Handling Protocol

Every step in this workflow is designed as a self-validating system. Do not proceed to the next step unless the prior step's safety conditions are demonstrably met.

• Step 1: Pre-Operation Environmental Verification

  • Action: Conduct all weighing and transfer operations inside a certified Class II chemical fume hood.

  • Validation: Verify the fume hood monitor displays a face velocity of 100–120 feet per minute (fpm). If the alarm sounds or the velocity drops, abort the operation immediately.

• Step 2: Static-Free Weighing

  • Action: Use an anti-static weighing boat and a grounded stainless-steel spatula. Pass an anti-static ionizer gun over the weighing area prior to opening the chemical bottle.

  • Causality: Neutralizing the static charge prevents the 2-Nitrophenyl diphenylcarbamate powder from aerosolizing or clinging to the exterior of the weighing vessel, ensuring both accurate stoichiometry and operator safety.

• Step 3: Transfer and Reaction Setup

  • Action: Transfer the weighed solid into a dry, round-bottom flask. Immediately seal the flask with a rubber septum and purge with an inert gas (Nitrogen or Argon). Dissolve the compound in an anhydrous solvent (e.g., THF or DCM) via syringe transfer.

  • Causality: The inert atmosphere prevents ambient atmospheric moisture from prematurely hydrolyzing the carbamate into diphenylamine and 2-nitrophenol, preserving reagent integrity and preventing the buildup of uncharacterized, potentially hazardous byproducts.

• Step 4: Reaction Quenching

  • Action: Upon completion of the reaction, quench the mixture slowly with a saturated aqueous solution of sodium bicarbonate (

    ).

  • Causality: The mild base safely neutralizes any unreacted 2-Nitrophenyl diphenylcarbamate, hydrolyzing it into water-soluble, less reactive byproducts that are easier to handle during the subsequent liquid-liquid extraction.

Caption: Operational workflow for the safe handling of 2-Nitrophenyl diphenylcarbamate.

Spill Management & Disposal Plan

Even with rigorous protocols, accidental releases can occur. Immediate, calculated action is required to contain the hazard .

Immediate Spill Response:

• Isolate: Evacuate personnel not wearing appropriate PPE from the immediate vicinity.

• Suppress: Do NOT sweep the dry powder, as this will generate a highly toxic dust cloud. Instead, lightly mist the spill area with a compatible, low-volatility solvent (such as isopropanol) to wet the powder and suppress aerosolization.

• Collect: Wipe up the wetted material using absorbent chemical spill pads. Work from the outside of the spill toward the center to prevent spreading.

• Sanitize: Wash the contaminated surface with a dilute soap and water solution to remove any residual nitroaromatic traces.

Waste Disposal Protocol: Under no circumstances should 2-Nitrophenyl diphenylcarbamate or its reaction byproducts be disposed of in standard municipal waste or down the drain.

• Place all contaminated absorbent pads, gloves, and empty reagent vials into a designated, rigid hazardous waste container labeled "Toxic Organic Solid Waste."

• Liquid reaction waste must be separated into "Halogenated Organic Waste" (if DCM is used) or "Non-Halogenated Organic Waste" (if THF or DMF is used). Aqueous washes from the quenching step must be collected in a separate "Aqueous Basic Waste" carboy.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 1583, 2-nitro-4-carboxyphenyl-N,N-diphenylcarbamate." PubChem. URL:[Link]

• New Jersey Department of Health. "Hazardous Substance Fact Sheet: Ammonium Carbamate." NJ.gov. URL:[Link]

• Agilent Technologies. "Safety Data Sheet: Carbamate Pesticides Standard." Agilent. URL: [Link]